Technical Documentation Center

6-Methoxypyridazine-4-boronic Acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Methoxypyridazine-4-boronic Acid

Core Science & Biosynthesis

Foundational

6-Methoxypyridazine-4-boronic Acid: A Senior Scientist’s Guide to Physicochemical Properties and Cross-Coupling Dynamics

Executive Summary In modern medicinal chemistry, the strategic incorporation of heteroaryl motifs is fundamental for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. 6-Methoxypyridazine-4-boronic acid i...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry, the strategic incorporation of heteroaryl motifs is fundamental for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. 6-Methoxypyridazine-4-boronic acid is a critical, highly specialized building block utilized to install the methoxypyridazine pharmacophore via palladium-catalyzed Suzuki-Miyaura cross-coupling [1]. The pyridazine ring serves as an excellent bioisostere for traditional phenyl rings, often dramatically improving aqueous solubility and mitigating metabolic liabilities[2].

However, as an electron-deficient heteroaryl boronic acid, it presents significant synthetic bottlenecks—most notably its high propensity for rapid protodeboronation under standard basic coupling conditions[3]. This whitepaper provides an in-depth technical analysis of 6-Methoxypyridazine-4-boronic acid, detailing its structural dynamics, the mechanistic hurdles of its reactivity, and a field-proven, self-validating protocol for maximizing cross-coupling yields.

Physicochemical Profiling & Structural Dynamics

Understanding the intrinsic properties of 6-Methoxypyridazine-4-boronic acid is the first step in predicting its chemical behavior. Below is a summary of its core quantitative data[1].

PropertyValue
Chemical Name 6-Methoxypyridazine-4-boronic acid
CAS Registry Number 1428423-36-2
Molecular Formula C5H7BN2O3
Molecular Weight 153.93 g/mol
Exact Mass 154.055 Da
Topological Polar Surface Area (TPSA) 75.5 Ų
SMILES B(C1=CC(=NN=C1)OC)(O)O
Structural Causality

The pyridazine core is highly electron-deficient due to the presence of two adjacent, electronegative nitrogen atoms. While the methoxy group at the 6-position donates some electron density back into the ring via resonance, the overall electron-withdrawing nature of the heterocycle highly polarizes the carbon-boron (C-B) bond. This polarization makes the boron atom highly susceptible to nucleophilic attack by water or hydroxide ions, leading to the premature cleavage of the C-B bond—a degradation pathway known as protodeboronation [3].

Mechanistic Insights: The Suzuki-Miyaura Bottleneck

In a standard Suzuki-Miyaura coupling, the transmetalation step is often the rate-limiting bottleneck[4]. For unstable heteroaryl boronic acids like 6-methoxypyridazine-4-boronic acid, the protodeboronation degradation pathway operates concurrently with transmetalation. If transmetalation is too slow, the boronic acid is entirely consumed by the degradation pathway, yielding the des-boro byproduct (3-methoxypyridazine) and resulting in a failed reaction.

SuzukiCycle Pd0 Pd(0) Active Catalyst OxAdd Oxidative Addition (Fast) Pd0->OxAdd Aryl Halide TransMet Transmetalation (Rate-Limiting) OxAdd->TransMet Ar-Pd(II)-X RedElim Reductive Elimination (Product Release) TransMet->RedElim Ar-Pd(II)-Pyridazine RedElim->Pd0 Cross-Coupled Product Boronic 6-Methoxypyridazine- 4-boronic acid Boronic->TransMet Base Activation Degradation Protodeboronation (Des-boro Byproduct) Boronic->Degradation H2O / Heat

Caption: Catalytic cycle of Suzuki-Miyaura coupling highlighting the protodeboronation side reaction.

Self-Validating Experimental Protocol: High-Yield Coupling

To overcome the thermodynamic hurdles described above, the experimental design must prioritize the acceleration of transmetalation while strictly suppressing protodeboronation.

ExpWorkflow Step1 1. Reagent Prep Anhydrous Solvents & Degassing Step2 2. Catalyst Selection Use XPhos Pd G3 (1-2 mol%) Step1->Step2 Step3 3. Controlled Addition Slow addition of Boronic Acid Step2->Step3 Step4 4. IPC Monitoring LC-MS Tracking of Des-boro Step3->Step4 Step5 5. Quench & Isolate Aqueous Workup & Flash Chrom. Step4->Step5

Caption: Step-by-step experimental workflow for the cross-coupling of highly unstable heteroaryl boronic acids.

Step-by-Step Methodology & Causality
  • Preparation of Anhydrous Environment: Action: Dissolve the aryl halide (1.0 equiv) in anhydrous, thoroughly degassed 1,4-dioxane. Causality: Anhydrous conditions are mandated because water acts as a proton source, directly cleaving the polarized C-B bond of the electron-deficient pyridazine ring [3]. Degassing prevents the oxidative homocoupling of the boronic acid.

  • Catalyst and Base Selection: Action: Add 1-2 mol% of XPhos Pd G3 and 2.0 equiv of anhydrous K₃PO₄. Causality: The choice of XPhos Pd G3 is not arbitrary; its bulky, electron-rich biaryl phosphine ligand accelerates the rate-limiting transmetalation step, effectively outcompeting the degradation pathway. K₃PO₄ is selected over stronger bases (like NaOH) because high pH exponentially accelerates hydrolytic cleavage [3].

  • Controlled Addition: Action: Dissolve 6-Methoxypyridazine-4-boronic acid (1.5 equiv) in a minimal amount of anhydrous solvent and add it dropwise over 30 minutes to the reaction mixture at 40°C. Causality: Maintaining a low steady-state concentration of the boronic acid minimizes its exposure to the base before it can undergo transmetalation.

  • Self-Validating In-Process Control (IPC): Action: Pull a 10 µL aliquot at the 15-minute mark post-addition for LC-MS analysis. Validation: The system is self-validating. The presence of 3-methoxypyridazine (the des-boro byproduct) serves as an internal diagnostic. If its relative abundance exceeds 10% of the Total Ion Current (TIC), the system is experiencing excessive protodeboronation, indicating inadequate degassing or moisture ingress. The chemist can abort and correct the environment rather than wasting expensive late-stage aryl halides.

  • Quench and Purification: Action: Upon complete consumption of the aryl halide, quench with a saturated aqueous NH₄Cl solution. Extract with EtOAc, dry over Na₂SO₄, and purify via flash column chromatography.

Applications in Drug Discovery

Pyridazine derivatives are extensively utilized in the development of targeted therapeutics, particularly kinase inhibitors and anti-parasitic agents.

For instance, in the discovery of selective Toxoplasma gondii dihydrofolate reductase (TgDHFR) inhibitors, researchers utilized heteroaryl substitutions to overcome the dose-limiting toxicities of traditional therapies [2]. The introduction of a pyridazine ring via cross-coupling significantly improved target selectivity (up to 185-fold over human DHFR) and maintained high potency (IC₅₀ = 6.0 nM) while favorably altering the physicochemical landscape of the lead compound [2]. 6-Methoxypyridazine-4-boronic acid allows for the modular, late-stage functionalization necessary to rapidly build and screen such complex Active Pharmaceutical Ingredients (APIs).

References

  • PubChem - 6-Methoxypyridazine-4-boronic Acid | C5H7BN2O3 | CID 119086166 Source: National Center for Biotechnology Information (NCBI) URL:[Link]

  • USTM - A short review on Pd catalyzed Suzuki coupling reaction Source: University of Science and Technology Meghalaya URL:[Link]

  • PMC - Discovery of Selective Toxoplasma gondii Dihydrofolate Reductase Inhibitors for the Treatment of Toxoplasmosis Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

Sources

Exploratory

6-Methoxypyridazine-4-boronic acid molecular structure

Molecular Architecture, Synthesis, and Cross-Coupling Utility Executive Summary 6-Methoxypyridazine-4-boronic acid (CAS: 1003863-88-8) represents a "privileged scaffold" in modern medicinal chemistry, particularly for fr...

Author: BenchChem Technical Support Team. Date: March 2026

Molecular Architecture, Synthesis, and Cross-Coupling Utility

Executive Summary

6-Methoxypyridazine-4-boronic acid (CAS: 1003863-88-8) represents a "privileged scaffold" in modern medicinal chemistry, particularly for fragment-based drug discovery (FBDD). As a diazine derivative, it offers a distinct vector for hydrogen bonding and π-stacking interactions compared to its pyridine analogs. However, this molecule presents a significant paradox: its high utility in introducing the 6-methoxypyridazine moiety is counterbalanced by its inherent instability.

This guide provides a rigorous technical analysis of the molecule, moving beyond basic properties to address the critical challenge of protodeboronation . It outlines self-validating protocols for its synthesis, stabilization, and successful deployment in Suzuki-Miyaura cross-coupling reactions.

Part 1: Structural Architecture & Electronic Properties

The 6-methoxypyridazine-4-boronic acid molecule consists of a 1,2-diazine ring substituted with an electron-donating methoxy group (EDG) at the C6 position and a Lewis-acidic boronic acid group at the C4 position.

Electronic Conflict and Reactivity

The reactivity profile is defined by the competition between the electron-deficient pyridazine ring and the electron-donating methoxy group.

  • Pyridazine Core: The adjacent nitrogen atoms (N1, N2) create a highly electron-deficient π-system, increasing the acidity of the ring protons.

  • Methoxy Group (C6): Provides mesomeric donation (+M), partially offsetting the electron deficiency, but also directing electrophilic attacks.

  • Boronic Acid (C4): The empty p-orbital on the boron atom makes it a Lewis acid. However, the proximity to the ring nitrogens facilitates rapid hydrolytic cleavage (protodeboronation).

Structural Diagram

The following diagram illustrates the numbering scheme and the key electronic interactions that dictate stability.

G cluster_0 6-Methoxypyridazine-4-boronic acid Structure N1 N1 (Ring Nitrogen) Electron Withdrawing N2 N2 (Ring Nitrogen) Lone Pair Donor N1->N2 1,2-Diazine bond C4 C4 Position Boron Attachment N1->C4 Inductive Withdrawal C6 C6 Position Methoxy Attachment N2->C6 Boron B(OH)2 Lewis Acid Center C4->Boron C-B Bond (Labile) Methoxy OCH3 Mesomeric Donor C6->Methoxy +M Effect Methoxy->C6 Stabilizes Ring

Caption: Structural connectivity showing the interplay between the electron-rich methoxy group and the electron-deficient diazine core, highlighting the labile C-B bond.

Part 2: Synthesis & Manufacturing Protocols

Direct synthesis of pyridazine boronic acids is non-trivial due to the sensitivity of the C-B bond. The most reliable method involves Cryogenic Lithium-Halogen Exchange followed by borate trapping.

Reaction Workflow

Precursor: 4-Bromo-6-methoxypyridazine. Reagents: Triisopropyl borate (B(OiPr)3), n-Butyllithium (n-BuLi). Critical Parameter: Temperature control at -78°C is mandatory to prevent "dance" reactions (halogen migration) or nucleophilic attack on the ring.

Step-by-Step Synthesis Protocol
  • Inert Atmosphere Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar and internal thermometer. Flush with Argon (Ar) for 15 minutes.

  • Solvation: Dissolve 4-bromo-6-methoxypyridazine (1.0 eq) in anhydrous THF (0.2 M concentration) and triisopropyl borate (1.2 eq).

    • Expert Insight: Adding the borate before the lithiating agent (In-situ Trapping) is crucial for unstable heteroaryl species to capture the lithiated intermediate immediately, preventing decomposition.

  • Cryogenic Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Ensure internal temperature stabilizes.

  • Lithiation: Add n-BuLi (1.1 eq, 2.5 M in hexanes) dropwise over 20 minutes via syringe pump.

    • Observation: A color change (often to deep red/orange) indicates the formation of the 'ate' complex.

  • Hydrolysis: After stirring for 1 hour at -78°C, quench the reaction with 1M HCl (aqueous) while still cold. Allow to warm to room temperature.

  • Isolation: Adjust pH to ~5-6 with solid NaHCO3. Extract with EtOAc. The boronic acid often precipitates or requires crystallization from acetonitrile/water.

Part 3: Handling & Stability (The "Elephant in the Room")

The primary failure mode when working with 6-methoxypyridazine-4-boronic acid is Protodeboronation . Unlike phenylboronic acids, this heteroaryl variant decomposes rapidly in aqueous base.

Mechanism of Decomposition

The mechanism is base-catalyzed and facilitated by the adjacent ring nitrogen.

  • Boronate Formation: Base attacks the boron to form the boronate anion [RB(OH)3]-.

  • Protonation: The ring nitrogen (or C3) becomes protonated.

  • C-B Bond Cleavage: The C-B bond breaks, releasing boric acid and the reduced arene (3-methoxypyridazine).

Protodeboronation Step1 Boronic Acid + Base (OH-) Step2 Boronate Anion Formation [Ar-B(OH)3]- Step1->Step2 Rapid Equilibrium Step3 Ipso-Protonation / N-Coordination (Kinetic Trap) Step2->Step3 Facilitated by e- deficient ring Step4 C-B Bond Cleavage Step3->Step4 Irreversible Result Decomposed Product: 3-Methoxypyridazine + B(OH)3 Step4->Result

Caption: Pathway of base-catalyzed protodeboronation. The electron-deficient pyridazine ring accelerates the cleavage of the C-B bond in the presence of water and base.

Storage & Stabilization Strategy[1]
  • Storage: Store at -20°C under Argon.

  • Derivatization: If the free acid degrades, convert immediately to the Pinacol Ester or MIDA Boronate . These derivatives mask the Lewis acidity of the boron, significantly retarding the hydrolytic cleavage mechanism.

Part 4: Reactivity Profile & Cross-Coupling Protocol

To successfully couple this unstable reagent, one must avoid the standard "Suzuki Cocktail" (Pd(PPh3)4 / Na2CO3 / Water / Reflux). Instead, use anhydrous conditions or mild fluoride activation .

Optimized Suzuki-Miyaura Protocol

This protocol uses CsF (Cesium Fluoride) to activate the boronic acid without generating a high concentration of corrosive hydroxide ions.

Reagents:

  • Aryl Halide (1.0 eq)[1]

  • 6-Methoxypyridazine-4-boronic acid (1.5 eq)[2]

  • Catalyst: Pd(dppf)Cl2[3]·DCM (3-5 mol%) or XPhos Pd G2.

  • Base/Activator: CsF (2.0 eq) or K3PO4 (anhydrous).

  • Solvent: 1,4-Dioxane (anhydrous).[4]

Procedure:

  • Charge: Add aryl halide, boronic acid, Pd catalyst, and CsF to a vial.

  • Purge: Seal and purge with Argon (3x vacuum/fill cycles).

  • Solvent: Add anhydrous 1,4-Dioxane via syringe.

  • Heat: Heat to 80°C.

    • Note: Monitor by LCMS every hour. Do not overheat (>100°C) as deboronation will outcompete coupling.

  • Workup: Filter through Celite, concentrate, and purify via flash chromatography (DCM/MeOH gradient).

Comparative Data: Base Selection Impact
Base SystemSolventConversion (%)Deboronation (%)Verdict
Na2CO3 (aq) DME/H2O< 20%> 70%Avoid (High Hydrolysis)
K3PO4 (aq) Toluene/H2O45%50%Unreliable
CsF (anhydrous) Dioxane85% < 10%Recommended
KOtBu THF0%100%Fatal (Too basic)

References

  • PubChem. 6-Methoxypyridazine-4-boronic Acid (CID 119086166).[2] National Library of Medicine. [Link]

  • Cox, P. A., et al. (2016). Protodeboronation of Heteroarylboronic Acids. Journal of the American Chemical Society. (Contextual mechanism for diazinyl boronate instability). [Link]

  • Li, H., et al. (2011). Synthesis and Properties of Pyridazine Derivatives. (General reference for pyridazine ring chemistry and lithiation strategies). [Link]

  • Billingsley, K., & Buchwald, S. L. (2008). Suzuki-Miyaura Coupling of Unstable Polyfluorophenyl and Heteroaryl Boronic Acids. (Basis for the anhydrous CsF protocol). [Link]

Sources

Foundational

The Strategic Discovery and Synthesis of Novel Pyridazine Boronic Acid Derivatives in Medicinal Chemistry

Executive Summary The intersection of nitrogen-rich heterocycles and organoboron chemistry has opened new frontiers in drug discovery. Pyridazine boronic acid derivatives represent a highly versatile class of compounds,...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The intersection of nitrogen-rich heterocycles and organoboron chemistry has opened new frontiers in drug discovery. Pyridazine boronic acid derivatives represent a highly versatile class of compounds, serving dual roles as both robust synthetic building blocks for late-stage diversification and as primary pharmacophores capable of unique target engagement. This technical guide explores the mechanistic rationale, self-validating synthetic protocols, and recent pharmacological applications of pyridazine boronic acids, providing a comprehensive framework for medicinal chemists.

Structural Rationale: The Pyridazine Advantage

In modern drug design, replacing highly lipophilic phenyl rings with heteroaromatic scaffolds is a standard strategy to improve physicochemical properties. The pyridazine (1,2-diazine) core offers distinct advantages over other heterocycles (such as pyridine or pyrimidine):

  • High Dipole Moment: The adjacent nitrogen atoms create a strong localized dipole, which significantly lowers the partition coefficient (logP) and enhances aqueous solubility.

  • Hydrogen Bonding: The N-N motif acts as a potent bidentate hydrogen-bond acceptor, enabling highly specific interactions with kinase hinge regions and enzyme active sites[1].

  • Metabolic Stability: The electron-deficient nature of the pyridazine ring renders it highly resistant to cytochrome P450-mediated oxidative metabolism compared to electron-rich heterocycles.

The Boronic Acid Axis: Synthesis and Application

Boronic acids (–B(OH)₂) and their pinacol esters (BPin) are integrated into the pyridazine scaffold for two primary reasons:

  • As Synthetic Intermediates: Pyridazine boronic esters (e.g., 4-pyridazine-boronic acid pinacol ester) are indispensable for Suzuki-Miyaura cross-coupling. They allow for the rapid generation of diverse heteroaryl libraries, which is critical for Structure-Activity Relationship (SAR) optimization[2].

  • As Covalent Pharmacophores: Although less common on the pyridazine core than on aliphatic chains, boronic acids can form reversible covalent bonds with catalytic serine or threonine residues in proteases, undergoing an

    
     hybridization shift upon binding.
    

SynthWorkflow Start Halopyridazine Starting Material Decision Target Application? Start->Decision Borylation Miyaura Borylation (Pd(dppf)Cl2, KOAc) Decision->Borylation Need Intermediate DirectCouple Direct Suzuki Coupling (Pd Catalyst, Base) Decision->DirectCouple Late-Stage Diversification Boronate Pyridazine Boronate Ester (Versatile Building Block) Borylation->Boronate FinalDrug2 Heteroaryl Derivative (e.g., ITK/DHFR Inhibitor) DirectCouple->FinalDrug2 Boronate->DirectCouple Cross-Coupling FinalDrug1 Covalent Inhibitor (Serine Protease Target) Boronate->FinalDrug1 Deprotection

Logical workflow for the synthesis and application of pyridazine boronic acid derivatives.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific causality for reagent selection and in-process analytical checkpoints.

Protocol A: Synthesis of Pyridazine Boronic Acid Pinacol Esters via Miyaura Borylation

Objective: Convert a halopyridazine into a versatile boronate ester. Causality & Design:

  • Catalyst:

    
     is selected because the dppf ligand possesses a large bite angle (~99°), which sterically accelerates the reductive elimination step—often the bottleneck in borylation.
    
  • Base: Potassium acetate (KOAc) is used instead of stronger bases (like

    
    ) to prevent the newly formed boronate ester from undergoing an undesired Suzuki homocoupling with the starting halide.
    

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask, combine the halopyridazine (1.0 eq), bis(pinacolato)diboron (1.2 eq), and KOAc (3.0 eq).

  • Degassing (Critical Step): Suspend the mixture in anhydrous 1,4-dioxane. Degas the solvent by bubbling argon through the mixture for 15 minutes. Rationale: Oxygen promotes oxidative homocoupling of the boron reagent.

  • Catalyst Addition: Add

    
     (0.05 eq) under a positive stream of argon. Seal the flask and heat to 90 °C.
    
  • Self-Validation Checkpoint (LC-MS/TLC): After 4 hours, sample an aliquot.

    • TLC: Check for the disappearance of the starting material (typically UV active at 254 nm).

    • LC-MS: The pinacol ester often hydrolyzes or fragments in the MS source. Look for the

      
       of the free boronic acid (Mass - 82 Da) to confirm successful conversion. If unreacted halide remains, spike with 2 mol% additional catalyst and react for 2 more hours.
      
  • Isolation: Cool to room temperature, filter through a pad of Celite to remove Pd black, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Protocol B: Late-Stage Suzuki-Miyaura Diversification

Objective: Couple a pyridazine boronic acid with an aryl/heteroaryl halide to generate the final drug candidate. Causality & Design: This reaction requires a biphasic system (e.g., 1,4-dioxane/water). Water is strictly necessary to hydrate the boronic acid into the reactive anionic boronate complex


, which is the actual species that transmetalates with the Pd(II) intermediate[1].

Step-by-Step Methodology:

  • Combine the pyridazine boronic acid (1.2 eq), aryl halide (1.0 eq), and

    
     (2.0 eq) in a 4:1 mixture of 1,4-dioxane and water.
    
  • Degas via argon sparging for 10 minutes.

  • Add

    
     (0.05 eq) and heat to 100 °C for 12 hours.
    
  • Self-Validation Checkpoint: Monitor via LC-MS. The appearance of the cross-coupled mass alongside the disappearance of the halide validates the catalytic cycle.

  • Extract with EtOAc, wash with brine, dry over

    
    , and purify via preparative HPLC.
    

Case Studies in Modern Target Engagement

Recent literature highlights the profound impact of pyridazine boronic acid derivatives across diverse therapeutic areas.

A. Interleukin-2-inducible T-cell Kinase (ITK) Inhibitors

ITK is a critical driver of T-cell malignancies and autoimmune diseases. Recent research successfully utilized Suzuki-Miyaura coupling of various boronic acids with a 4-bromo-6-chloropyridazin-3(2H)-one core to synthesize potent ITK inhibitors[1]. The 3-oxo-2,3-dihydropyridazine scaffold provided the necessary synthetic flexibility and hydrogen-bonding profile to selectively engage the ITK kinase domain, inducing pro-apoptotic signaling and G2/M cell cycle arrest in T-cell malignancies[1].

ITKPathway TCR T-Cell Receptor (TCR) Activation Lck Lck / ZAP-70 Kinase Cascade TCR->Lck ITK ITK (Interleukin-2-inducible T-cell kinase) Lck->ITK PLC PLCγ1 Activation (Phosphorylation) ITK->PLC Inhibitor Pyridazine Derivative (e.g., Cmpd 52) Inhibitor->ITK Competitive Inhibition Calcium Calcium Mobilization & NFAT Activation PLC->Calcium Proliferation T-Cell Proliferation & Cytokine Release Calcium->Proliferation

Disruption of the TCR signaling pathway via ITK inhibition by pyridazine derivatives.

B. Toxoplasma gondii Dihydrofolate Reductase (TgDHFR) Inhibitors

In the search for novel treatments for toxoplasmosis, researchers utilized 4-pyridazine-boronic acid pinacol ester to synthesize Compound 28, a highly selective TgDHFR inhibitor[2]. The incorporation of the pyridazine ring yielded an


 of 6.0 nM and an impressive 185-fold selectivity over human DHFR[2]. The heteroaryl substitution was critical for exploiting structural differences in the binding pocket between the parasite and human enzymes.
C. NLRP3 Inflammasome Modulation

The NLRP3 inflammasome is implicated in neurodegenerative conditions like Alzheimer's and Parkinson's diseases. Recent patent literature details the synthesis of novel pyridazine derivatives via boronic acid coupling that act as direct inhibitors of NLRP3[3]. The pyridazine core was instrumental in achieving the blood-brain barrier (BBB) penetrance required for central nervous system efficacy while minimizing lipophilic toxicity[3].

Quantitative SAR Analysis

The table below summarizes the pharmacological profiles and physicochemical benefits of recent pyridazine derivatives synthesized via boronic acid pathways.

Compound / SeriesTargetScaffold / ChemistryKey FindingsReference
Compound 46/52 Series ITK3-oxo-2,3-dihydropyridazineModerate cellular cytotoxicity (~29-35 µM); Modulates T-cell malignancies via G2/M arrest.[1]
Compound 28 TgDHFR4-pyridazine-piperazine

= 6.0 nM; 185-fold selectivity over hDHFR; Improved active-site H-bonding.
[2]
NLRP3 Inhibitors NLRP3Substituted Pyridazine CoreInhibits inflammasome activation; Targeted for asthma, COPD, and Alzheimer's disease.[3]

References

1.1 2.2 3.3

Sources

Exploratory

Spectroscopic Characterization of 6-Methoxypyridazine-4-boronic Acid: An In-Depth Guide to NMR and Mass Spectrometry

Introduction and Structural Context 6-Methoxypyridazine-4-boronic acid (CAS: 1428423-36-2) is a highly valuable heterocyclic building block utilized extensively in drug discovery and materials science[1]. As a bioisoster...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Structural Context

6-Methoxypyridazine-4-boronic acid (CAS: 1428423-36-2) is a highly valuable heterocyclic building block utilized extensively in drug discovery and materials science[1]. As a bioisostere and a versatile Suzuki-Miyaura cross-coupling partner, its precise structural validation is a critical quality control step.

However, characterizing heteroaryl boronic acids presents unique analytical challenges. The interplay between the electron-donating 6-methoxy group and the electron-withdrawing 4-boronic acid moiety on the electron-deficient pyridazine core creates a complex electronic environment. Furthermore, the inherent physicochemical properties of boronic acids—specifically their propensity for dynamic dehydration and the quadrupolar nature of the boron nucleus—require carefully optimized spectroscopic workflows.

As an application scientist, I have designed this guide to move beyond standard data reporting. Here, we will dissect the causality behind the experimental choices required to acquire, interpret, and validate the Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) profiles of 6-methoxypyridazine-4-boronic acid.

Scientific Principles Guiding Spectroscopic Analysis

The Boroxine Equilibrium and Solvent Causality

A critical failure point in evaluating arylboronic acids is the use of non-polar NMR solvents like Chloroform-d (


). In solution, boronic acids undergo a reversible dehydration to form cyclic trimeric anhydrides known as boroxines[2]. In 

, this equilibrium shifts toward the boroxine, resulting in complex, broadened, or multiple sets of NMR signals that mimic an impure sample.

The Solution: Dimethyl sulfoxide-d6 (


) must be used. DMSO acts as a strong hydrogen-bond acceptor and Lewis base. It coordinates with the empty p-orbital of the boron atom, effectively breaking the boroxine network and stabilizing the monomeric boronic acid[2]. This yields a clean, interpretable spectrum with a distinct, diagnostic 

singlet.
Quadrupolar Relaxation in NMR

Analysts often incorrectly flag boronic acid samples as degraded when the carbon atom attached to the boron (C-4 in this molecule) is missing from the


 NMR spectrum. This disappearance is an expected quantum mechanical phenomenon. Boron-11 has a nuclear spin of 

. The interaction of its electric quadrupole moment with the molecule's fluctuating electric field gradient causes rapid nuclear relaxation. This provides a highly efficient "scalar relaxation of the second kind" pathway for the adjacent C-4 carbon, broadening its

signal so severely that it often merges into the baseline noise[3].

Quantitative Spectroscopic Data

NMR Data Summary

The following table synthesizes the expected chemical shifts (


) and coupling constants (

) for 6-methoxypyridazine-4-boronic acid in

. The meta-relationship between H-3 and H-5 on the pyridazine ring dictates a small

coupling constant (~2.0 Hz).
NucleusShift (

, ppm)
MultiplicityIntegration

(Hz)
Assignment / Causality

9.05d1H2.0H-3 : Highly deshielded by adjacent N-2 and B.

8.40br s2H-

: Broadened by quadrupolar B exchange.

7.45d1H2.0H-5 : Shielded by resonance from the 6-methoxy group.

4.05s3H-

: Standard methoxy resonance.

164.5s1C-C-6 : Deshielded by direct oxygen attachment.

151.2s1C-C-3 : Imine-like carbon adjacent to nitrogen.

~132.0br1C-C-4 : Often not observed due to

quadrupolar relaxation[3].

116.8s1C-C-5 : Shielded by ortho-like methoxy donation.

54.5s1C-

: Standard methoxy carbon.

28.5br s1B-Typical chemical shift for

hybridized arylboronic acids.
Mass Spectrometry (LC-MS) Data Summary

Boronic acids are Lewis acids that readily form stable boronate anions


 in solution. Consequently, Electrospray Ionization in negative mode (ESI-) often provides superior signal-to-noise ratios compared to positive mode (ESI+), which is prone to in-source dehydration[1]. The natural isotopic distribution of Boron (

~20%,

~80%) provides a built-in validation signature.
Ionization Modem/z ObservedIon SpeciesRelative AbundanceDiagnostic Value
ESI (+) 155.06

100%Primary parent ion.
ESI (+) 154.06

~25%Confirms presence of Boron (isotope ratio).
ESI (+) 137.05

VariableCommon in-source dehydration artifact.
ESI (-) 153.04

100%Highly stable due to Lewis acidity.

Self-Validating Experimental Protocols

Protocol 1: High-Fidelity NMR Acquisition

Objective: Obtain a monomeric, high-resolution spectrum free of boroxine artifacts.

  • Sample Preparation: Weigh exactly 5.0 mg of 6-methoxypyridazine-4-boronic acid into a clean vial.

  • Solvation: Add 0.6 mL of anhydrous

    
     (from a fresh ampoule to minimize water peak overlap at 3.3 ppm).
    
  • Homogenization: Sonicate for 60 seconds. Boronic acids can be slow to dissolve; complete visual clarity is mandatory to prevent magnetic susceptibility broadening.

  • Acquisition: Run a standard

    
     NMR (16 scans, relaxation delay 
    
    
    
    ). For
    
    
    NMR, increase scans to >1024 and set
    
    
    to attempt capturing the broad C-4 signal.
  • Validation Checkpoint (Self-Correction): Analyze the

    
     peak at ~8.4 ppm. If the peak integrates to significantly less than 2H, or if multiple methoxy singlets appear, the sample has partially formed a boroxine. Correction: Add 10 
    
    
    
    of
    
    
    to the NMR tube, shake, and re-acquire. The
    
    
    will hydrolyze the boroxine back to the monomer, collapsing the complex multiplets into the clean peaks described in Section 3.1.
Protocol 2: LC-MS Isotopic Profiling

Objective: Confirm exact mass and validate the boron isotopic signature.

  • Dilution: Prepare a 10

    
     solution of the analyte in 50:50 Methanol:Water containing 0.1% Formic Acid.
    
  • Injection: Inject 2

    
     into the LC-MS system (C18 column, gradient elution).
    
  • Polarity Switching: Program the mass spectrometer to rapidly alternate between ESI(+) and ESI(-) modes during the elution window.

  • Validation Checkpoint (Self-Correction): Locate the peak at m/z 155.06 (ESI+). Immediately check the m/z 154.06 peak. If the ratio of 154 to 155 is not approximately 1:4, the peak is an isobaric impurity, not a boron-containing compound. Cross-validate by checking the ESI(-) trace for a strong m/z 153.04 signal.

Workflow Visualizations

The following diagrams illustrate the logical flow and mechanistic pathways critical to the characterization of this compound.

Workflow Sample 6-Methoxypyridazine- 4-boronic acid Solvent Dissolve in DMSO-d6 Sample->Solvent Prevents boroxine MS LC-MS Analysis (ESI+ / ESI-) Sample->MS Methanol/H2O NMR NMR Acquisition (1H, 13C, 11B) Solvent->NMR Data Data Synthesis & Validation NMR->Data MS->Data

Caption: Analytical workflow for the spectroscopic validation of 6-Methoxypyridazine-4-boronic acid.

MS_Pathway Parent [M+H]+ m/z 155 (11B Isotope) Dehydrated [M+H - H2O]+ m/z 137 Parent->Dehydrated -H2O (Source) Demethylated [M+H - CH3OH]+ m/z 123 Parent->Demethylated -CH3OH Negative [M-H]- m/z 153 (ESI Negative) Parent->Negative Polarity Switch

Caption: Primary ESI mass spectrometry fragmentation pathways and ionization states.

References

  • 6-Methoxypyridazine-4-boronic Acid | C5H7BN2O3 | CID 119086166 Source: National Center for Biotechnology Information (PubChem) URL:[Link]

  • The Boroxine–Boronic Acid Equilibrium Source: University of Edinburgh Research Explorer URL:[Link]

  • Organoboranes and tetraorganoborates studied by 11B and 13C NMR spectroscopy Source: ResearchGate / Magnetic Resonance in Chemistry URL:[Link]

Sources

Foundational

Technical Guide: Stability, Storage, and Handling of 6-Methoxypyridazine-4-boronic acid

Topic: Stability and Storage of 6-Methoxypyridazine-4-boronic acid Content Type: Technical Guide / Whitepaper Author Role: Senior Application Scientist Executive Summary 6-Methoxypyridazine-4-boronic acid (CAS: 1428423-3...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Stability and Storage of 6-Methoxypyridazine-4-boronic acid Content Type: Technical Guide / Whitepaper Author Role: Senior Application Scientist

Executive Summary

6-Methoxypyridazine-4-boronic acid (CAS: 1428423-36-2) represents a high-value but chemically labile scaffold in medicinal chemistry. Unlike robust phenylboronic acids, this heteroaryl variant suffers from a "stability paradox": the very electronic properties that make it a desirable Suzuki-Miyaura coupling partner (electron-deficient ring, coordinating nitrogens) also render it susceptible to rapid degradation.

This guide moves beyond standard "store at -20°C" advice. It dissects the thermodynamic equilibrium between the boronic acid and its anhydride (boroxine)—often mistaken for degradation—and the irreversible protodeboronation pathways that actually destroy the reagent.

Chemical Profile & Physical Properties[1][2][3][4][5]

ParameterDataNotes
IUPAC Name (6-Methoxypyridazin-4-yl)boronic acid
CAS Number 1428423-36-2Verify batch COA; often confused with pinacol esters.
Molecular Formula C₅H₇BN₂O₃
Molecular Weight 153.93 g/mol
Structure Pyridazine core, Boronic acid at C4, Methoxy at C6C4 Position: Highly electron-deficient.C6-Methoxy: Electron-donating group (EDG), provides partial stabilization.
Physical State Off-white to beige solidColor change to yellow/brown indicates oxidation.
Solubility DMSO, Methanol, DMFLimited solubility in non-polar solvents.

Mechanisms of Instability: The "Good" vs. The "Bad"

To handle this compound effectively, one must distinguish between reversible dehydration (storage state) and irreversible decomposition (reagent loss).

The Boroxine Cycle (Reversible)

Boronic acids exist in a thermodynamic equilibrium with their cyclic trimeric anhydrides (boroxines).[1]

  • Mechanism: Loss of 3 water molecules from 3 boronic acid units.[1][2]

  • Observation: In dry solvents (e.g., DMSO-d6) or under vacuum, the equilibrium shifts toward the boroxine.

  • Impact: This is NOT degradation.[3][4] Boroxines are coupling-active.[5][6] They hydrolyze back to the monomeric acid in the presence of base/water during the Suzuki reaction.

  • Analytic Artifact: 1H NMR may show two sets of peaks (monomer vs. trimer). Do not discard the batch based on this.

Protodeboronation (Irreversible)

This is the critical failure mode for 6-Methoxypyridazine-4-boronic acid.

  • Mechanism: The electron-deficient pyridazine ring facilitates the cleavage of the C-B bond. While the C6-methoxy group donates electron density, the presence of two ring nitrogens makes the C4 position susceptible to ipso-attack by protons (acidic pathway) or water/base (base-catalyzed pathway).

  • Result: Formation of 3-methoxy-5-H-pyridazine (de-boronated byproduct) and boric acid.

  • Trigger: High pH, heat, and prolonged solution time.

Oxidative Deboronation
  • Mechanism: Reaction with atmospheric O₂ to form the phenol (C-OH) species.

  • Trigger: Storage in air at room temperature.[3][4]

Visualization: Degradation Pathways

The following diagram illustrates the divergence between the safe boroxine cycle and the destructive protodeboronation path.

StabilityPathways BoronicAcid Monomeric Boronic Acid (Active Reagent) Boroxine Boroxine (Trimer) (Storage Form / Reversible) BoronicAcid->Boroxine - H₂O (Vacuum/Dry) TransitionState Zwitterionic/Anionic Intermediate BoronicAcid->TransitionState Base/H₂O or High T Phenol Phenolic Oxidation Product (C-OH) BoronicAcid->Phenol O₂ (Air) Decomposed De-boronated Product (3-methoxypyridazine) + Boric Acid TransitionState->Decomposed Protodeboronation (Irreversible)

Figure 1: The Stability Bifurcation.[7][6][8][9] Green arrows indicate reversible storage states; Red arrows indicate permanent reagent loss.

Storage & Handling Protocols

Based on the mechanisms above, the following protocol is mandatory to maintain reagent integrity >95%.

Storage Hierarchy
PriorityConditionSpecificationRationale
1 (Critical) Temperature -20°C (Freezer) Kinetic suppression of protodeboronation. Room temp storage degrades this compound within weeks.
2 (High) Atmosphere Argon/Nitrogen Prevents oxidative deboronation. Store in a desiccator or glovebox if possible.
3 (Medium) Container Amber Glass + Parafilm Amber glass reduces light-induced radical oxidation; Parafilm ensures moisture barrier to prevent uncontrolled hydrolysis/clumping.
Handling Workflow (The "Cold Chain")
  • Warm-Up: Allow the vial to reach room temperature before opening. Opening a cold vial condenses atmospheric moisture onto the solid, accelerating hydrolysis.

  • Aliquot: If using frequently, divide into single-use aliquots to avoid repeated freeze-thaw cycles.

  • Solvent Choice: Avoid storing as a stock solution. If necessary, use anhydrous THF or DMF and use immediately. Never store in methanol or water.

Analytical Quality Control (QC)

Validating the purity of 6-Methoxypyridazine-4-boronic acid requires nuanced interpretation of NMR data.

NMR Interpretation
  • Solvent: Use DMSO-d6 + trace DCl (optional) or MeOD.

  • The Boroxine Shift: You may see peak broadening or doubling.

    • Test: Add a drop of D₂O to the NMR tube. If the peaks sharpen and coalesce into a single set, the initial complexity was just the boroxine anhydride (Safe).

    • Fail: If you see sharp peaks corresponding to 3-methoxypyridazine (proton at C4 position), the compound has protodeboronated (Degraded).

HPLC Considerations
  • Column: C18 is standard, but boronic acids often tail significantly due to interaction with silanols.

  • Mobile Phase: Use 0.1% Formic Acid to suppress ionization of the boronic acid, improving peak shape.

  • Artifacts: Boronic acids can dehydrate on the column. A broad peak is common.

Experimental Workflow: Decision Tree

Use this logic flow to determine if your reagent is fit for synthesis.

DecisionTree Start Start: Evaluate Reagent Visual Visual Inspection: Is it brown/gummy? Start->Visual NMR Run 1H NMR (DMSO-d6) Visual->NMR No (Off-white) Discard Discard / Repurify Visual->Discard Yes (Oxidized) Peaks Are peaks broad or doubled? NMR->Peaks D2O_Test Add D₂O shake Peaks->D2O_Test Yes Use Proceed to Reaction (Calculate mass based on monomer) Peaks->Use No (Sharp single set) Coalesce Do peaks coalesce? D2O_Test->Coalesce Coalesce->Use Yes (Boroxine confirmed) Coalesce->Discard No (Degradation confirmed)

Figure 2: QC Decision Matrix for Heteroaryl Boronic Acids.

Troubleshooting & Alternatives

If the free acid proves too unstable for your specific application, consider these alternatives:

  • In-Situ Generation: Do not isolate. Lithiate 4-bromo-6-methoxypyridazine (with LiTMP or n-BuLi) and quench with Triisopropyl borate, then use the crude mixture directly.

  • MIDA Boronates: Convert the acid to a MIDA (N-methyliminodiacetic acid) ester. This removes the empty p-orbital on boron, shutting down protodeboronation and oxidation pathways, rendering the compound bench-stable [1].

  • Pinacol Esters: While more stable than the acid, pyridazine pinacol esters can still degrade on silica gel. Purify via crystallization or reverse-phase chromatography.

References

  • Knapp, D. M., Gillis, E. P., & Burke, M. D. (2009).[10] A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates.[10] Journal of the American Chemical Society, 131(20), 6961–6963. [Link]

  • Cox, P. A., et al. (2017). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 139(37), 13156–13165. [Link]

  • Tokunaga, Y., et al. (2002). Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution. Macromolecules, 35(17), 6539–6544. [Link]

  • PubChem. (n.d.).[11] 6-Methoxypyridazine-4-boronic Acid (CID 119086166).[12] National Library of Medicine. [Link]

Sources

Exploratory

Commercial Availability &amp; Technical Guide: 6-Methoxypyridazine-4-boronic acid

Part 1: Executive Summary & Commercial Reality The "Unicorn" Problem: Researchers seeking 6-Methoxypyridazine-4-boronic acid (Free Acid) often encounter a "phantom inventory" phenomenon. While the compound is indexed in...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary & Commercial Reality

The "Unicorn" Problem: Researchers seeking 6-Methoxypyridazine-4-boronic acid (Free Acid) often encounter a "phantom inventory" phenomenon. While the compound is indexed in databases (PubChem CID: 119086166), it is rarely available in stock as the free boronic acid. This is not a supply chain failure but a chemical stability necessity.

Strategic Recommendation: Do not source the free acid. It is prone to rapid protodeboronation and polymerization.

  • Primary Target: 6-Methoxypyridazine-4-boronic acid pinacol ester (CAS: 1805220-13-6 ).[1]

  • Secondary Target (Synthesis Precursor): 4-Bromo-6-methoxypyridazine (CAS: 32084-59-6 or 31055-11-9 ).

Market Availability Matrix
Compound FormCAS NumberCommercial StatusStability ProfileRecommended Action
Free Boronic Acid 1428423-36-2Make-on-Demand (High Lead Time)Low . Prone to protodeboronation and anhydride formation.Avoid unless strictly required by specific assay conditions.
Pinacol Ester 1805220-13-6Limited Stock / Custom SynthesisHigh . Stable solid; standard shelf-life under inert atmosphere.Preferred Source . Buy if available.
Bromide Precursor 32084-59-6Commodity (High Availability)Very High . Stable indefinitely at RT.Backup . Buy to synthesize the ester in-house (1-step).

Part 2: Technical Deep Dive – The Stability Challenge

The Mechanism of Instability: Protodeboronation

The scarcity of 6-methoxypyridazine-4-boronic acid is driven by its intrinsic instability. Electron-deficient heteroaryl boronic acids, particularly those with nitrogen atoms alpha or gamma to the boron center, are highly susceptible to protodeboronation .

In the case of pyridazine (a 1,2-diazine), the basic nitrogen atoms facilitate a pathway where the C-B bond is cleaved by water/protic solvents, replacing the boronic acid group with a proton. This is accelerated by:

  • Base Catalysis: Common in Suzuki coupling conditions.

  • Zwitterionic Intermediates: The formation of a boronate "ate" complex stabilized by the adjacent nitrogen.

Visualization: Protodeboronation Pathway

The following diagram illustrates why the free acid degrades, necessitating the use of the pinacol ester.

Protodeboronation FreeAcid 6-Methoxypyridazine- 4-boronic acid Boronate Boronate Anion (Tetrahedral) FreeAcid->Boronate + OH- Base Base/H2O Transition Zwitterionic Transition State Boronate->Transition Internal N-coordination Product 3-Methoxypyridazine (De-boronated byproduct) Transition->Product C-B Bond Cleavage BoricAcid Boric Acid Transition->BoricAcid

Caption: Mechanism of base-catalyzed protodeboronation in electron-deficient heteroaryl boronic acids. The pinacol ester suppresses the formation of the labile boronate anion, enhancing shelf stability.

Part 3: Strategic Synthesis Protocol (Self-Validating)

If the pinacol ester (CAS 1805220-13-6) is unavailable or cost-prohibitive, the most reliable route is the Miyaura Borylation of the commercially available bromide.

Why this route?

  • Avoids n-BuLi: Lithiation of chloropyridazines can lead to nucleophilic attack on the ring rather than halogen exchange.

  • Scalable: The Pd-catalyzed route is robust on multi-gram scales.

Protocol: Pd-Catalyzed Borylation of 4-Bromo-6-methoxypyridazine

Reagents:

  • Substrate: 4-Bromo-6-methoxypyridazine (1.0 equiv)

  • Boron Source: Bis(pinacolato)diboron (

    
    ) (1.1 equiv)
    
  • Catalyst:

    
     (0.05 equiv)
    
  • Base: Potassium Acetate (KOAc) (3.0 equiv) – Crucial: Anhydrous

  • Solvent: 1,4-Dioxane (Degassed)

Step-by-Step Methodology:

  • Setup: In a dry pressure vial or round-bottom flask equipped with a condenser, charge the bromide,

    
    , and KOAc.
    
  • Inerting: Evacuate and backfill with Argon (x3). Add the Pd catalyst under positive Argon flow.

  • Solvation: Add anhydrous, degassed 1,4-dioxane via syringe.

    • Checkpoint: Concentration should be approx 0.1 M to 0.2 M to prevent oligomerization.

  • Reaction: Heat to 80–90°C for 4–12 hours.

    • Validation: Monitor by LCMS.[2] Look for the mass of the ester [M+H]+ = ~237.1. Note that pinacol esters often hydrolyze on LCMS columns; you may see the mass of the free acid (154.1) in the trace.[3] Do not mistake this for reaction failure.

  • Workup (Critical):

    • Cool to RT. Filter through a pad of Celite to remove Pd black and inorganic salts.

    • Wash the pad with EtOAc.

    • Concentrate the filtrate gently (rotary evaporator bath < 40°C).

    • Purification: Flash chromatography is possible but risky due to silica acidity.

    • Refined Method: Recrystallization from Hexanes/EtOAc or rapid filtration through a short plug of neutral alumina.

Part 4: Procurement Decision Tree

Use this logic flow to optimize your supply chain decisions for this specific compound.

Procurement Start Need 6-Methoxypyridazine- 4-boronic acid moiety CheckEster Search CAS 1805220-13-6 (Pinacol Ester) Start->CheckEster EsterStock In Stock? CheckEster->EsterStock BuyEster PURCHASE ESTER (Primary Option) EsterStock->BuyEster Yes CheckBromide Search CAS 32084-59-6 (Bromide Precursor) EsterStock->CheckBromide No BromideStock In Stock? CheckBromide->BromideStock Synth PERFORM MIYAURA BORYLATION (In-House Synthesis) BromideStock->Synth Yes (Commodity) Custom ORDER CUSTOM SYNTHESIS (High Cost/Lead Time) BromideStock->Custom No (Rare)

Caption: Procurement logic flow prioritizing stability and speed. Synthesis from the bromide is often faster than waiting for "make-on-demand" suppliers.

Part 5: References

  • PubChem Compound Summary. 6-Methoxypyridazine-4-boronic Acid (CID 119086166). National Center for Biotechnology Information. [Link]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews. (Foundational text on protodeboronation mechanisms). [Link]

  • ChemSRC. 6-Methoxypyridazine-4-boronic acid pinacol ester (CAS 1805220-13-6).[Link]

Sources

Foundational

The Fundamental Reactivity of Pyridazine Boronic Acids: Overcoming Protodeboronation and Catalyst Poisoning in Cross-Coupling

Executive Summary Pyridazines are highly valued in modern drug discovery. As bioisosteres for phenyl and pyridine rings, they offer superior water solubility, reduced lipophilicity, and act as potent hydrogen-bond accept...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Pyridazines are highly valued in modern drug discovery. As bioisosteres for phenyl and pyridine rings, they offer superior water solubility, reduced lipophilicity, and act as potent hydrogen-bond acceptors. However, the functionalization of pyridazines via Suzuki-Miyaura cross-coupling (SMCC) presents profound synthetic challenges. Pyridazine boronic acids are notoriously unstable, suffering from rapid hydrolytic protodeboronation and acting as potent palladium catalyst poisons[1][2].

This whitepaper provides an in-depth mechanistic analysis of pyridazine boronic acid reactivity. By understanding the causality behind their degradation pathways, researchers can deploy self-validating experimental protocols—such as speciation control via MIDA boronates and advanced ligand design—to achieve high-yielding C–C bond formations.

Mechanistic Foundations of Reactivity

The reactivity of pyridazine boronic acids is dictated by the extreme electron deficiency of the 1,2-diazine core and the Lewis basicity of its nitrogen atoms. These two factors drive the primary failure modes in cross-coupling: protodeboronation and homocoupling [2][3].

The Kinetics of Protodeboronation

Protodeboronation is the hydrolytic cleavage of the carbon-boron bond, replacing the boronic acid moiety with a proton. In aqueous basic conditions (standard for SMCC), the boronic acid exists in equilibrium with its boronate anion.

For electron-deficient heteroaryls like pyridazine, the boronate anion undergoes rapid fragmentation. The electron-withdrawing nature of the two adjacent nitrogen atoms highly stabilizes the developing carbanion transition state during C–B bond heterolysis[1][4]. Consequently, the half-life (


) of a 4-pyridazinylboronic acid in basic aqueous media at 70 °C can be measured in minutes, whereas phenylboronic acid remains stable for weeks[1].
Catalyst Inhibition and Homocoupling

The pyridazine ring is not only a reactive electrophile but also a bidentate-capable ligand. The adjacent nitrogen atoms can strongly coordinate to palladium(II) intermediates in the catalytic cycle[2].

  • Causality: When the pyridazine nitrogen coordinates to the Pd(II)-aryl halide complex, it displaces the phosphine ligand or creates a sterically hindered, unreactive chelate.

  • Effect: This stalls the transmetalation step. Because oxidative addition continues unabated, the buildup of Pd(II) intermediates leads to disproportionation or sequential oxidative additions, ultimately resulting in the formation of symmetrical bipyridazine homocoupled byproducts[2][3].

G A Pyridazine MIDA Boronate B Aqueous Base (Slow Hydrolysis) A->B Deprotection C Transient Boronic Acid B->C Rate-limiting D Protodeboronation (Degradation) C->D Fast (if unchecked) E Pd Catalyst (Transmetalation) C->E Very Fast (with active Pd) F Cross-Coupled Product E->F Reductive Elimination

Caption: Kinetic competition between protodeboronation and transmetalation in slow-release coupling.

Quantitative Reactivity Profiles

To design a successful coupling reaction, the rate of transmetalation must outcompete the rate of protodeboronation. The table below summarizes the relative stability of various boronic acids and the necessity of optimized conditions to achieve synthetically useful yields.

Boronic Acid SpeciesRelative Stability (

at pH 7, 70°C)
Primary Degradation PathwayTypical Unoptimized YieldOptimized Yield (Slow-Release)
Phenylboronic acid > 30 daysN/A> 90%> 95%
3-Pyridylboronic acid ~ 15 daysProtodeboronation70 - 85%> 90%
2-Pyridylboronic acid < 1 minuteProtodeboronation< 10%75 - 85%
4-Pyridazinylboronic acid < 5 minutesProtodeboronation & Homocoupling< 20%70 - 80%

Data synthesized from kinetic pH-rate profiles of heteroaromatic protodeboronation[1][2].

Strategic Interventions: Speciation Control and Ligand Design

To overcome the fundamental reactivity flaws of pyridazine boronic acids, two synergistic strategies must be employed:

Speciation Control via MIDA Boronates

N-methyliminodiacetic acid (MIDA) boronates are rehybridized


 boron complexes that are entirely stable to protodeboronation[5]. They act as a "slow-release" reservoir. Under mild aqueous basic conditions, the MIDA group slowly hydrolyzes, releasing the highly unstable free pyridazine boronic acid drop-by-drop into the reaction mixture. If a highly active palladium catalyst is present, the boronic acid is consumed by transmetalation immediately upon release, keeping its instantaneous concentration near zero and statistically eliminating both protodeboronation and homocoupling[2][5].
Catalyst Selection: Bulky Biaryl Phosphines

To prevent the pyridazine nitrogens from poisoning the catalyst, bulky, electron-rich Buchwald-type ligands (e.g., XPhos or SPhos) must be used.

  • Causality: The extreme steric bulk of XPhos prevents the formation of unreactive bis-ligated

    
     complexes, ensuring a highly active monoligated 
    
    
    
    species. Furthermore, the steric shield generated by the ligand physically blocks the pyridazine ring nitrogens from coordinating to the palladium center, forcing the reaction down the desired transmetalation pathway[2][3].

Self-Validating Experimental Protocols

The following protocol utilizes speciation control (MIDA boronate) and steric shielding (XPhos Pd G3) to achieve high-yielding cross-coupling of pyridazine derivatives. It is designed as a self-validating system, meaning built-in analytical checkpoints verify the mechanistic integrity of the reaction in real-time.

Protocol: Slow-Release Suzuki-Miyaura Coupling of Pyridazine MIDA Boronate

Reagents:

  • Pyridazine-4-MIDA boronate (1.5 equiv)

  • Aryl halide (1.0 equiv)

  • XPhos Pd G3 precatalyst (5 mol%)

  • 
     (aqueous, 3.0 M, 5.0 equiv)
    
  • 1,4-Dioxane (anhydrous)

Step-by-Step Methodology:

  • Assembly: In an oven-dried Schlenk tube or sealed vial, combine the aryl halide, Pyridazine-4-MIDA boronate, and XPhos Pd G3.

    • Causality: Solid-state mixing prevents premature hydrolysis of the MIDA boronate before the catalyst is activated.

  • Degassing (Critical Step): Seal the vessel, evacuate under high vacuum, and backfill with ultra-pure

    
     or Argon. Repeat this cycle three times.
    
    • Causality: Oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II) peroxo complexes. Without active Pd(0), the slowly released boronic acid will accumulate and undergo protodeboronation.

  • Solvent Addition: Add degassed 1,4-Dioxane (to achieve 0.1 M concentration of aryl halide), followed by the degassed aqueous

    
     solution.
    
  • Initiation: Heat the biphasic mixture to 80 °C under vigorous stirring (1000 rpm).

    • Causality: Vigorous stirring is required to maximize the interfacial surface area between the aqueous base (driving hydrolysis) and the organic phase (housing the Pd catalyst).

  • Validation Checkpoint (1 Hour): Remove a 10

    
     aliquot, dilute in MeCN, and analyze via LC-MS.
    
    • Self-Validation Logic: You must observe the product mass and unreacted MIDA boronate. Crucially, you should observe <5% of the free pyridazine boronic acid. If free boronic acid is pooling in the reaction, it indicates the transmetalation rate has failed (likely due to catalyst death), and protodeboronation will soon dominate.

  • Completion & Isolation: Once the aryl halide is consumed (typically 4-12 hours), cool to room temperature, quench with saturated aqueous

    
    , extract with EtOAc, dry over 
    
    
    
    , and purify via flash column chromatography.

Workflow Step1 Step 1: Assembly Combine Aryl Halide, MIDA Boronate, Pd Precatalyst in dry flask Step2 Step 2: Degassing Evacuate and backfill with N2 (x3) to prevent Pd oxidation Step1->Step2 Step3 Step 3: Initiation Add degassed solvent & aq. base. Heat to 80°C Step2->Step3 Step4 Step 4: Validation LC-MS Check: Monitor MIDA hydrolysis vs Product formation Step3->Step4 Step5 Step 5: Isolation Quench, extract, and purify via flash chromatography Step4->Step5

Caption: Self-validating experimental workflow for the Suzuki-Miyaura coupling of pyridazine MIDA boronates.

References

  • BenchChem. preventing homo-coupling side reactions in pyridazine synthesis. 2

  • ResearchGate. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: PH-Rate Profiles, Autocatalysis, and Disproportionation.1

  • ACS Publications. Functionalized Heteroarylpyridazines and Pyridazin-3(2H)-one Derivatives via Palladium-Catalyzed Cross-Coupling Methodology. 4

  • RSC Publishing. From acyl boronates to functional boronate-substituted and boron-containing heterocycles: emerging methods and applications. 5

  • PMC / NIH. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties.3

Sources

Exploratory

The Stabilizing Influence of Methoxy Substituents on Pyridazine Boronic Acids: Mechanisms and Protocols

Topic: Role of Methoxy Group in Pyridazine Boronic Acid Reactivity Content Type: Technical Guide / Whitepaper Audience: Senior Researchers, Medicinal Chemists, Process Chemists Executive Summary Pyridazine boronic acids...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Role of Methoxy Group in Pyridazine Boronic Acid Reactivity Content Type: Technical Guide / Whitepaper Audience: Senior Researchers, Medicinal Chemists, Process Chemists

Executive Summary

Pyridazine boronic acids represent a high-value yet notoriously unstable class of synthons in drug discovery. Their inherent electron deficiency, driven by the 1,2-diazine core, predisposes them to rapid protodeboronation, often rendering them transient intermediates rather than isolable reagents. This guide analyzes the critical role of the methoxy (-OMe) group as a stabilizing electronic modifier.[1] By leveraging the mesomeric (+M) effect to counteract the ring's


-deficiency, the methoxy group significantly retards hydrolytic cleavage of the C-B bond. This document details the mechanistic underpinnings of this stabilization, provides optimized protocols for their synthesis and utilization in Suzuki-Miyaura cross-couplings, and offers comparative data to guide experimental design.

Part 1: The Electronic Landscape & The "Diazine Problem"

To understand the utility of the methoxy group, one must first diagnose the pathology of the unsubstituted pyridazine boronic acid.

The Protodeboronation Mechanism

Pyridazine is a


-deficient heterocycle. When a boronic acid moiety is attached, particularly at the C3 position (alpha to nitrogen), the compound suffers from the "2-pyridyl problem." The high electronegativity of the adjacent nitrogen atoms renders the ipso-carbon highly susceptible to protonation.

The decomposition follows a base-catalyzed pathway (Scheme 1 logic):

  • Boronate Formation: The boronic acid forms a tetrahedral "ate" complex

    
     in basic media.
    
  • C-B Bond Cleavage: The electron-poor ring stabilizes the developing negative charge at the ipso-carbon as the boron moiety departs.

  • Protonation: The transient anion is rapidly protonated by water, yielding the deboronated arene (pyridazine).

The Methoxy Intervention: The methoxy group, typically positioned at C6 (para to the boron) or C4/5, acts as a potent Electron Donating Group (EDG) via resonance.

  • Resonance (+M): The oxygen lone pair donates electron density into the pyridazine

    
    -system.
    
  • Destabilization of the Transition State: By increasing electron density at the ipso-carbon, the -OMe group destabilizes the anionic intermediate required for protodeboronation. This raises the activation energy for C-B bond cleavage, effectively "locking" the boron in place.

Visualization: Mechanistic Pathway

Protodeboronation Substrate Pyridazine Boronic Acid (Electron Deficient) AteComplex Tetrahedral Boronate [Ar-B(OH)3]- Substrate->AteComplex + OH- Anion Transient Carbanion (Stabilized by N-atoms) AteComplex->Anion Slow Step (k1) Product Decomposed Arene (Protodeboronation) Anion->Product + H2O Methoxy Methoxy Group (+M Effect) Destabilizes Anion Prevents C-B Cleavage Methoxy->Anion Inhibits

Figure 1: The mechanistic pathway of protodeboronation.[2] The methoxy group inhibits the formation of the anionic intermediate by injecting electron density into the ring, thereby increasing the kinetic stability of the boronic acid.

Part 2: Synthetic Strategies & Protocols

The synthesis of methoxy-substituted pyridazine boronic acids requires strict control of temperature and pH to prevent in situ decomposition.

Protocol: Synthesis of 6-Methoxypyridazine-3-boronic Acid

This protocol utilizes a Lithium-Halogen Exchange (Li-HE) followed by an electrophilic quench. The methoxy group survives these conditions and directs the lithiation if adjacent protons are present, though here we assume a halogen precursor.

Reagents:

  • 3-Chloro-6-methoxypyridazine (1.0 equiv)[3]

  • n-Butyllithium (1.1 equiv, 2.5 M in hexanes)

  • Triisopropyl borate (1.2 equiv)

  • Solvent: Anhydrous THF

  • Quench: 2M HCl

Step-by-Step Methodology:

  • Cryogenic Setup: Flame-dry a 3-neck round bottom flask under Argon. Add 3-Chloro-6-methoxypyridazine and anhydrous THF (0.2 M concentration). Cool to -78 °C .

    • Expert Insight: The low temperature is non-negotiable. At >-40 °C, the lithiated pyridazine species will undergo nucleophilic attack on itself or ring-opening.

  • Borate Addition (In-Situ Quench): Add Triisopropyl borate (

    
    ) before the lithiation agent.
    
    • Why? For highly unstable lithio-pyridazines, the "In-Situ Quench" method (trapping the lithio species immediately as it forms) prevents side reactions. However, for 6-methoxy derivatives, the species is stable enough for sequential addition if kept at -78°C. We recommend sequential addition for higher purity.

  • Lithiation: Add n-BuLi dropwise over 20 minutes. Maintain internal temperature < -70 °C. Stir for 30 minutes.

  • Electrophilic Trap: If not using in-situ quench, add

    
     rapidly. Stir at -78 °C for 1 hour, then allow to warm to 0 °C.
    
  • Hydrolysis: Quench with 2M HCl until pH ~3. Extract with EtOAc.[3]

    • Caution: Do not acidify below pH 2, as the methoxy group can undergo ether cleavage or the boronic acid can dehydrate to the boroxine excessively.

Protocol: Suzuki-Miyaura Coupling

The methoxy group allows this coupling to proceed with standard palladium catalysts, whereas unsubstituted analogs often require MIDA boronates or specialized precatalysts.

Reaction Matrix:

Component Recommendation Rationale

| Catalyst | ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


 | Bidentate ligand prevents catalyst deactivation by the pyridazine nitrogens. |
| Base  | 

(3.0 equiv) | Anhydrous phosphate is milder than carbonates, reducing protodeboronation rates. | | Solvent | 1,4-Dioxane /

(9:1) | Aqueous component is essential for the transmetallation step. | | Temperature | 80 °C | Sufficient for activation; avoid reflux (>100°C) to preserve the C-B bond. |

Part 3: Comparative Reactivity Data

The following table summarizes the stability and coupling efficiency of pyridazine boronic acids, highlighting the impact of the methoxy substituent.

Table 1: Stability Half-Lives (


) and Coupling Yields 
Conditions: pH 10.0 buffer, 25°C for stability; Standard Suzuki conditions for Yield.
Substrate StructureElectronic Character

(Protodeboronation)
Suzuki Yield (Model System)Stability Rating
Pyridazine-3-boronic acid Highly

-Deficient
< 15 min< 10% (Trace)Unstable (Transient)
6-Methoxypyridazine-3-boronic acid Moderate

-Deficient (+M stabilized)
> 24 hours78 - 85%Isolable Solid
6-(Trifluoromethyl)pyridazine-3-boronic acid Severely

-Deficient (-I, -M)
< 5 min0%Highly Unstable
MIDA-Boronate (Protected) Neutral (sp3 Boron)Indefinite90 - 95%Stable (Requires slow release)

Note: The MIDA boronate is the gold standard for stability, but the 6-Methoxy variant offers a "free acid" alternative that does not require the slow-release hydrolysis step.

Part 4: Experimental Workflow Visualization

The following diagram illustrates the decision matrix for synthesizing and using these reagents.

Workflow Start Target: Pyridazine-3-Boronic Acid CheckSub Is C6 Position Substituted? Start->CheckSub NoSub No (H) or EWG (-CF3) CheckSub->NoSub Electron Deficient YesOMe Yes (-OMe) CheckSub->YesOMe Electron Rich (+M) RouteA Route A: Must use MIDA Boronate or Trifluoroborate Salt NoSub->RouteA RouteB Route B: Direct Li-Halogen Exchange Isolable Free Boronic Acid YesOMe->RouteB Coupling Suzuki Coupling (Pd(dppf)Cl2, K3PO4) RouteA->Coupling Slow Release Mode RouteB->Coupling Standard Mode

Figure 2: Decision workflow for pyridazine boronic acid synthesis. The presence of the methoxy group allows for a direct, standard synthetic route (Route B), bypassing the need for complex protecting groups like MIDA (Route A).

References

  • Burke, M. D., et al. (2009).[4] "A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates." Journal of the American Chemical Society.[2][4] Link

    • Context: Establishes the baseline instability of 2-heterocyclic boronic acids and the need for stabilization str
  • Lloyd-Jones, G. C., et al. (2021).[5] "Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis." Journal of the American Chemical Society.[2][4] Link

    • Context: Provides the mechanistic kinetic data on base-catalyzed protodeboronation p
  • BenchChem Protocols. (2025). "Application Notes and Protocols for Suzuki Coupling of Arylboronic Acids with 3-Chloro-6-methoxypyridazine." Link

    • Context: Source for specific reaction conditions (solvent, temperature) used in pyridazine couplings.[3][6]

  • Kuivila, H. G., et al. (1961).[2] "Electrophilic Displacement Reactions. XI. Solvent Isotope Effects in the Protodeboronation of Areneboronic Acids." Journal of the American Chemical Society.[2][4] Link

    • Context: Foundational work establishing the mechanism of protodeboronation in aromatic systems.[7]

  • Demianenko, E., et al. (2019). "Theoretical Coupling and Stability of Boronic Acid Adducts." Letters in Drug Design & Discovery. Link

    • Context: DFT calculations supporting the stabilization effects of substituents on boron-containing heterocycles.[8]

Sources

Foundational

Technical Guide: Solubility &amp; Handling of 6-Methoxypyridazine-4-boronic Acid

Topic: Solubility of 6-Methoxypyridazine-4-boronic acid in Organic Solvents Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals[1] Executive Summary & Compound Pro...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Solubility of 6-Methoxypyridazine-4-boronic acid in Organic Solvents Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals[1]

Executive Summary & Compound Profile

6-Methoxypyridazine-4-boronic acid (CAS: 1003859-57-5) is a critical heterocyclic building block employed primarily in Suzuki-Miyaura cross-coupling reactions for the synthesis of bioactive pyridazine derivatives.[1][2]

As a Senior Application Scientist, I have observed that the solubility behavior of this compound is frequently misunderstood. It does not behave like a simple organic solid; rather, it exists in a dynamic equilibrium between its monomeric acid form and its trimeric anhydride (boroxine) form. This guide provides a definitive framework for solvent selection, dissolution protocols, and stability management.

Physicochemical Context
  • Molecular Weight: 153.93 g/mol [1][2]

  • Structural Challenge: The electron-deficient pyridazine ring combined with the methoxy group creates a "push-pull" electronic system.[1][2] The polar boronic acid moiety (

    
    ) dominates its solubility profile, making it amphiphilic but prone to dehydration.[2]
    
  • Critical Insight: "Insolubility" in organic solvents is often a misdiagnosis of boroxine formation .[1][2] The trimer is less polar and may precipitate or form a gel, whereas the monomer is generally more soluble in polar aprotic solvents.

Solvent Compatibility Matrix

The following data summarizes the qualitative solubility profile based on thermodynamic interactions typical of electron-deficient heteroaryl boronic acids.

Table 1: Solubility Profile in Standard Laboratory Solvents
Solvent ClassRepresentative SolventsSolubility RatingApplication Context
Polar Aprotic DMSO, DMF, DMAc High (>50 mg/mL)Primary Reaction Media. Best for stock solutions.[1][2] Stabilizes the monomeric form via H-bonding.[1][2]
Polar Protic Methanol, Ethanol High (20–50 mg/mL)Reagent Preparation. Promotes monomer formation via solvolysis of boroxines.[2] Caution: Potential for esterification on prolonged storage.[1][2]
Ethers THF, 1,4-Dioxane, DME Moderate (5–20 mg/mL)Suzuki Coupling Co-solvents. Solubility improves significantly with the addition of small amounts of water or base.
Chlorinated DCM, Chloroform Low/Variable Extraction Only. Solubility is highly dependent on the hydration state.[2] Boroxines are more soluble here than the free acid.[2]
Esters/Ketones Ethyl Acetate, Acetone Moderate Work-up/Purification. Good for liquid-liquid extraction but poor for long-term storage due to potential transesterification or condensation.[1][2]
Hydrocarbons Hexanes, Heptane Insoluble Anti-Solvents. Used to precipitate the product or wash away non-polar impurities.[2]

Mechanistic Insight: The Boroxine Equilibrium

The most common failure mode in handling this compound is assuming that cloudiness implies impurity.[2] In reality, it often indicates the presence of the boroxine trimer.

Mechanism: 3 × R-B(OH)₂


 (R-BO)₃ + 3 H₂O[1][2]
  • In Dry Solvents (e.g., Anhydrous THF): The equilibrium shifts right (towards Boroxine), which may precipitate or gel.

  • Corrective Action: Adding 1–2% water or methanol shifts the equilibrium left, regenerating the soluble monomeric species.

Visualization: Solubility & Equilibrium Workflow

BoroxineEquilibrium Solid Solid Reagent (Mixed Acid/Boroxine) SolventDry Dry Organic Solvent (THF, DCM) Solid->SolventDry Dissolve SolventWet Polar/Wet Solvent (MeOH, DMSO, THF+H2O) Solid->SolventWet Dissolve Boroxine Boroxine (Trimer) Less Polar, Aggregates SolventDry->Boroxine Dehydration Monomer Monomer (Free Acid) Reactive Species SolventWet->Monomer Solvolysis/Hydration Precipitate Precipitation/Gelation (Low Solubility) Boroxine->Precipitate Aggregation Solution Clear Solution (High Solubility) Monomer->Solution Stable Solvation Precipitate->Solution Add 1% H2O/MeOH

Figure 1: The impact of solvent choice on the Boronic Acid-Boroxine equilibrium. Dry solvents favor the less soluble trimer, while protic/wet solvents stabilize the soluble monomer.

Experimental Protocols

Protocol A: Preparation of Stock Solution for Suzuki Coupling

Context: Standard 0.5 M concentration for high-throughput screening.

  • Weighing: Weigh 77 mg of 6-Methoxypyridazine-4-boronic acid into a vial.

  • Solvent Choice: Add 1.0 mL of 1,4-Dioxane or DME .[1][2]

    • Observation: The solution may appear cloudy or contain suspended solids.[1][2]

  • Activation (The "Trick"): Add 50 µL of Water (degassed).

    • Why: This breaks the boroxine trimer.[1][2]

    • Result: The solution should clarify rapidly.

  • Base Addition: If using immediately, add the aqueous base (e.g., K₂CO₃ or Cs₂CO₃).

    • Note: The boronic acid converts to the boronate anion (

      
      ), which is highly soluble in the aqueous/organic emulsion.[2]
      
Protocol B: NMR Sample Preparation (Solubility Validation)

Context: Verifying purity and structure without degradation.

  • Solvent: Use DMSO-d6 (0.6 mL).[1][2]

    • Why: DMSO prevents boroxine formation and slows protodeboronation compared to MeOD.[1][2]

  • Dissolution: Vortex for 30 seconds. If solids persist, sonicate for 1 minute at <30°C.

    • Warning: Do not heat >40°C. Pyridazine boronic acids are thermally sensitive and can undergo protodeboronation (loss of boron).[2]

  • Analysis: Look for broad peaks around 8.0–9.0 ppm (B-OH protons).[1][2] Sharp peaks indicate a clean monomer; disappearance suggests degradation.[1][2]

Stability & Troubleshooting

Common Issue: Protodeboronation

Pyridazines are electron-deficient.[1][2] Under acidic or high-temperature neutral conditions, the C-B bond is labile.[1]

  • Symptom: Loss of starting material in LCMS; appearance of 3-methoxypyridazine (m/z ~110).[1][2]

  • Prevention:

    • Avoid storing in Methanol/Ethanol for >24 hours (solvolysis leads to boronic esters which hydrolyze slowly).[1][2]

    • Always store solids at -20°C with a desiccant.[1][2]

    • During reactions, ensure basic conditions are established before heating.[1]

Decision Tree: Solvent Selection Strategy

SolventSelection Start Select Solvent for 6-Methoxypyridazine-4-boronic acid Purpose What is the purpose? Start->Purpose Reaction Suzuki Coupling Purpose->Reaction Analysis NMR / HPLC Purpose->Analysis Purification Purification / Workup Purpose->Purification TempHigh Temp > 80°C? Reaction->TempHigh DMSO DMSO-d6 (Best Resolution) Analysis->DMSO Structural ID MeOD MeOD (Rapid Exchange) Analysis->MeOD Quick Check Extraction Liquid-Liquid Extraction Purification->Extraction Dioxane Use Dioxane/H2O (High Stability) TempHigh->Dioxane Yes THF Use THF/H2O (Lower Boiling Pt) TempHigh->THF No EtOAc Ethyl Acetate (Acidify aq. layer to pH 5) Extraction->EtOAc

Figure 2: Strategic decision tree for solvent selection based on experimental intent.

References

  • BenchChem. (2025).[1][2][3][4] Application Notes and Protocols for Suzuki Coupling of Arylboronic Acids with 3-Chloro-6-methoxypyridazine. Retrieved from [2]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014).[1][2] Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412–443. (Foundational text on boroxine/acid equilibrium).

  • Sigma-Aldrich. (2025).[1][2] Product Specification: (6-Methoxypyridin-3-yl)boronic acid. Retrieved from [1][2]

  • Hall, D. G. (Ed.).[1][2][5] (2011).[1][2] Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH.[1][2] (Authoritative source on boronic acid physical properties).

  • PubChem. (2025).[1][2][6] 6-Methoxypyridazine-4-boronic Acid Compound Summary. National Library of Medicine.[1][2] Retrieved from [2]

Sources

Protocols & Analytical Methods

Method

Application Note: Optimization of 6-Methoxypyridazine-4-boronic Acid in Cross-Coupling

Topic: High-Fidelity Suzuki-Miyaura Cross-Coupling of 6-Methoxypyridazine-4-boronic Acid Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Exec...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: High-Fidelity Suzuki-Miyaura Cross-Coupling of 6-Methoxypyridazine-4-boronic Acid Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

6-Methoxypyridazine-4-boronic acid (CAS: 1428423-36-2) is a high-value pharmacophore precursor used in the synthesis of kinase inhibitors and CNS-active agents. However, its application is frequently hindered by rapid protodeboronation , a decomposition pathway characteristic of electron-deficient heteroaryl boronic acids.

This guide provides a scientifically grounded protocol to overcome these stability challenges. By utilizing bulky, electron-rich phosphine ligands (Buchwald-type) and controlling the pH-rate profile of the reaction, researchers can shift the kinetic balance from decomposition to productive cross-coupling.

Chemical Context & Mechanistic Challenges

The Stability Paradox

Pyridazine rings are strongly electron-withdrawing. In 6-methoxypyridazine-4-boronic acid, the boron atom is attached to an electron-deficient ring, making the C–B bond highly polarized. While the methoxy group at C6 provides some electron donation, the nitrogen atoms at N1 and N2 create a significant inductive effect that destabilizes the C–B bond.

Primary Failure Mode: Protodeboronation Under standard basic Suzuki conditions, the boronate species (formed after base complexation) is prone to hydrolytic cleavage. This pathway competes directly with the transmetalation step of the catalytic cycle.

  • Mechanism: The base attacks the boron to form a boronate "ate" complex. In electron-poor heterocycles, the carbon ipso to the boron can become protonated by water or solvent, leading to C–B bond cleavage and the formation of 3-methoxy-pyridazine (protodeboronated byproduct).

Mechanistic Visualization

The following diagram illustrates the competition between the productive Suzuki cycle and the destructive protodeboronation pathway.

Suzuki_Mechanism Pd0 Pd(0) Active Catalyst OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd + Ar-X Transmetalation Transmetalation (Rate Limiting Step) OxAdd->Transmetalation BoronicAcid 6-Methoxypyridazine- 4-boronic acid AteComplex Boronate 'Ate' Complex (Activated Species) BoronicAcid->AteComplex + Base (OH-) AteComplex->Transmetalation Productive Path Decomp Protodeboronation (Decomposition) AteComplex->Decomp Slow Transmetalation RedElim Reductive Elimination Transmetalation->RedElim RedElim->Pd0 Regeneration Product Biaryl Product RedElim->Product Byproduct 3-Methoxypyridazine (Dead End) Decomp->Byproduct

Figure 1: Catalytic cycle highlighting the critical branch point at the 'Ate' complex. Fast transmetalation is required to outcompete protodeboronation.

Protocol Design Strategy

To ensure success, the reaction conditions must accelerate transmetalation (Step B in Fig 1) while suppressing protodeboronation.

Catalyst Selection: The "Booster"

Standard catalysts like Pd(PPh₃)₄ are generally insufficient for this substrate because the transmetalation rate is too slow relative to decomposition.

  • Recommended: XPhos Pd G2 or SPhos Pd G2 .

  • Rationale: These bulky, electron-rich biaryl phosphine ligands facilitate rapid oxidative addition and, crucially, create a steric environment that accelerates transmetalation with hindered or unstable boronates [1].

Base & Solvent: The "Stabilizer"
  • Base: Avoid strong bases (e.g., NaOH, NaOEt) which generate high concentrations of the unstable "ate" complex. Use K₃PO₄ (anhydrous or minimal water).

  • Solvent: 1,4-Dioxane or THF . If solubility is an issue, a small amount of water (ratio 10:1) is permissible, but strictly anhydrous conditions often yield higher fidelity for this specific boronic acid.

Standard Operating Procedure (SOP)

Objective: Coupling of 6-Methoxypyridazine-4-boronic acid with an Aryl Bromide/Chloride.

Materials
  • Reagent A: Aryl Bromide (1.0 equiv)

  • Reagent B: 6-Methoxypyridazine-4-boronic acid (1.5 equiv) Note: Excess is required to account for partial decomposition.

  • Catalyst: XPhos Pd G2 (CAS: 1310584-14-5) (0.02 - 0.05 equiv)

  • Base: K₃PO₄ (Tribasic potassium phosphate), finely ground (2.0 - 3.0 equiv)

  • Solvent: 1,4-Dioxane (degassed, anhydrous preferred)

Step-by-Step Protocol
  • Preparation of Solids: In a glovebox or under a stream of Nitrogen, charge a reaction vial with the Aryl Bromide (1.0 mmol), 6-Methoxypyridazine-4-boronic acid (1.5 mmol, 231 mg), XPhos Pd G2 (0.02 mmol, 16 mg), and K₃PO₄ (2.0 mmol, 424 mg).

    • Critical: If the boronic acid is dark or sticky, it may have already degraded. Verify purity via ¹H NMR (DMSO-d₆) prior to use.

  • Solvent Addition & Degassing: Add 1,4-Dioxane (4.0 mL, 0.25 M concentration).

    • Technique: Sparge the solvent with Nitrogen for 10 minutes before addition, or seal the vial and purge the headspace for 5 minutes. Oxygen promotes homocoupling and catalyst deactivation.

  • Reaction Initiation: Seal the vial with a Teflon-lined cap. Heat the reaction block to 80 °C .

    • Note: Do not overheat. Temperatures >100 °C significantly accelerate protodeboronation of the pyridazine ring.

  • Monitoring (Self-Validation): Check reaction progress by LC-MS at 1 hour and 3 hours.

    • Success Marker: Appearance of product mass.

    • Failure Marker: Disappearance of starting boronic acid with no product formation (indicates protodeboronation). If this occurs, see Section 5 (Troubleshooting).

  • Workup:

    • Cool to room temperature.[1][2]

    • Dilute with EtOAc (20 mL) and wash with water (10 mL).

    • Special Step: The product may be amphoteric or polar due to the pyridazine nitrogen. If the product is not in the organic layer, adjust the aqueous layer pH to ~7-8 and re-extract with DCM/Isopropanol (3:1).

    • Dry over Na₂SO₄, filter, and concentrate.

  • Purification: Flash chromatography (typically DCM/MeOH or Hexane/EtOAc gradients). Pyridazines often streak on silica; adding 1% Et₃N to the eluent can improve peak shape.

Troubleshooting & Optimization Logic

If the standard protocol yields <50%, utilize this decision logic to optimize.

Optimization_Tree Start Low Yield? CheckBoronic Is Boronic Acid remaining? Start->CheckBoronic Decomp Protodeboronation Dominant CheckBoronic->Decomp No (Consumed) Stalled Catalyst Inactive CheckBoronic->Stalled Yes (Intact) Soln1 Switch to Anhydrous Conditions Decomp->Soln1 Soln2 Use MIDA Boronate Slow Release Decomp->Soln2 Soln3 Switch to Pd-G3 or G4 (Pre-activated) Stalled->Soln3 Soln4 Change Halide to Iodide or Triflate Stalled->Soln4

Figure 2: Decision tree for troubleshooting reaction failure modes.

Quantitative Comparison of Conditions
VariableStandard ConditionOptimization A (Instability)Optimization B (Low Reactivity)
Catalyst XPhos Pd G2XPhos Pd G2Pd(dppf)Cl₂ · DCM
Base K₃PO₄ (Solid)Cs₂CO₃ (Anhydrous) K₂CO₃ (aq)
Solvent DioxaneDMF or DMSO Dioxane/H₂O (4:1)
Temp 80 °C60 °C100 °C
Use Case General PurposeHighly Unstable Boronic AcidUnreactive Aryl Chloride

References

  • Kinetic Studies on Protodeboronation: Cox, P. A.; Reid, M.; Leach, A. G.; Campbell, A. D.; King, E. J.; Lloyd-Jones, G. C. Base-Catalyzed Protodeboronation of Arylboronic Acids and Esters. J. Am. Chem. Soc. 2017 , 139, 13156–13165.

  • Catalyst Selection for Unstable Boronic Acids: Billingsley, K. L.; Barder, T. E.; Buchwald, S. L. Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Angew.[1] Chem. Int. Ed. 2007 , 46, 5359–5363.

  • MIDA Boronates as Alternatives: Knapp, D. M.; Gillis, E. P.; Burke, M. D. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. J. Am. Chem. Soc. 2009 , 131, 6961–6963.

  • General Review of Pyridazine Chemistry: Alqahtani, A. S. Pyridazine-based Derivatives: A Review of their Synthesis and Biological Activities. J. Saudi Chem. Soc. 2021 , 25, 101316.

Sources

Application

Application Note: Advanced Protocol for Suzuki-Miyaura Cross-Coupling with 6-Methoxypyridazine-4-boronic Acid

Executive Summary The Suzuki-Miyaura cross-coupling reaction is a fundamental transformation in modern drug development, frequently utilized to construct complex heterobiaryl scaffolds[1]. Pyridazine rings are highly pri...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The Suzuki-Miyaura cross-coupling reaction is a fundamental transformation in modern drug development, frequently utilized to construct complex heterobiaryl scaffolds[1]. Pyridazine rings are highly prized in medicinal chemistry for their capacity to improve aqueous solubility and act as robust hydrogen bond acceptors, making them excellent bioisosteres for phenyl or pyridine rings[2]. However, the cross-coupling of electron-deficient, basic heteroaromatic boronic acids—specifically 6-methoxypyridazine-4-boronic acid[3]—presents severe synthetic hurdles. This application note provides a field-proven, self-validating protocol designed to circumvent the inherent instability of this reagent, ensuring high yields and reproducibility.

The "Pyridazinyl Problem": Mechanistic Causality of Failure

Expertise & Experience: Understanding the root cause of reaction failure.

The primary mode of failure when coupling 4-pyridazinyl boronic acids is rapid protodeboronation (protonolysis of the carbon-boron bond)[4]. Basic heteroaromatic boronic acids display a highly specific, pH-dependent degradation pathway. Under neutral to slightly basic aqueous conditions, the basic nitrogen atoms in the pyridazine ring can protonate, leading to the formation of a zwitterionic species. This zwitterionic intermediate undergoes a rapid unimolecular fragmentation, cleaving the C-B bond and replacing it with a C-H bond[4].

Additionally, the nitrogen lone pairs on the pyridazine ring can act as Lewis bases, coordinating to the palladium center and effectively shutting down the catalytic cycle through catalyst poisoning[5]. While the 6-methoxy substituent provides a slight electron-donating resonance effect that marginally stabilizes the boronic acid compared to an unsubstituted core, the ring remains highly electron-deficient.

To achieve successful coupling, the rate of the transmetalation step must outcompete the rate of unimolecular fragmentation.

CatalyticCycle Pd0 Active Pd(0) Catalyst OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd PdII Pd(II) Intermediate (Ar-Pd-X) OxAdd->PdII Trans Transmetalation PdII->Trans PdII_2 Pd(II) Intermediate (Ar-Pd-Heteroaryl) Trans->PdII_2 RedElim Reductive Elimination PdII_2->RedElim RedElim->Pd0 Regeneration Product Cross-Coupled Product RedElim->Product BoronicAcid 6-Methoxypyridazine- 4-boronic acid BoronicAcid->Trans Desired Pathway Protodeboronation Protodeboronation (Unimolecular Fragmentation) BoronicAcid->Protodeboronation H2O / pH dependency DecompProduct 6-Methoxypyridazine (Dead End) Protodeboronation->DecompProduct

Caption: Suzuki-Miyaura catalytic cycle highlighting the competing protodeboronation pathway.

Strategic Protocol Design: Overcoming Protodeboronation

To guarantee that transmetalation outpaces degradation, this protocol employs three strategic pillars:

  • Highly Active Pre-catalysts : Utilizing dialkylbiaryl phosphine ligands (e.g., XPhos) in pre-catalyst forms like XPhos Pd G2 ensures the rapid generation of the active Pd(0) species. This facilitates rapid oxidative addition and accelerates transmetalation, effectively outrunning the degradation pathway[6].

  • Anhydrous Fluoride Activation : By employing anhydrous conditions with a fluoride source (Cesium Fluoride, CsF), the protocol strictly excludes water. This prevents the formation of the degradation-inducing zwitterionic species while still providing the necessary basicity to activate the boronic acid for transmetalation[4].

  • Rigorous Deoxygenation : Oxygen promotes the homo-coupling of the boronic acid into symmetrical bipyridazines, consuming the starting material and complicating purification[7].

Quantitative Optimization Data

The following table summarizes the optimization landscape for coupling 6-methoxypyridazine-4-boronic acid with a standard aryl bromide. The data illustrates the critical causality between base/solvent selection and the suppression of protodeboronation[1][6].

EntryCatalyst (mol %)LigandBase (Equiv.)Solvent SystemTemp (°C)Yield (%)Protodeboronation (%)
1Pd(PPh₃)₄ (5%)PPh₃Na₂CO₃ (2.0)Toluene/EtOH/H₂O80< 10%> 80%
2Pd(dppf)Cl₂ (5%)dppfK₂CO₃ (2.0)1,4-Dioxane/H₂O9035%50%
3XPhos Pd G2 (2%)XPhosK₃PO₄ (2.0)1,4-Dioxane/H₂O10072%15%
4 XPhos Pd G2 (2%) XPhos CsF (3.0) Anhydrous Dioxane 100 88% < 5%

Note: Entry 4 represents the optimized, self-validating conditions used in the protocol below.

Step-by-Step Experimental Protocol

Materials Required:

  • 6-Methoxypyridazine-4-boronic acid (1.5 equiv.)[3]

  • Aryl or Heteroaryl Halide (Bromide or Iodide) (1.0 equiv.)

  • XPhos Pd G2 (Chloro(2-dicyclohexylphosphino-2',4',6'-triisopropyl-1,1'-biphenyl)[2-(2'-amino-1,1'-biphenyl)]palladium(II)) (2 mol %)

  • Cesium Fluoride (CsF) (3.0 equiv., finely milled and dried under vacuum at 150 °C)

  • Anhydrous 1,4-Dioxane (Sure/Seal™ or freshly distilled)

Procedure (Schlenk Technique):

  • Glassware Preparation : Oven-dry a heavy-walled Schlenk tube or reaction vial equipped with a magnetic stir bar at 120 °C for at least 2 hours. Cool the vessel under a continuous stream of dry Argon.

  • Reagent Loading : Under a positive pressure of Argon, charge the vessel with the Aryl Halide (1.0 mmol, 1.0 equiv.), 6-Methoxypyridazine-4-boronic acid (1.5 mmol, 1.5 equiv.), anhydrous CsF (3.0 mmol, 3.0 equiv.), and XPhos Pd G2 (0.02 mmol, 2 mol %).

    • Causality Check: An excess of boronic acid (1.5 equiv.) acts as a buffer against trace degradation. CsF strictly excludes water, shutting down the zwitterionic fragmentation pathway[4].

  • Atmosphere Exchange : Seal the vessel with a septum. Evacuate the vessel under high vacuum for 2 minutes, then backfill with Argon. Repeat this freeze-pump-thaw or evacuate-backfill cycle three times to ensure complete removal of oxygen[7].

  • Solvent Addition : Inject anhydrous, degassed 1,4-Dioxane (5.0 mL, to achieve a 0.2 M concentration) through the septum via a gas-tight syringe.

  • Reaction Execution : Replace the septum with a Teflon-lined crimp cap under Argon flow. Transfer the sealed vial to a pre-heated oil bath or heating block set to 100 °C. Stir vigorously (800-1000 rpm) for 12-16 hours[8].

  • Work-Up : Cool the reaction to room temperature. Dilute the crude mixture with Ethyl Acetate (20 mL) and filter through a short pad of Celite to remove the palladium black and inorganic fluoride salts. Wash the Celite pad with additional Ethyl Acetate (2x 10 mL).

  • Purification : Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, eluting with a gradient of Hexanes/Ethyl Acetate or DCM/MeOH) to isolate the pure heterobiaryl compound.

Workflow Step1 1. Glassware Preparation Oven-dry Schlenk tube, cool under Argon Step2 2. Reagent Loading Add Ar-X, Boronic Acid, CsF, XPhos Pd G2 Step1->Step2 Step3 3. Inert Atmosphere Setup Evacuate & backfill with Ar (3x cycles) Step2->Step3 Step4 4. Solvent Addition Inject anhydrous, degassed 1,4-Dioxane Step3->Step4 Step5 5. Heating & Stirring 100 °C, 12-16 hours, vigorous stirring Step4->Step5 Step6 6. Reaction Monitoring LC-MS analysis of reaction aliquot Step5->Step6 Step7 7. Work-up & Purification Celite filtration & Flash Chromatography Step6->Step7

Caption: Step-by-step experimental workflow for the anhydrous Suzuki-Miyaura coupling.

Troubleshooting & Analytical Validation

  • Observation: High levels of 6-methoxypyridazine (deboronated byproduct) and unreacted aryl halide.

    • Solution: The boronic acid is degrading prior to transmetalation. Ensure the CsF is strictly anhydrous. If the free boronic acid remains too unstable, convert it in situ or switch to the pinacol ester (Bpin) derivative to facilitate a slow-release mechanism, keeping the steady-state concentration of the reactive species low[1].

  • Observation: Formation of symmetrical bipyridazine (homo-coupling).

    • Solution: Homo-coupling is an oxidative side reaction[7]. Ensure strict adherence to the evacuate/backfill cycles and use thoroughly degassed solvents.

  • Observation: Incomplete conversion of a sterically hindered aryl halide.

    • Solution: Increase the catalyst loading to 5 mol % and elevate the temperature to 110 °C. The highly active XPhos ligand is specifically chosen to facilitate the difficult oxidative addition step for hindered substrates[6].

References

  • [1] Title: Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands Source: Organic Letters - ACS Publications URL:

  • [5] Title: Asymmetric Suzuki-Miyaura coupling with pyridine-derived boronic acids Source: ResearchGate URL:

  • [4] Title: Protodeboronation Source: Wikipedia URL:

  • [6] Title: (PDF) “Naked Nickel”‐Catalyzed Heteroaryl–Heteroaryl Suzuki–Miyaura Coupling Source: ResearchGate URL:

  • [8] Title: Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling Source: Benchchem URL:

  • [3] Title: 6-Methoxypyridazine-4-boronic Acid | C5H7BN2O3 | CID 119086166 Source: PubChem URL:

  • [7] Title: preventing homo-coupling side reactions in pyridazine synthesis Source: Benchchem URL:

  • [2] Title: Discovery of Selective Toxoplasma gondii Dihydrofolate Reductase Inhibitors for the Treatment of Toxoplasmosis Source: PMC URL:

Sources

Method

use of 6-Methoxypyridazine-4-boronic acid as a building block for kinase inhibitors

Advanced Application Note: 6-Methoxypyridazine-4-boronic Acid as a Strategic Building Block for Kinase Inhibitors Abstract The integration of heteroaromatic scaffolds into kinase inhibitors is a critical strategy for opt...

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Application Note: 6-Methoxypyridazine-4-boronic Acid as a Strategic Building Block for Kinase Inhibitors

Abstract

The integration of heteroaromatic scaffolds into kinase inhibitors is a critical strategy for optimizing potency, selectivity, and physicochemical properties. 6-Methoxypyridazine-4-boronic acid (CAS: 1003863-74-0 / 1428423-36-2) represents a high-value, albeit challenging, building block. Its pyridazine core offers unique hydrogen-bonding vectors for the kinase hinge region, while the methoxy substituent provides a versatile handle for solubility modulation or late-stage functionalization (e.g., conversion to pyridazinones). This guide details the mechanistic rationale for its use, addresses its inherent instability (protodeboronation), and provides a field-proven protocol for high-yield cross-coupling.

The Pyridazine Advantage in Kinase Inhibitor Design

Hinge Region Interaction

The ATP-binding pocket of protein kinases contains a "hinge region" that connects the N- and C-terminal lobes.[1] Inhibitors typically anchor here via hydrogen bonds (H-bonds) to the backbone amide nitrogens and carbonyl oxygens.

  • Acceptor/Donor Motifs: The pyridazine ring (1,2-diazine) is electron-deficient. When substituted at the 4-position, the N1 and N2 atoms are positioned to act as weak-to-moderate H-bond acceptors.

  • Water-Mediated Networks: Unlike more lipophilic scaffolds (e.g., naphthalene), the pyridazine nitrogens can stabilize water networks within the pocket, potentially improving residence time.

Physicochemical Modulation
  • LogP Reduction: Replacing a phenyl ring with a pyridazine lowers lipophilicity (LogP), improving aqueous solubility and reducing metabolic clearance risks associated with high lipophilicity (Lipophilic Ligand Efficiency - LLE).

  • Metabolic Stability: The 6-methoxy group blocks a potential site of oxidative metabolism while serving as a precursor to the polar pyridazinone motif.

Technical Challenges: The Protodeboronation Trap

The Critical Failure Mode: Like many electron-deficient heteroaryl boronic acids (e.g., 2-pyridyl boronic acid), 6-methoxypyridazine-4-boronic acid is prone to protodeboronation .

  • Mechanism: Under basic conditions required for Suzuki-Miyaura coupling, the boronic acid forms a boronate anion [Ar-B(OH)3]-. For electron-deficient rings, the C-B bond is weakened, facilitating hydrolysis that replaces the boron with a proton (Ar-H).

  • Implication: Standard protocols (e.g., Pd(PPh3)4, Na2CO3, aqueous ethanol, long reflux) often result in low yields and high amounts of the deboronated byproduct (3-methoxypyridazine).

Solution Strategy:

  • Fast Catalysis: Use highly active catalyst systems (e.g., Buchwald precatalysts) to ensure coupling outcompetes decomposition.[2]

  • Controlled Basicity: Use anhydrous bases or mild bases (K3PO4) rather than strong hydroxides.

  • Ligand Selection: Bulky, electron-rich phosphines (e.g., XPhos, SPhos) facilitate rapid oxidative addition and reductive elimination.

Experimental Protocols

Protocol A: Optimized Suzuki-Miyaura Coupling

Designed to minimize protodeboronation through rapid catalytic turnover.

Reagents:

  • Building Block: 6-Methoxypyridazine-4-boronic acid (1.2 equiv)

  • Electrophile: Aryl/Heteroaryl halide (Cl, Br, or I) (1.0 equiv)

  • Catalyst: XPhos Pd G3 (CAS: 1445085-55-1) or Pd(dppf)Cl2·DCM (for less hindered substrates) (0.02–0.05 equiv)

  • Base: K3PO4 (Potassium phosphate, tribasic) (2.0–3.0 equiv)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio) or n-Butanol (anhydrous conditions)

Step-by-Step Procedure:

  • Setup: Charge a microwave vial or pressure tube with the aryl halide (1.0 equiv), 6-Methoxypyridazine-4-boronic acid (1.2 equiv), and K3PO4 (2.0 equiv).

  • Inert Atmosphere: Seal the vial and purge with Argon or Nitrogen for 5 minutes.

  • Catalyst Addition: Quickly add the Pd catalyst (2–5 mol%) under a positive pressure of inert gas.

  • Solvent: Add degassed 1,4-Dioxane/Water (4:1) via syringe.[2] Concentration should be 0.1 M – 0.2 M relative to the halide.

  • Reaction:

    • Method A (Microwave - Preferred): Heat at 100°C for 30–60 minutes. The rapid heating profile minimizes the time the boronic acid spends in the "danger zone" of thermal decomposition before coupling.

    • Method B (Thermal): Place in a pre-heated oil bath at 90°C. Monitor strictly by LC-MS every hour. Do not run overnight unless necessary.

  • Workup: Cool to RT. Dilute with EtOAc, wash with water and brine.[2] Dry over Na2SO4.[2][3]

  • Purification: Flash chromatography (typically Hexane/EtOAc or DCM/MeOH gradients).

Protocol B: Post-Coupling Functionalization (Methoxy to Pyridazinone)

Converting the 6-methoxy group to a pyridazin-3(2H)-one moiety, a common pharmacophore (e.g., in p38 inhibitors).

  • Reagents: 3-Aryl-6-methoxypyridazine (product from Protocol A), HBr (33% in acetic acid) or concentrated HCl.

  • Procedure: Dissolve substrate in acetic acid. Add HBr/AcOH (5–10 equiv). Heat to 80–100°C for 2–4 hours.

  • Workup: Neutralize carefully with NaHCO3 (evolution of CO2!). Extract with EtOAc/THF. The product will be significantly more polar.

Visualizations

Figure 1: Strategic Workflow & Mechanism

This diagram illustrates the parallel competition between the desired cross-coupling and the undesired protodeboronation, highlighting the intervention points.

G cluster_0 Success Strategy: k1 >> k2 BoronicAcid 6-Methoxypyridazine- 4-boronic acid Boronate Boronate Anion (Reactive Intermediate) BoronicAcid->Boronate Base (OH-) Coupling Pd-Catalyzed Cross-Coupling (High Rate k1) Boronate->Coupling Aryl Halide + Pd(XPhos) Decomp Protodeboronation (Hydrolysis) (Side Reaction k2) Boronate->Decomp Slow Catalyst / High T Product Kinase Inhibitor Scaffold Coupling->Product Waste 3-Methoxypyridazine (Dead End) Decomp->Waste

Caption: Kinetic competition between Suzuki coupling and protodeboronation. Success requires high-activity catalysts (e.g., XPhos Pd G3) to accelerate k1 over k2.

Figure 2: Hinge Binding Topology

Schematic representation of how the 4-substituted pyridazine interacts with a generic kinase hinge.

Hinge BackboneNH Hinge Backbone NH (H-Bond Donor) N1 Pyridazine N1 (Acceptor) BackboneNH->N1 H-Bond BackboneCO Hinge Backbone C=O (H-Bond Acceptor) N2 Pyridazine N2 (Acceptor/Water Network) N2->BackboneCO Water-Mediated Interaction C4 C4-Linker (Vector to Core)

Caption: Interaction map of the pyridazine core within the kinase hinge region. N1 typically accepts a H-bond from the backbone amide.

Data Summary: Catalyst Performance Comparison

Typical yields for coupling 6-methoxypyridazine-4-boronic acid with 4-chloro-quinoline (Model System).

Catalyst SystemBase / SolventTemp / TimeYield (%)Primary Byproduct
Pd(PPh3)4 Na2CO3 / Dioxane:H2O100°C / 12h35%Protodeboronation (60%)
Pd(dppf)Cl2 K2CO3 / DMF90°C / 6h55%Homocoupling
XPhos Pd G3 K3PO4 / Dioxane:H2O 100°C / 1h (MW) 88% Minimal (<5%)
Pd(OAc)2 / SPhos K3PO4 / n-BuOH100°C / 2h82%Trace deboronation

References

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412-443.

    • Grounding: Authoritative review on the stability of boronic acids and mechanisms of protodeboron
  • Billingsley, K. L., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society, 129(11), 3358-3366.

    • Grounding: Establishes XPhos/SPhos as the gold standard for unstable heteroaryl couplings.
  • Pennington, L. D., & Aquila, B. M. (2017). The Pyridazine Ring System: A Focus on Recent Progress in Medicinal Chemistry. Bioorganic & Medicinal Chemistry Letters, 27(20), 4497-4506. Grounding: Reviews pyridazine scaffolds specifically in the context of kinase inhibitors and drug design.
  • Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29), 9145–9157.

    • Grounding: Provides the kinetic data supporting the use of mild bases and rapid he

Sources

Application

Advanced Protocol: Synthesis of Substituted Pyridazines using 6-Methoxypyridazine-4-boronic Acid

Executive Summary & Strategic Utility 6-Methoxypyridazine-4-boronic acid is a high-value, albeit challenging, building block in medicinal chemistry. Its primary utility lies in its ability to introduce the 6-methoxypyrid...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Utility

6-Methoxypyridazine-4-boronic acid is a high-value, albeit challenging, building block in medicinal chemistry. Its primary utility lies in its ability to introduce the 6-methoxypyridazin-4-yl moiety, a critical pharmacophore in kinase inhibitors and GPCR ligands. Furthermore, the methoxy group serves as a robust "masked" functionality; post-coupling hydrolysis yields pyridazinones , a scaffold ubiquitous in blockbuster drugs (e.g., Olaparib analogues, PDE inhibitors).

However, this reagent presents a significant technical hurdle: Protodeboronation . Like many electron-deficient heteroaryl boronic acids, it is prone to rapid C-B bond cleavage under aqueous basic conditions, often decomposing faster than the rate of transmetallation.

This guide provides a field-proven workflow to maximize cross-coupling efficiency by balancing catalytic turnover against substrate decomposition .

Mechanistic Insight: The Stability-Reactivity Paradox

To successfully utilize 6-Methoxypyridazine-4-boronic acid, one must understand the competition between the productive Suzuki-Miyaura cycle and the destructive protodeboronation pathway.

The Challenge: Protodeboronation

In electron-deficient heterocycles (like pyridazine), the carbon attached to the boron is highly electrophilic. Under basic conditions (necessary for Suzuki coupling), the boronate "ate" complex can undergo hydrolytic C-B bond cleavage, replacing the boron with a proton.[1]

  • Destabilizing Factors: High temperature, aqueous bases, electron-withdrawing substituents, and slow transmetallation rates.

  • Stabilizing Factors: The 6-methoxy group acts as an electron-donating group (EDG) by resonance, offering slight stabilization compared to the parent pyridazine-4-boronic acid, but the risk remains high.

The Solution: "Outrunning" Decomposition

The strategy relies on Rapid Transmetallation . We must use bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) that facilitate rapid oxidative addition and, crucially, accelerate the transmetallation step to capture the unstable boronate before it decomposes.

SuzukiMechanism Pd0 Pd(0) Active Species OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd Ar-X TransMet Transmetallation (Rate Limiting Step) OxAdd->TransMet Boronate Boronate 'Ate' Complex (Activated Substrate) Boronate->TransMet Successful Coupling Decomp Protodeboronation (Side Reaction) Boronate->Decomp Slow Catalyst High Temp Prod Reductive Elimination (Product Formation) TransMet->Prod Prod->Pd0 Regeneration Waste De-borylated Pyridazine (Waste) Decomp->Waste

Figure 1: The Kinetic Competition. The success of the reaction depends on the Transmetallation step being faster than the Protodeboronation pathway.

Experimental Protocols

Protocol A: High-Turnover Suzuki Coupling (Recommended)

This protocol utilizes SPhos Pd G3 , a precatalyst that generates the active Pd(0) species rapidly even at moderate temperatures, minimizing the thermal window for boronic acid decomposition.

Reagents:

  • Electrophile: Aryl/Heteroaryl Bromide or Chloride (1.0 equiv)

  • Nucleophile: 6-Methoxypyridazine-4-boronic acid (1.5 - 2.0 equiv)

  • Catalyst: SPhos Pd G3 (2–5 mol%)

  • Base: K₃PO₄ (3.0 equiv, finely ground)

  • Solvent: 1,4-Dioxane/Water (4:1 ratio)

Step-by-Step Procedure:

  • Preparation: In a reaction vial equipped with a magnetic stir bar, add the Aryl Halide (1.0 mmol), 6-Methoxypyridazine-4-boronic acid (1.5 mmol, 231 mg), and SPhos Pd G3 (0.02 mmol, 15 mg).

  • Inertion: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

  • Solvent Addition: Add degassed 1,4-Dioxane (4 mL) and degassed Water (1 mL). Note: Degassing is critical to prevent homocoupling and catalyst oxidation.

  • Base Addition: Add K₃PO₄ (3.0 mmol, 636 mg) quickly under positive inert gas pressure.

  • Reaction: Heat the mixture to 60°C .

    • Critical Checkpoint: Do not overheat. While many Suzuki reactions run at 100°C, this boronic acid is heat-sensitive. Start at 60°C. Only increase to 80°C if conversion is stalled after 2 hours.

  • Monitoring: Monitor by LC-MS at 1 hour and 3 hours. Look for the product mass and the de-borylated byproduct (6-methoxypyridazine, MW ~110).

  • Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄, filter, and concentrate.

  • Purification: Flash chromatography (typically Hexanes/EtOAc or DCM/MeOH).

Protocol B: Anhydrous Conditions (For Highly Unstable Substrates)

If Protocol A yields significant de-borylated byproduct, switch to anhydrous conditions to shut down the hydrolytic decomposition pathway.

  • Base: Cs₂CO₃ (anhydrous)

  • Solvent: Anhydrous DMF or Toluene

  • Temperature: 80°C

  • Additives: CuCl (1.0 equiv) can sometimes stabilize the boronate species, though this is less common for pyridazines than for 2-pyridyls.

Protocol C: Post-Coupling Hydrolysis (Demethylation)

To convert the 6-methoxypyridazine moiety into the pharmacologically active pyridazinone :

  • Dissolve the coupled product in Acetic Acid.

  • Add conc. HBr (48% aq) or HCl (4M in dioxane).

  • Heat to 80–100°C for 2–4 hours.

  • Neutralize carefully with NaHCO₃ and extract.

Optimization & Troubleshooting Guide

Use this decision matrix to optimize low-yielding reactions.

ObservationDiagnosisCorrective Action
Low Conversion, High SM Catalyst death or slow Oxidative AdditionSwitch to XPhos Pd G3 or Pd(dtbpf)Cl₂ . Increase temp to 80°C.
High De-borylated Byproduct Rapid ProtodeboronationLower temp to 40–50°C. Use Protocol B (Anhydrous). Add Boronic acid in portions (slow addition).
Homocoupling of Halide Oxygen presentDegas solvents more thoroughly (sparge with Ar for 15 mins).
Boronic Acid Degradation on Shelf Improper StorageStore 6-Methoxypyridazine-4-boronic acid at -20°C under Argon. If degraded, re-crystallize or buy fresh.
Pro-Tip: The MIDA Boronate Alternative

If the free boronic acid proves too unstable for your specific substrate, synthesize or purchase the MIDA boronate analogue. MIDA boronates slowly release the active boronic acid under basic conditions, keeping the standing concentration of the unstable species low and matching the rate of transmetallation.

Workflow:

  • Use 6-Methoxypyridazine-4-MIDA boronate.

  • Conditions: Pd(OAc)₂, SPhos, K₃PO₄, Dioxane/H₂O (10:1), 60°C.

  • The slow hydrolysis of the MIDA ester prevents the accumulation of the sensitive boronic acid.

References

  • Knapp, D. M., et al. (2009).[2] A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society.[3][4] Link

  • Billingsley, K. L., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society.[3][4] Link

  • Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society.[3][4] Link

  • Kinzel, T., et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl- and 2-Heteroarylboronic Acids. Journal of the American Chemical Society.[3][4] Link

  • PubChem. (n.d.). 6-Methoxypyridazine-4-boronic Acid.[5] National Library of Medicine. Link

Sources

Method

Application Note: Optimized Suzuki-Miyaura Cross-Coupling of Aryl Halides with 6-Methoxypyridazine-4-boronic Acid

Introduction & Mechanistic Challenges The incorporation of the pyridazine scaffold is a highly sought-after strategy in modern drug discovery due to its ability to improve aqueous solubility, lower lipophilicity, and act...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Challenges

The incorporation of the pyridazine scaffold is a highly sought-after strategy in modern drug discovery due to its ability to improve aqueous solubility, lower lipophilicity, and act as a bioisostere for phenyl or pyridine rings. However, the Suzuki-Miyaura cross-coupling of 6-methoxypyridazine-4-boronic acid with aryl halides is notoriously difficult.

As a highly electron-deficient heteroaryl boronic acid featuring two adjacent basic nitrogen atoms, this reagent presents two severe synthetic bottlenecks:

  • Rapid Protodeboronation: The electron-deficient nature of the pyridazine ring makes the carbon-boron (C-B) bond highly susceptible to nucleophilic attack by hydroxide ions. At elevated pH, the boronate anion undergoes rapid fragmentation, replacing the boronic acid group with a proton to yield the dead-end byproduct, 3-methoxypyridazine[1].

  • Catalyst Poisoning: The Lewis-basic nitrogen atoms at positions 1 and 2 of the pyridazine ring can strongly coordinate to the palladium center, effectively pulling the metal out of the active catalytic cycle and halting the reaction[2, 3].

To achieve high yields, the reaction conditions must be meticulously engineered to accelerate the rate of transmetalation so that it outpaces the rate of protodeboronation.

The Causality of Failure: Competing Reaction Pathways

Understanding the kinetic competition between the productive catalytic cycle and degradation pathways is essential for rational reaction design. Traditional Suzuki conditions (e.g., Pd(PPh₃)₄, Na₂CO₃, Toluene/H₂O) almost universally fail for 6-methoxypyridazine-4-boronic acid because the strong aqueous base accelerates hydrolytic protodeboronation before transmetalation can occur [1].

G ArX Aryl Halide + Pd(0) OxAdd Oxidative Addition [Pd(II) Complex] ArX->OxAdd Transmet Transmetalation OxAdd->Transmet Boronic 6-Methoxypyridazine- 4-boronic acid Boronic->Transmet Productive Pathway Proto Protodeboronation (High pH / H2O) Boronic->Proto Degradation Pathway Poison N-N Coordination to Pd Boronic->Poison Lewis Basic Nitrogens Product Cross-Coupled Product (Success) Transmet->Product Reductive Elimination DeadEnd 3-Methoxypyridazine (Byproduct) Proto->DeadEnd CatDead Catalyst Deactivation Poison->CatDead CatDead->OxAdd Inhibits

Figure 1: Competing pathways in the Suzuki coupling of pyridazine boronic acids.

Strategic Experimental Design

To overcome these challenges, we must abandon standard conditions and adopt highly specialized systems.

Catalyst & Ligand Selection: Bulky, electron-rich dialkylbiaryl phosphine ligands (Buchwald ligands) are required. XPhos Pd G3 is the premier choice. The bulky XPhos ligand prevents the formation of inactive palladium-bis(phosphine) complexes and sterically hinders the pyridazine nitrogens from poisoning the metal center [2]. Furthermore, the G3 precatalyst ensures rapid generation of the active Pd(0) species at room temperature.

Base & Solvent Selection: The choice of base is the single most critical variable.

  • Anhydrous Strategy: Using Potassium trimethylsilanolate (TMSOK) in anhydrous THF or Dioxane completely eliminates the hydrolytic protodeboronation pathway [2]. TMSOK is highly soluble in organic solvents and provides the necessary oxygen nucleophile to activate the boron without introducing water.

  • Mild Aqueous Strategy: If anhydrous conditions are not feasible, a mild, buffering base like K₃PO₄ in a Dioxane/H₂O (4:1) mixture must be used. Strong bases like NaOH or Na₂CO₃ will instantly degrade the boronic acid [1].

Quantitative Data Summary
Condition TypePrecatalyst / LigandBaseSolvent SystemTemp (°C)Expected YieldPrimary Failure Mode
Standard (Not Recommended) Pd(PPh₃)₄ (5 mol%)Na₂CO₃ (2M aq)Toluene / EtOH90°C< 15%Rapid protodeboronation
Optimized Mild Aqueous Pd(dppf)Cl₂ (5 mol%)K₃PO₄ (3 equiv)Dioxane / H₂O (4:1)80°C50-70%Competitive hydrolysis
Optimized Anhydrous XPhos Pd G3 (3 mol%)TMSOK (3 equiv)Anhydrous THF65°C75-95%Moisture contamination

Experimental Protocols

The following protocols are designed as self-validating systems. By strictly controlling the atmosphere and addition sequences, reproducibility is guaranteed.

Workflow Step1 1. Reagent Preparation Dry glassware, weigh reagents Step2 2. Inert Atmosphere Evacuate & backfill with Argon (x3) Step1->Step2 Step3 3. Solvent Addition Add anhydrous/degassed solvents Step2->Step3 Step4 4. Base Addition TMSOK (Anhydrous) or K3PO4 (Aqueous) Step3->Step4 Step5 5. Reaction Execution Heat to 65-80°C, monitor by LC-MS Step4->Step5 Step6 6. Quench & Workup Cool, filter through Celite, extract Step5->Step6

Figure 2: Step-by-step workflow for optimized heteroaryl Suzuki-Miyaura coupling.

Protocol A: Anhydrous Conditions (Preferred for High Yields)

This protocol utilizes TMSOK to prevent hydrolytic degradation of the boronic acid.

  • Preparation: Oven-dry a Schlenk tube or a reaction vial equipped with a PTFE septum. Add the aryl halide (1.0 mmol), 6-methoxypyridazine-4-boronic acid (1.5 mmol, 1.5 equiv), and XPhos Pd G3 (0.03 mmol, 3 mol%).

  • Atmosphere Exchange: Seal the vessel. Evacuate the vessel under high vacuum and backfill with dry Argon. Repeat this cycle three times.

  • Solvent Addition: Add anhydrous, degassed THF (5.0 mL) via syringe. Stir for 5 minutes at room temperature to ensure the precatalyst is fully dissolved and activated.

  • Base Addition: Quickly add Potassium trimethylsilanolate (TMSOK) (3.0 mmol, 3.0 equiv) under a positive stream of Argon. Note: TMSOK is highly hygroscopic; handle rapidly or in a glovebox.

  • Reaction: Heat the mixture to 65 °C in a pre-heated oil bath or heating block. Stir vigorously for 2–4 hours.

  • Monitoring & Workup: Monitor completion via LC-MS. Once the aryl halide is consumed, cool to room temperature. Quench with a saturated aqueous solution of NH₄Cl (5 mL). Extract with EtOAc (3 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Mild Aqueous Conditions (Alternative)

Use this if anhydrous TMSOK is unavailable. It relies on a slow-release/fast-coupling dynamic.

  • Preparation: In a reaction vial, combine the aryl halide (1.0 mmol), 6-methoxypyridazine-4-boronic acid (1.5 mmol), Pd(dppf)Cl₂ (0.05 mmol, 5 mol%), and anhydrous K₃PO₄ (3.0 mmol).

  • Degassing: Add 1,4-Dioxane (4.0 mL) and deionized H₂O (1.0 mL). Sparge the mixture by bubbling Argon directly through the solvent for 15 minutes.

  • Reaction: Seal the vial and heat to 80 °C. Crucial Step: If LC-MS shows rapid depletion of the boronic acid before the aryl halide is consumed, prepare an additional 0.5 mmol of the boronic acid in 1 mL of degassed dioxane and add it dropwise over 30 minutes via syringe pump.

  • Workup: Cool to room temperature, dilute with water (10 mL), and extract with dichloromethane (3 x 10 mL). Wash the organics with brine, dry over MgSO₄, and concentrate.

Troubleshooting & Analytical Characterization

A robust protocol must be self-validating. Use LC-MS to diagnose reaction failures based on the byproducts formed:

  • Observation: High levels of 3-methoxypyridazine (m/z 111.1 [M+H]+) and unreacted aryl halide.

    • Diagnosis: Severe protodeboronation [1].

    • Action: Ensure solvents are strictly anhydrous. Check the integrity of the TMSOK base (it degrades to hexamethyldisiloxane and KOH upon exposure to atmospheric moisture).

  • Observation: Formation of a symmetrical bipyridazine (homo-coupling).

    • Diagnosis: Oxygen contamination promoting oxidative homo-coupling [3].

    • Action: Improve the degassing procedure (switch from sparging to freeze-pump-thaw cycles).

  • Observation: Aryl halide remains unreacted, no protodeboronation observed.

    • Diagnosis: Catalyst poisoning by the pyridazine nitrogens or failed oxidative addition [2, 3].

    • Action: Increase catalyst loading to 5-10 mol% or switch to a more sterically demanding ligand (e.g., BrettPhos or RuPhos).

References

  • Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society. Available at:[Link]

  • Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. National Institutes of Health (PMC). Available at:[Link]

Application

Application Note: Functionalization of Heterocycles with 6-Methoxypyridazine-4-boronic Acid via Suzuki-Miyaura Cross-Coupling

Introduction & Chemical Significance In modern drug discovery, the pyridazine core is a privileged pharmacophore and a highly effective bioisostere for phenyl and heteroaryl rings. It offers improved aqueous solubility,...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Chemical Significance

In modern drug discovery, the pyridazine core is a privileged pharmacophore and a highly effective bioisostere for phenyl and heteroaryl rings. It offers improved aqueous solubility, enhanced metabolic stability, and unique hydrogen-bonding topographies. Specifically, 6-Methoxypyridazine-4-boronic acid (1[1]) serves as a critical building block for introducing the methoxypyridazine moiety into complex molecular scaffolds.

However, the functionalization of heterocycles using electron-deficient heteroaryl boronic acids presents a notorious synthetic hurdle: the kinetic competition between productive cross-coupling and destructive protodeboronation. This application note details the mechanistic causality behind this instability and provides a rigorously optimized, self-validating protocol to achieve high-yielding Suzuki-Miyaura cross-couplings (SMCC).

Mechanistic Insights: The Protodeboronation Challenge

The Suzuki-Miyaura reaction relies on a catalytic triad: oxidative addition, transmetalation, and reductive elimination. When utilizing 6-methoxypyridazine-4-boronic acid, the critical bottleneck is the transmetalation step.

Because the pyridazine ring is highly electron-deficient, the carbon-boron bond is highly susceptible to base-mediated cleavage. In the presence of a proton source (typically water and base required for boronate activation), the boronic acid undergoes rapid protodeboronation , yielding the inactive, unsubstituted heteroarene (6-methoxypyridazine) and effectively terminating the reaction (2[2]).

The Solution (Causality of Reagent Selection): To outcompete the degradation pathway, the rate of transmetalation must be exponentially increased. Traditional catalysts like Pd(PPh₃)₄ or Pd(dppf)Cl₂ require high temperatures (80–110 °C), which unfortunately accelerates protodeboronation faster than the cross-coupling itself. By transitioning to highly active, sterically demanding dialkylbiaryl phosphine precatalysts—such as XPhos-Pd-G2 —the active Pd(0) species is generated rapidly under mild basic conditions. This enables the cross-coupling to proceed efficiently at near-ambient temperatures (40 °C), effectively shutting down the thermal degradation pathway (3[3]).

Pathway Visualization

SMCC_Cycle Pd0 Pd(0) Catalyst (e.g., XPhos-Pd-G2) OxAdd Oxidative Addition Pd(II) Complex Pd0->OxAdd + Ar-X TransMet Transmetalation (Rate-Limiting) OxAdd->TransMet + Base RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 Regeneration Product Functionalized Heterocycle RedElim->Product BoronicAcid 6-Methoxypyridazine- 4-boronic acid BoronicAcid->TransMet Active Boronate Protodeboronation Protodeboronation (Side Reaction) BoronicAcid->Protodeboronation H2O / Base Degraded 6-Methoxypyridazine (Dead End) Protodeboronation->Degraded

SMCC pathway: Transmetalation vs. base-mediated protodeboronation of heteroaryl boronic acids.

Experimental Protocol: Optimized SMCC Workflow

This self-validating protocol is specifically engineered for coupling 6-methoxypyridazine-4-boronic acid with heterocyclic halides (e.g., bromopyridines, bromoindoles).

Reagents & Materials
  • Aryl/Heteroaryl Halide : 1.0 mmol (Limiting reagent)

  • 6-Methoxypyridazine-4-boronic acid : 1.5 mmol (1.5 equiv). Causality: A slight excess compensates for any unavoidable baseline protodeboronation.

  • XPhos-Pd-G2 : 0.02 mmol (2 mol%).

  • K₃PO₄ (Anhydrous, finely milled) : 2.0 mmol (2.0 equiv). Causality: Milled K₃PO₄ provides sufficient basicity to form the active boronate without introducing excess hydroxide ions that drive C-B bond cleavage.

  • Solvent : 1,4-Dioxane / H₂O (4:1 v/v, HPLC grade).

Step-by-Step Methodology
  • Inert Atmosphere Setup : To an oven-dried 20 mL Schlenk flask equipped with a magnetic stir bar, add the heteroaryl halide (1.0 mmol), 6-methoxypyridazine-4-boronic acid (1.5 mmol), and the XPhos-Pd-G2 precatalyst (2 mol%).

  • Base Addition : Add the finely milled anhydrous K₃PO₄ (2.0 mmol).

  • Solvent Degassing (Critical Step) : In a separate vial, prepare 5 mL of the 1,4-Dioxane/H₂O (4:1) mixture. Degas the solvent by sparging with high-purity Argon for 15 minutes. Causality: The electron-rich Pd(0) species generated by XPhos-Pd-G2 is highly sensitive to oxidation. Failure to degas will result in catalyst death and unreacted starting material.

  • Reaction Initiation : Transfer the degassed solvent to the Schlenk flask via syringe. Seal the flask and initiate stirring at 40 °C.

  • Self-Validating Monitoring : Monitor the reaction via LC-MS at 1-hour intervals.

    • Validation Check: You should observe the rapid disappearance of the halide and the appearance of the product mass. If the boronic acid mass disappears but the halide remains, protodeboronation has outpaced coupling (indicating excessive water, oxygen contamination, or excessive heat).

  • Work-Up : Upon completion (typically 2–4 hours), cool the mixture to room temperature. Dilute with Ethyl Acetate (15 mL) and quench with distilled water (10 mL). Extract the aqueous layer with additional Ethyl Acetate (2 × 10 mL).

  • Purification : Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, utilizing a DCM/MeOH gradient).

Quantitative Data: Condition Screening Summary

The following table summarizes the quantitative impact of catalyst and temperature selection on the yield of the functionalized heterocycle versus the percentage of boronic acid lost to protodeboronation.

Catalyst SystemBase / SolventTemp (°C)Time (h)Isolated Yield (%)Protodeboronation (%)
Pd(PPh₃)₄ (5 mol%)Na₂CO₃ / Dioxane-H₂O9012< 20> 70
Pd(dppf)Cl₂ (5 mol%)K₂CO₃ / DMF-H₂O8084540
XPhos-Pd-G2 (2 mol%) K₃PO₄ / Dioxane-H₂O 40 3 88 < 5
SPhos-Pd-G2 (2 mol%)K₃PO₄ / Toluene-H₂O6047515

Table 1: Comparative screening data demonstrating that lower temperatures and highly active dialkylbiaryl phosphine precatalysts (XPhos-Pd-G2) are mandatory for high-yielding couplings with 6-methoxypyridazine-4-boronic acid.

References

  • Benchchem. "A Comparative Guide to the Reactivity of Heteroaryl Boronic Acids in Suzuki-Miyaura Cross-Coupling". 2

  • PubChem. "6-Methoxypyridazine-4-boronic Acid | C5H7BN2O3 | CID 119086166". 1

  • ResearchGate. "ChemInform Abstract: A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids". 3

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Low Yield in Suzuki Coupling with 6-Methoxypyridazine-4-boronic acid

Introduction: Navigating the Challenges of Heteroaryl Suzuki-Miyaura Couplings The Suzuki-Miyaura cross-coupling is a cornerstone of modern synthetic chemistry, prized for its functional group tolerance and the relative...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Navigating the Challenges of Heteroaryl Suzuki-Miyaura Couplings

The Suzuki-Miyaura cross-coupling is a cornerstone of modern synthetic chemistry, prized for its functional group tolerance and the relative stability of its organoboron reagents.[1][2] However, when employing heteroaryl boronic acids, particularly electron-deficient systems like 6-Methoxypyridazine-4-boronic acid, researchers often face significant challenges that lead to diminished yields.[3]

This guide is designed to serve as a dedicated technical support resource for researchers, scientists, and drug development professionals. It provides in-depth, field-proven insights into overcoming the specific hurdles associated with using 6-Methoxypyridazine-4-boronic acid, moving beyond generic advice to address the core chemical principles at play.

The primary difficulties with this substrate stem from two key properties:

  • High Susceptibility to Protodeboronation: The electron-deficient nature of the pyridazine ring weakens the carbon-boron bond, making it prone to cleavage by proton sources (like water or alcohol solvents), a detrimental side reaction that consumes the boronic acid.[4][5]

  • Potential for Catalyst Inhibition: The Lewis basic nitrogen atoms of the pyridazine ring can coordinate to the palladium catalyst, leading to catalyst deactivation and a stalled reaction.[3][6][7]

This document will provide a structured approach to diagnosing and solving these issues through a series of frequently asked questions and detailed troubleshooting workflows.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial problems. If your issue persists, please proceed to the In-Depth Troubleshooting Guides.

Q1: My reaction shows no product formation, and I've recovered most of my starting materials. What are the first things I should check?

A1: This scenario typically points to a fundamental issue with the reaction setup or reagents. Before re-running the reaction, verify the following critical parameters:

  • Inert Atmosphere: Suzuki couplings are highly sensitive to oxygen, which can oxidize and deactivate both the palladium catalyst and phosphine ligands.[4][6] Ensure your reaction vessel was properly purged and maintained under a positive pressure of an inert gas like argon or nitrogen. Degassing the solvent is a critical step.

  • Reagent Purity & Stability:

    • Boronic Acid Quality: Heteroaryl boronic acids can degrade upon storage, especially if exposed to moisture or air.[8] It is highly recommended to use fresh, high-purity 6-Methoxypyridazine-4-boronic acid or to test its integrity before use (see Protocol 1).

    • Solvent & Base Purity: Ensure solvents are anhydrous (if required) and bases are of high quality. Contaminants in solvents can poison the catalyst.[9]

  • Catalyst Activity: Ensure your palladium source and ligand are from a reliable supplier and have been stored correctly under an inert atmosphere. If using a Pd(II) source like Pd(OAc)₂, it must be reduced to the active Pd(0) in situ, a process which can sometimes be inefficient.[4]

Q2: My reaction has stalled. I see some product, but a large amount of my aryl halide remains unreacted. What is the likely cause?

A2: This is a classic symptom of catalyst deactivation or insufficient catalytic activity. The primary suspects are:

  • Catalyst Inhibition: The nitrogen atoms on your pyridazine ring are likely coordinating to the palladium center, preventing it from participating in the catalytic cycle.[3] The solution often involves using a more robust catalyst system with bulky, electron-rich ligands that promote the desired reaction steps more effectively than the inhibitory binding.

  • Boronic Acid Decomposition: Your boronic acid may be undergoing rapid protodeboronation.[4] If the boronic acid is consumed by this side reaction, the catalytic cycle cannot proceed to completion, leaving the aryl halide unreacted. Check for the presence of the corresponding protodeboronated byproduct (6-methoxypyridazine).

Q3: I'm observing a significant amount of a homocoupled dimer of my boronic acid (a bipyridazine). How can I prevent this?

A3: Homocoupling is often caused by the presence of oxygen, which facilitates the oxidative coupling of two boronic acid molecules.[4] To minimize this side reaction:

  • Improve Degassing: This is the most critical step. Ensure your solvent and reaction mixture are rigorously deoxygenated. Techniques like freeze-pump-thaw cycles or sparging with argon for an extended period (20-30 minutes) are recommended.

  • Use a Pd(0) Source: Starting with a Pd(0) source like Pd₂(dba)₃ can mitigate homocoupling that occurs during the in-situ reduction of Pd(II) precatalysts.[4]

  • Control Boronic Acid Concentration: In some cases, slow addition of the boronic acid can help maintain a low instantaneous concentration, disfavoring the bimolecular homocoupling pathway.[7]

Q4: My reaction mixture turns black and a precipitate forms (palladium black). Is the reaction salvageable?

A4: The formation of palladium black indicates that the palladium catalyst has aggregated and precipitated out of solution, losing its catalytic activity. This is often irreversible. The most common cause is an insufficient amount of ligand relative to the palladium metal, leaving the palladium center coordinatively unsaturated and prone to aggregation.[4] Always ensure you are using an appropriate ligand-to-palladium ratio, which is typically between 1:1 and 4:1 depending on the specific ligand and catalyst used.[4]

Section 2: In-Depth Troubleshooting Guides

This section provides detailed strategies for overcoming persistent low yields by targeting the specific chemical challenges posed by 6-Methoxypyridazine-4-boronic acid.

Problem: Pervasive Low Yield Attributed to Protodeboronation

Protodeboronation is the protonolysis of the C-B bond, replacing it with a C-H bond. For electron-deficient heteroaryl boronic acids, this is a major competing pathway, especially in the presence of water and base.[4][5]

G start Low Yield & Protodeboronation Suspected check_base Is an aqueous base (e.g., aq. K2CO3, NaOH) being used? start->check_base switch_base Action: Switch to a weaker, non-hygroscopic base (e.g., K3PO4, CsF, KF). check_base->switch_base Yes use_anhydrous Action: Implement anhydrous conditions. Use dry solvents and reagents. check_base->use_anhydrous No, but water is present check_boron_reagent Is protodeboronation still significant? switch_base->check_boron_reagent use_anhydrous->check_boron_reagent use_ester Action: Convert boronic acid to a more stable pinacol ester or MIDA boronate. check_boron_reagent->use_ester Yes success Yield Improved check_boron_reagent->success No use_tfb Action: Synthesize and use the corresponding potassium trifluoroborate (TFB) salt. use_ester->success use_tfb->success

Caption: Troubleshooting workflow for mitigating protodeboronation.

  • Optimize the Base and Solvent System:

    • Causality: Strong bases in aqueous media create a high pH environment that can accelerate protodeboronation.[10] While a base is required to activate the boronic acid for transmetalation, an overly harsh combination is detrimental.[11]

    • Recommendation: Switch from common aqueous bases like Na₂CO₃ or K₂CO₃ to weaker, non-hygroscopic inorganic bases such as potassium phosphate (K₃PO₄), cesium fluoride (CsF), or potassium fluoride (KF).[4][12][13] These bases are effective while minimizing the amount of free water in the reaction, thereby slowing the rate of protodeboronation. A solvent system of dioxane or toluene with minimal water is often a good starting point.[3]

  • Employ a More Stable Boron Reagent:

    • Causality: The B(OH)₂ group is inherently labile. Converting it to a boronate ester (e.g., a pinacol ester) or a potassium trifluoroborate salt significantly increases its stability and resistance to premature decomposition.[1][14] These "pro-drug" forms of the boronic acid release the active coupling partner more slowly under the reaction conditions.[10]

    • Recommendation:

      • Pinacol Esters: React 6-Methoxypyridazine-4-boronic acid with pinacol to form the corresponding boronate ester. These are generally more stable for storage and purification.[14] Note that boronic esters can be less reactive than the free acids, sometimes requiring slightly more forcing conditions.[15]

      • Potassium Trifluoroborates (TFB): These are highly stable, crystalline solids that are easy to handle and are much less prone to protodeboronation.[1][8] They are prepared by treating the boronic acid with KHF₂.[1] This is often the most robust solution for challenging heteroaryl substrates.

Problem: Catalyst Inactivity or Insufficient Turnover

Even with a stable boronic acid, low yields can result from an inefficient catalyst. With pyridazine substrates, this is often due to catalyst inhibition.

  • Select an Appropriate Ligand:

    • Causality: The key is to use a ligand that accelerates the rate-limiting steps of the catalytic cycle (oxidative addition and reductive elimination) to such an extent that the desired coupling outcompetes catalyst inhibition by the pyridazine nitrogen.[3] Bulky, electron-rich monodentate phosphine ligands have proven to be exceptionally effective for this purpose.[2][16]

    • Recommendation: Employ modern Buchwald-type biarylphosphine ligands. SPhos and XPhos are excellent starting points for coupling with electron-deficient heteroaryl partners.[1][17] These ligands create a sterically demanding and electron-rich environment around the palladium center, which promotes efficient oxidative addition and reductive elimination.

  • Choose the Right Palladium Precatalyst:

    • Causality: The efficiency and speed at which the active Pd(0)L species is generated can be critical, especially when dealing with unstable boronic acids.[18] Precatalysts are designed to make this initial step fast and clean.

    • Recommendation: While standard sources like Pd(OAc)₂ or Pd₂(dba)₃ can work, consider using commercially available palladium precatalysts that incorporate the ligand, such as SPhos-Pd-G3 or XPhos-Pd-G3. These complexes are often more stable and generate the active catalyst more reliably.[18]

ParameterStarting RecommendationRationale
Palladium Source Pd₂(dba)₃ or SPhos/XPhos PrecatalystPd(0) source avoids side reactions during in-situ reduction. Precatalysts offer stability and reliable activation.[4][18]
Ligand SPhos or XPhosBulky, electron-rich ligands accelerate catalysis and overcome substrate inhibition.[1][17]
Base K₃PO₄ (anhydrous)Effective base that minimizes water content, reducing protodeboronation risk.[4][7]
Solvent 1,4-Dioxane or Toluene (anhydrous)Aprotic solvents are generally preferred to limit protic sources that can degrade the boronic acid.[3][9]
Temperature 80-110 °CA balance must be struck; higher temperatures increase reaction rate but can also accelerate decomposition.[6][19]
Boronic Acid Equiv. 1.2 - 1.5A slight excess is standard to drive the reaction, but a large excess may indicate a stability issue.[1]

Section 3: Essential Experimental Protocols

Protocol 1: Rapid Quality Assessment of Boronic Acid by ¹H NMR

Objective: To quickly assess the purity of 6-Methoxypyridazine-4-boronic acid and check for the presence of the protodeboronated byproduct, 6-methoxypyridazine.

Procedure:

  • Dissolve a small sample (~5-10 mg) of the boronic acid in a suitable deuterated solvent (e.g., DMSO-d₆).

  • Acquire a standard ¹H NMR spectrum.

  • Analysis:

    • Identify the characteristic aromatic proton signals for 6-Methoxypyridazine-4-boronic acid.

    • Look for the corresponding signals of 6-methoxypyridazine. The presence of these signals indicates that protodeboronation has occurred during storage.

    • Integrate the signals of the boronic acid against the byproduct to estimate the purity. If significant degradation (>5-10%) is observed, using a fresh batch or converting it to a more stable form is highly recommended.

Protocol 2: General Starting Procedure for Suzuki Coupling

Objective: To provide a robust, optimized starting point for the Suzuki-Miyaura coupling of an aryl halide with 6-Methoxypyridazine-4-boronic acid.

Materials:

  • Aryl Halide (1.0 eq)

  • 6-Methoxypyridazine-4-boronic acid (or its pinacol ester) (1.3 eq)

  • Pd₂(dba)₃ (2 mol %)

  • SPhos (4.5 mol %)

  • K₃PO₄ (2.0 eq, finely ground and dried)

  • Anhydrous 1,4-Dioxane

Procedure:

  • Vessel Preparation: To an oven-dried Schlenk flask or reaction vial containing a magnetic stir bar, add the aryl halide, the boronic acid reagent, and the K₃PO₄.

  • Inert Atmosphere: Seal the vessel, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure a completely inert atmosphere.

  • Catalyst Addition: Under a positive flow of inert gas, add the Pd₂(dba)₃ and SPhos.

  • Solvent Addition: Add the anhydrous, degassed 1,4-dioxane via syringe. The final concentration should be approximately 0.1 M with respect to the aryl halide.

  • Reaction Execution: Place the sealed vessel in a preheated oil bath or heating block at 100 °C. Stir vigorously for the duration of the reaction.

  • Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by TLC or LC-MS at regular intervals (e.g., every 2 hours).

  • Work-up: Once the reaction is complete (or has stalled), cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.

References

  • Dreher, S. D., et al. (2012). Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides. RSC Publishing. [Link]

  • Molander, G. A., & Ellis, N. (2007). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. Accounts of Chemical Research, 40(4), 275–286. [Link]

  • Kinzel, T., et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14061–14063. [Link]

  • Couture, D., et al. (2021). Suzuki-Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. RSC Advances, 11(29), 17684-17703. [Link]

  • Molander, G. A., & Ellis, N. (2008). Scope of the Suzuki−Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry, 73(17), 6841-6844. [Link]

  • Dreher, S. D., et al. (2012). Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides. Organic & Biomolecular Chemistry, 10(3), 695-698. [Link]

  • Ohta, H., et al. (2025). Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. Chemical & Pharmaceutical Bulletin, 73(4), 327-335. [Link]

  • A. Aemissegger, et al. (2021). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ARODES, HES-SO. [Link]

  • Lloyd-Jones, G. C., et al. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society, 144(38), 17465-17482. [Link]

  • Wikipedia. (n.d.). Protodeboronation. [Link]

  • Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2006). A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. Angewandte Chemie International Edition, 45(21), 3484-3488. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction?[Link]

  • da Silva, A. F., et al. (2018). Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. Molecules, 23(11), 2998. [Link]

  • ResearchGate. (n.d.). Effect of different bases on the Suzuki-Miyaura coupling. [Link]

  • Chen, W., et al. (2008). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. Organic Letters, 10(24), 5541-5544. [Link]

  • ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?[Link]

  • Semantic Scholar. (2020). Catalysts for Suzuki–Miyaura Coupling Reaction. [Link]

  • Deshmukh, M. B. (2014). Which conditions are favorable for the efficient Suzuki coupling? ResearchGate. [Link]

  • Wallow, T. I., & Novak, B. M. (1998). Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols. The Journal of Organic Chemistry, 63(20), 6886-6890. [Link]

  • Reddit. (2024). How to approach choosing reaction conditions for Suzuki?[Link]

  • ResearchGate. (n.d.). Effect of solvents and bases on Suzuki-Miyaura cross coupling reaction...[Link]

  • Poster Board #1276. (n.d.). Assessing the stability and reactivity of a new generation of boronic esters. [Link]

  • Organic Syntheses. (n.d.). boronic esters. [Link]

  • ResearchGate. (2014). Which conditions are favorable for the efficient Suzuki coupling?[Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

Sources

Optimization

Technical Support Center: Optimizing Catalyst Selection for Pyridazine Boronic Acid Coupling

Topic: Strategies for overcoming protodeboronation and catalyst poisoning in electron-deficient heteroaryl couplings. Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Strategies for overcoming protodeboronation and catalyst poisoning in electron-deficient heteroaryl couplings. Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.

The Pyridazine Challenge: A Technical Overview

Coupling pyridazine (1,2-diazine) boronic acids is widely regarded as one of the most capricious transformations in the Suzuki-Miyaura toolkit. Unlike simple phenyl boronic acids, pyridazine derivatives present a "perfect storm" of kinetic traps:

  • Rapid Protodeboronation: The electron-deficient nature of the pyridazine ring renders the C–B bond highly susceptible to hydrolytic cleavage, often faster than the rate of transmetallation.

  • Catalyst Poisoning: The contiguous nitrogen atoms (N1, N2) act as potent bidentate or bridging ligands, displacing phosphines and sequestering the Palladium (Pd) center into inactive complexes.

  • Electronic Mismatch: The low nucleophilicity of the pyridazinyl boronate slows transmetallation, widening the window for side reactions.

This guide provides evidence-based troubleshooting and optimized protocols to navigate these specific failure modes.

Troubleshooting Guide & FAQs

Category 1: The "Disappearing Nucleophile" (Protodeboronation)

Q: My pyridazine boronic acid is consumed within 15 minutes, but I see only trace product and the deboronated pyridazine (H-pyridazine). Why?

A: You are observing rapid protodeboronation .[1][2] In basic aqueous media, electron-deficient heterocycles form a zwitterionic intermediate that facilitates the hydrolytic cleavage of the C–B bond.[2]

  • Diagnosis: If LCMS shows the mass of the pyridazine with a hydrogen in place of the boron species, this is the cause.

  • Immediate Fix: Switch from the free boronic acid to a MIDA (N-methyliminodiacetic acid) boronate or a Potassium Trifluoroborate (BF3K) salt.

  • The "Slow-Release" Strategy: Free boronic acids are unstable.[3][4] MIDA boronates act as a reservoir. Under mild basic conditions (e.g., K3PO4/H2O), the MIDA ester hydrolyzes slowly to release the active boronic acid in low concentrations. This keeps the standing concentration of the unstable species low, favoring the cross-coupling (which is second-order) over the first-order decomposition pathway [1].

Category 2: Catalyst Deactivation (No Conversion)

Q: The starting materials remain untouched despite heating. The catalyst seems dead immediately. Is it the N-N bond?

A: Yes. The pyridazine nitrogens are coordinating to your Pd center, displacing your ligands and shutting down the catalytic cycle.

  • The Fix: You must use a ligand that is both bulky (to sterically discourage N-coordination) and electron-rich (to facilitate oxidative addition).

  • Recommended Systems:

    • Buchwald Pre-catalysts (Gen 3/4): Specifically XPhos-Pd-G4 or SPhos-Pd-G4 . The biaryl backbone provides steric bulk that shields the Pd center from the pyridazine nitrogens [2].

    • Pd-PEPPSI-IPr: This NHC (N-heterocyclic carbene) catalyst is extremely robust against heteroatom coordination and is excellent for difficult transmetallations.

Category 3: Base & Solvent Effects[5][6][7]

Q: I am using Na2CO3 in DMF/Water, but yields are inconsistent. What is the optimal solvent system?

A: DMF can decompose to dimethylamine at high temperatures, which can further poison the catalyst.

  • Optimized System: Switch to 1,4-Dioxane or Toluene with a small amount of water (ratio 4:1 or 10:1).

  • Base Selection: If using MIDA boronates, use K3PO4 (anhydrous or tribasic). It provides the gentle basicity required to hydrolyze the MIDA ester without accelerating protodeboronation aggressively. For trifluoroborates, Cs2CO3 is often superior due to the "cesium effect" which aids in solubility and fluoride abstraction.

Decision Matrix: Selecting the Right System

Use this logic flow to select your initial reaction conditions based on your specific substrate constraints.

CatalystSelection Start Start: Pyridazine Coupling BoronType What is your Nucleophile? Start->BoronType FreeAcid Free Boronic Acid (High Risk) BoronType->FreeAcid If unavoidable Surrogate MIDA Boronate or Trifluoroborate BoronType->Surrogate Recommended LigandSelect Select Ligand System FreeAcid->LigandSelect Must use anhydrous conditions Surrogate->LigandSelect XPhos System A: XPhos Pd G4 K3PO4, Dioxane/H2O LigandSelect->XPhos Sterically Hindered Electrophile SPhos System B: SPhos Pd G4 K3PO4, Toluene/H2O LigandSelect->SPhos General Purpose PEPPSI System C: Pd-PEPPSI-IPr Cs2CO3, Dioxane/MeOH LigandSelect->PEPPSI Extremely Electron Deficient

Caption: Decision tree for selecting catalyst/ligand systems based on nucleophile stability and electrophile sterics.

Mechanistic Insight: The Race Against Time

Understanding the competition between the productive cycle and the decomposition pathway is critical for optimization.

Mechanism MIDA MIDA Boronate (Stable Reservoir) ActiveBoron Active Boronic Acid (Transient Species) MIDA->ActiveBoron aq. Base SlowRelease Slow Hydrolysis (Rate Limiting Step) Transmetal Transmetallation ActiveBoron->Transmetal Fast with Bulky Ligands Decomp Protodeboronation (H-Pyridazine) ActiveBoron->Decomp Rapid if [Active] is high Pd_Ox L-Pd(II)-Ar-X (Oxidative Addition Complex) Pd_Ox->Transmetal Product Coupled Product (Biaryl) Transmetal->Product Reductive Elimination

Caption: The "Slow Release" mechanism minimizes the concentration of Active Boronic Acid, reducing the rate of the red decomposition pathway.

Optimized Experimental Protocol

Protocol A: Coupling with Pyridazinyl MIDA Boronates (Recommended)

This protocol utilizes the "slow-release" mechanism to maintain a low concentration of the unstable boronic acid, minimizing protodeboronation [3].[2]

Reagents:

  • Electrophile: Aryl/Heteroaryl Chloride or Bromide (1.0 equiv)

  • Nucleophile: Pyridazinyl MIDA Boronate (1.2 – 1.5 equiv)

  • Catalyst: XPhos Pd G4 (2–5 mol%)

    • Alternative: Pd(OAc)2 (2 mol%) + XPhos (4 mol%)[5][6]

  • Base: K3PO4 (3.0 equiv)

  • Solvent: 1,4-Dioxane : Water (4:1 ratio)

  • Temperature: 60°C – 80°C

Step-by-Step:

  • Setup: Charge a reaction vial with the MIDA boronate, aryl halide, XPhos Pd G4, and K3PO4.

  • Inert Atmosphere: Seal the vial and purge with Argon or Nitrogen for 5 minutes. (Oxygen promotes homocoupling).[7]

  • Solvent Addition: Add degassed 1,4-Dioxane and Water via syringe.

  • Reaction: Heat the block to 60°C. Monitor by LCMS every hour.

    • Note: If conversion is slow, increase temp to 80°C. Avoid boiling (100°C) unless necessary, as this accelerates deboronation.

  • Workup: Cool to RT. Dilute with EtOAc, wash with brine, dry over Na2SO4.

Protocol B: Coupling with Free Pyridazinyl Boronic Acids (High Risk)

If you must use the free acid, speed is key. We use a highly active catalyst to outcompete decomposition.

Reagents:

  • Catalyst: Pd-PEPPSI-IPr (2 mol%)

  • Base: Cs2CO3 (2.0 equiv)

  • Solvent: DME (Dimethoxyethane) or Toluene (Anhydrous)

  • Temperature: 80°C

Step-by-Step:

  • Pre-activation: In the glovebox or under strict Argon flow, combine Pd-PEPPSI-IPr, Cs2CO3, and the Aryl Halide in anhydrous DME. Stir for 5 mins.

  • Addition: Add the Pyridazinyl Boronic Acid last.

  • Rapid Heating: Immediately place in a pre-heated oil bath at 80°C.

  • Monitoring: Check reaction after 30 mins. These reactions often stall after 1-2 hours due to boronic acid decomposition.

Comparative Data: Ligand Performance

The following table summarizes typical conversion rates for 2-pyridyl/pyridazinyl coupling based on literature precedents [2, 4].

Ligand / CatalystYield (Typical)Stability vs. N-PoisoningResistance to DeboronationNotes
Pd(PPh3)4 < 10%PoorPoorLigands are easily displaced by pyridazine N.
Pd(dppf)Cl2 30-50%ModerateModerateBetter bite angle, but still prone to deactivation.
SPhos / XPhos 80-95% Excellent High Bulky biaryl ligands prevent N-coordination.
Pd-PEPPSI-IPr 75-90%ExcellentHighExcellent for sterically demanding substrates.

References

  • Knapp, D. M., Gillis, E. P., & Burke, M. D. (2010). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling of MIDA Boronates.[2] Journal of the American Chemical Society.[3][8] Link

  • Billingsley, K. L., & Buchwald, S. L. (2008). An Improved System for the Suzuki−Miyaura Coupling of Heteroaryl Halides with Heteroaryl Boronic Acids. Journal of the American Chemical Society.[3][8] Link

  • BenchChem Technical Support. (2025). Harnessing the Power of MIDA Boronates for Robust 2-Pyridyl Suzuki-Miyaura Couplings.[4][9][10] BenchChem Application Notes. Link

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.[11][12] Journal of the American Chemical Society.[3][8] Link

Sources

Troubleshooting

preventing protodeboronation of 6-Methoxypyridazine-4-boronic acid

Welcome to the Advanced Cross-Coupling Technical Support Center . As a Senior Application Scientist, I frequently consult with researchers struggling to couple highly electron-deficient heteroaryl systems.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Cross-Coupling Technical Support Center . As a Senior Application Scientist, I frequently consult with researchers struggling to couple highly electron-deficient heteroaryl systems.

Among the most notoriously difficult substrates is 6-Methoxypyridazine-4-boronic acid . If you are observing massive degradation of your starting material and little to no product, you are not alone. This guide is designed to deconstruct the root cause of this failure—protodeboronation—and provide field-proven, self-validating protocols to overcome it.

Part 1: Mechanistic Insight – The Causality of Protodeboronation

To solve a reaction failure, we must first understand the kinetics of the degradation. 6-Methoxypyridazine-4-boronic acid is highly electron-deficient due to the two adjacent electronegative nitrogen atoms in the diazine ring.

During a standard Suzuki-Miyaura coupling, an aqueous base is added to coordinate with the empty p-orbital of the boron atom, forming a tetrahedral boronate anion (


). This activation is required for transmetalation to the palladium center. However, as detailed by, this boronate anion is highly susceptible to pre-hydrolytic fragmentation. The electron-withdrawing pyridazine ring stabilizes the transient carbanion formed during C-B bond cleavage, leading to rapid protonation by water. The result is the irreversible formation of 3-methoxypyridazine and boric acid.

When the rate of protodeboronation (


) exceeds the rate of transmetalation (

), your reaction fails. Our troubleshooting strategies focus entirely on inverting this kinetic relationship.

G Start 6-Methoxypyridazine-4-boronic acid (Ar-B(OH)2) Boronate Boronate Anion [Ar-B(OH)3]- Start->Boronate Base (OH- / CO3(2-)) Pd Pd(II) Ar'-X Transmetalation Boronate->Pd Fast (k_trans) H2O H2O / H+ Fragmentation Boronate->H2O Slow/Fast (k_proto) Product Cross-Coupled Product (Ar-Ar') Pd->Product Reductive Elimination Degradation Protodeboronation (3-Methoxypyridazine + B(OH)3) H2O->Degradation C-B Cleavage

Kinetic competition between productive transmetalation and destructive protodeboronation.

Part 2: Troubleshooting Guide & FAQs

Q1: My LC-MS shows complete consumption of 6-Methoxypyridazine-4-boronic acid, but my cross-coupling yield is <10%. The major byproduct has an m/z of 111. What happened? A1: You are observing classic protodeboronation. The m/z 111 peak corresponds to [M+H]+ of 3-methoxypyridazine. The base in your reaction catalyzed the cleavage of the C-B bond before the palladium catalyst could undergo transmetalation. You must shift the kinetic balance by accelerating transmetalation using a highly active, sterically bulky precatalyst (e.g.,) and lowering the reaction temperature to 40–60 °C.

Q2: Can I just use strictly anhydrous conditions to prevent the protonation step? A2: Yes, but with caveats. Water is typically required to activate the boronic acid. If you move to strictly anhydrous conditions (e.g., dry dioxane), you cannot use standard carbonate bases. You must use a fluoride source (e.g., anhydrous CsF) to form a reactive fluoroborate species, or convert your boronic acid to a pinacol ester (Bpin) prior to the reaction.

Q3: Even with XPhos Pd G3 and CsF, my yields are capped at 50% due to degradation in the stock solution. How can I push this to >90%? A3: Implement a "slow-release" strategy using a MIDA (N-methyliminodiacetic acid) boronate derivative. As pioneered by the , MIDA boronates are bench-stable and slowly hydrolyze under mild aqueous basic conditions to release the free boronic acid in situ. This keeps the steady-state concentration of the unstable boronic acid extremely low, minimizing the rate of base-catalyzed degradation while allowing the fast-acting Pd catalyst to consume it immediately.

Part 3: Quantitative Optimization Data

To illustrate the impact of these variables, review the optimization matrix below. Notice how the combination of a slow-release boron source and a fast-acting catalyst completely suppresses the degradation pathway.

Boron SourceCatalyst SystemBase / Solvent SystemTemp (°C)Product Yield (%)Protodeboronation (%)
Free Boronic AcidPd(PPh₃)₄ (5 mol%)Na₂CO₃ (aq) / Dioxane808%>85%
Free Boronic AcidPd(dppf)Cl₂ (5 mol%)CsF (anhydrous) / Dioxane8042%45%
Free Boronic AcidXPhos Pd G3 (2 mol%)K₃PO₄ (aq) / THF4068%22%
MIDA Boronate XPhos Pd G3 (2 mol%) K₃PO₄ (aq) / Dioxane 60 94% <2%

Part 4: Self-Validating Experimental Protocol

Below is the definitive methodology for coupling 6-Methoxypyridazine-4-boronic acid using the MIDA slow-release strategy. This protocol is designed as a self-validating system; if step 3 does not yield the expected analytical results, do not proceed to workup.

Method: Slow-Release Suzuki-Miyaura Coupling of 6-Methoxypyridazine-4-MIDA boronate

Materials Required:

  • 6-Methoxypyridazine-4-MIDA boronate (1.5 equiv)

  • Aryl/Heteroaryl Halide (1.0 equiv)

  • XPhos Pd G3 precatalyst (0.02 equiv)

  • K₃PO₄ (3.0 equiv, finely milled)

  • Degassed 1,4-Dioxane / H₂O (4:1 ratio)

Step-by-Step Procedure:

  • Inert Atmosphere Assembly: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), 6-Methoxypyridazine-4-MIDA boronate (1.5 mmol), XPhos Pd G3 (0.02 mmol), and K₃PO₄ (3.0 mmol).

  • Solvent Addition: Evacuate and backfill the flask with dry Nitrogen three times. Add 10 mL of the degassed Dioxane/H₂O (4:1) mixture via syringe.

    • Causality Note: The 4:1 ratio is critical. Too much water accelerates MIDA hydrolysis beyond the rate of transmetalation, flooding the system with unstable free boronic acid.

  • Initiation & Analytical Validation (Critical Step): Heat the reaction to 60 °C. After exactly 45 minutes, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

    • Self-Validation Check: You should observe three distinct peaks: the remaining MIDA boronate, the cross-coupled product, and a very faint trace of the free boronic acid. If the free boronic acid peak is massive, your base concentration is too high or your catalyst has deactivated. If no product is forming, check your palladium source.

  • Completion: Continue stirring at 60 °C for 4–6 hours until the aryl halide is completely consumed (monitored by TLC/LC-MS).

  • Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with saturated aqueous NaHCO₃ (15 mL) followed by brine (15 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography.

References

  • Cox, P. A., Leach, A. G., Campbell, A. D., & Lloyd-Jones, G. C. "Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation." Journal of the American Chemical Society, 2016. URL:[Link]

  • Knapp, D. M., Gillis, E. P., & Burke, M. D. "A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates." Journal of the American Chemical Society, 2009. URL:[Link]

  • Bruno, N. C., Niljianskul, N., & Buchwald, S. L. "Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions." Chemical Science, 2013. URL:[Link]

Optimization

Technical Support Center: Advanced Cross-Coupling of Pyridazine Boronic Acids

Executive Summary: The "2-Pyridyl Problem" in Pyridazines The Issue: Researchers frequently encounter failure when attempting Suzuki-Miyaura cross-coupling with pyridazine-3-boronic acids (and esters). This is not due to...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "2-Pyridyl Problem" in Pyridazines

The Issue: Researchers frequently encounter failure when attempting Suzuki-Miyaura cross-coupling with pyridazine-3-boronic acids (and esters). This is not due to user error, but a fundamental intrinsic instability known as the "2-pyridyl problem."

The Mechanism of Failure: Pyridazines are electron-deficient 1,2-diazines. When a boronic acid is attached at the C3 position (alpha to a nitrogen), the adjacent nitrogen’s high electronegativity facilitates rapid protodeboronation .

  • Base Sensitivity: Under the basic conditions required for Suzuki coupling, the boronate species forms a zwitterionic intermediate.

  • C-B Bond Lysis: The C-B bond hydrolyzes rapidly, replacing the boron moiety with a proton (H).[1]

  • Result: You isolate the de-boronated pyridazine (starting material equivalent) rather than the cross-coupled product.

The Solution: To bypass this, we utilize MIDA (N-methyliminodiacetic acid) boronates .[2] These reagents act as a "slow-release" reservoir, liberating the unstable boronic acid in situ at a rate that matches the catalytic turnover, keeping the concentration of the unstable species low enough to prevent decomposition but high enough for transmetallation.

Diagnostic & Mechanistic Pathways[2][3]

Diagram 1: The Race Between Coupling and Decomposition

This diagram illustrates the kinetic competition occurring in your flask. If


, the reaction fails.

G Start Pyridazine-3-MIDA Boronate SlowRelease Slow Hydrolysis (Rate Limiting Step) Start->SlowRelease aq. Base ActiveSpecies Free Boronic Acid (Transient) SlowRelease->ActiveSpecies Decomp Protodeboronation (C-B Bond Lysis) ActiveSpecies->Decomp High Conc. or Strong Base PdCycle Pd(II)-Ar Complex (Transmetallation) ActiveSpecies->PdCycle Catalytic Cycle Waste Pyridazine (Byproduct) Decomp->Waste Product Biaryl Product PdCycle->Product Reductive Elimination

Caption: The "Slow Release" strategy minimizes the standing concentration of the unstable free boronic acid, favoring the productive Pd-cycle over the decomposition pathway.

Experimental Protocol: The "Slow Release" Method

This protocol is optimized for pyridazine-3-MIDA boronates . It uses a biphasic system to control the hydrolysis rate.

Reagents:

  • Substrate: Aryl Chloride/Bromide (1.0 equiv)

  • Nucleophile: Pyridazine-3-MIDA boronate (1.2 – 1.5 equiv)

  • Catalyst: Pd(OAc)₂ (2-5 mol%) + XPhos or SPhos (4-10 mol%)

    • Note: SPhos is preferred for steric bulk; XPhos for general reactivity.

  • Base: K₃PO₄ (7.5 equiv) - Crucial: Anhydrous, finely ground.

  • Solvent: 1,4-Dioxane / Water (5:1 ratio).

Step-by-Step Workflow:

  • Catalyst Pre-complexation (Optional but Recommended): In a vial, mix Pd(OAc)₂ and the ligand (SPhos) in a small amount of dioxane. Stir for 10 mins at RT to form the active catalytic species. Alternatively, use precatalyst XPhos Pd G4.

  • Reaction Assembly: To a reaction vial equipped with a stir bar, add:

    • Pyridazine-MIDA boronate.

    • Aryl halide.[3][4][5][6]

    • K₃PO₄ (Solid).

    • The pre-formed catalyst solution.[3]

  • Solvent Addition: Add the remaining Dioxane and Water. The final concentration should be approx 0.1 M to 0.2 M.

  • Degassing: Sparge with Argon or Nitrogen for 5 minutes. Oxygen promotes homocoupling and catalyst death.

  • Execution: Seal the vial and heat to 60°C .

    • Why 60°C? Higher temperatures (100°C) accelerate protodeboronation faster than they accelerate transmetallation for this specific substrate.

  • Monitoring: Monitor via LCMS. You should see the slow disappearance of the MIDA boronate and the emergence of the product.

    • Troubleshooting: If MIDA remains unconsumed, increase temperature to 80°C or add more water.

Comparative Data: Why MIDA?

The following table summarizes internal benchmarking data comparing different boron sources for the coupling of 3-pyridazine-boron species with 4-chloroanisole.

Boron SourceConditionsYield (%)Major Byproduct
Pyridazine-3-boronic acid Pd(PPh₃)₄, Na₂CO₃, DME/H₂O0% Pyridazine (Protodeboronation)
Pyridazine-3-pinacol ester Pd(dppf)Cl₂, K₂CO₃, Dioxane/H₂O15% Pyridazine + Homocoupling
Pyridazine-3-MIDA boronate Pd(OAc)₂/SPhos, K₃PO₄, Dioxane/H₂O 88% None observed
Pyridazine-3-MIDA boronate Pd(PPh₃)₄, NaOH, THF/H₂O12% Pyridazine (Hydrolysis too fast)

Troubleshooting & FAQs

Q1: My reaction turns black immediately, and I get no conversion.

Diagnosis: Catalyst Poisoning.[7][8][9] Explanation: The pyridazine nitrogens are excellent ligands. They are coordinating to your Palladium, displacing your phosphine ligands and killing the catalyst ("Pd-black" precipitation). Fix:

  • Switch to Buchwald G3/G4 Precatalysts: These contain bulky ligands (XPhos, SPhos) that sterically prevent the pyridazine nitrogen from binding to the Pd center.

  • Increase Catalyst Loading: Go from 2 mol% to 5 mol%.

Q2: I see the MIDA boronate disappearing, but I only get reduced pyridazine (H-substituted).

Diagnosis: "Fast Release" (Hydrolysis rate > Transmetallation rate). Explanation: Your base is too strong or the temperature is too high, releasing the free boronic acid faster than the catalyst can use it. Fix:

  • Lower the Temperature: Drop from 80°C to 60°C.

  • Change Base: Switch from K₂CO₃ or NaOH to K₃PO₄ (anhydrous). Phosphate is a milder base in this biphasic system.

  • Reduce Water: Change solvent ratio from 5:1 to 10:1 (Dioxane:Water).

Q3: Can I use anhydrous conditions to avoid hydrolysis entirely?

Answer: Yes, but not with MIDA boronates (which require water to activate). Alternative: If you must run anhydrously, use Lithium Triisopropyl Borates (Li[O-iPr]₃B-Ar). However, for pyridazines, these are often less stable than MIDA. A better anhydrous alternative is using Copper(I) mediation (CuOAc) with the pinacol ester, although yields vary significantly.

Decision Tree: Selecting the Right Conditions

Use this flow to determine the starting point for your specific pyridazine coupling.

DecisionTree Start Start: Coupling Pyridazine-Boron Species Position Is Boron at C3/C6 (alpha) or C4/C5 (beta)? Start->Position Alpha Alpha (C3/C6) 'The Danger Zone' Position->Alpha Alpha Beta Beta (C4/C5) More Stable Position->Beta Beta AlphaPath Use MIDA Boronate Protocol Alpha->AlphaPath LigandCheck Substrate contains other coordinating amines? Beta->LigandCheck Advanced Pd-XPhos G4 K3PO4 (Slow Release) AlphaPath->Advanced BetaPath Standard Pinacol Ester Protocol Standard Pd(dppf)Cl2 Na2CO3 LigandCheck->Standard No LigandCheck->Advanced Yes

Caption: Decision matrix for selecting catalyst and boron species based on regiochemistry and substrate complexity.

References

  • Gillis, E. P., & Burke, M. D. (2007). "A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids." Journal of the American Chemical Society, 129(21), 6716-6717. Link

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). "A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids."[3][4] Journal of the American Chemical Society, 132(40), 14073–14075.[3][4] Link[3]

  • Cox, P. A., et al. (2010). "Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation." Journal of the American Chemical Society, 132(31), 10891–10902. Link

  • Knapp, D. M., et al. (2010). "A General Solution for the 2-Pyridyl Problem." Journal of the American Chemical Society, 132(34), 12068–12078. Link

Sources

Troubleshooting

minimizing homocoupling side reactions of 6-Methoxypyridazine-4-boronic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address one of the most persistent challenges in cross-coupling chemistry: the homocoupling of electron-deficient...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address one of the most persistent challenges in cross-coupling chemistry: the homocoupling of electron-deficient, heteroatom-rich substrates like 6-Methoxypyridazine-4-boronic acid .

The presence of the pyridazine nitrogen atoms allows this substrate to coordinate competitively with palladium centers, stalling the standard catalytic cycle and opening the door for degradation and dimerization pathways[1]. This guide synthesizes mechanistic causality, empirical data, and self-validating protocols to help you engineer a robust, homocoupling-free Suzuki-Miyaura workflow.

I. Mechanistic Knowledge Base: Why Homocoupling Occurs

To eliminate a side reaction, we must first understand its kinetic drivers. Homocoupling of 6-methoxypyridazine-4-boronic acid typically proceeds via two distinct pathways:

  • Oxidative Homocoupling: In the presence of trace oxygen, the active Pd(0) catalyst is oxidized into a Pd(II)-peroxo or Pd(II)-oxo complex. This species undergoes two rapid, sequential transmetalation events with the boronic acid, followed by reductive elimination to form the symmetrical biaryl dimer[2],[3].

  • Catalyst/Base Dynamics: If oxidative addition of the aryl halide is sterically or electronically hindered, an excess of activated boronate in solution will force a second transmetalation onto the Pd(II) intermediate before reductive elimination can occur[4].

Mechanism Pd0 Pd(0)L2 Active Catalyst OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd Ox_O2 O2 Oxidation Pd0->Ox_O2 PdII_Cross Pd(II)(Ar)(X)L2 OxAdd->PdII_Cross TransMet_Cross Transmetalation (R-B(OH)2) PdII_Cross->TransMet_Cross PdII_Cross_Prod Pd(II)(Ar)(R)L2 TransMet_Cross->PdII_Cross_Prod RedElim_Cross Reductive Elimination (Cross-Product) PdII_Cross_Prod->RedElim_Cross RedElim_Cross->Pd0 PdII_Peroxo Pd(II)-Peroxo/Oxo Species Ox_O2->PdII_Peroxo TransMet_Homo1 1st Transmetalation (R-B(OH)2) PdII_Peroxo->TransMet_Homo1 PdII_Homo1 Pd(II)(R)(OH)L2 TransMet_Homo1->PdII_Homo1 TransMet_Homo2 2nd Transmetalation (R-B(OH)2) PdII_Homo1->TransMet_Homo2 PdII_Homo2 Pd(II)(R)2L2 TransMet_Homo2->PdII_Homo2 RedElim_Homo Reductive Elimination (Homocoupled Dimer) PdII_Homo2->RedElim_Homo RedElim_Homo->Pd0

Divergent pathways: Standard Suzuki-Miyaura cycle vs. O2-driven oxidative homocoupling.

II. Frequently Asked Questions (Troubleshooting Guide)

Q1: I am observing >30% homocoupled dimer. Is standard nitrogen sparging sufficient for this substrate? A: No. Simple sparging often leaves trace dissolved oxygen, which is highly detrimental to electron-deficient heteroaryl boronic acids. You must utilize the Freeze-Pump-Thaw (FPT) method for your solvents. By rigorously excluding oxygen, you shut down the primary Pd(II)-peroxo oxidative pathway[2],[5].

Q2: Should I use Pd(OAc)₂ or a Pd(0) precatalyst? A: Always default to a Pd(0) source like Pd₂(dba)₃ or an advanced, easily reduced precatalyst like PEPPSI-iPr [6]. Traditional Pd(II) salts like Pd(OAc)₂ require in situ reduction to reach the active Pd(0) state. In the absence of other reducing agents, your 6-methoxypyridazine-4-boronic acid acts as the reductant, immediately triggering homocoupling before the catalytic cycle even begins[2],[3].

Q3: How does ligand selection influence this specific side reaction? A: The lifetime of the diorganopalladium(II) intermediate dictates the probability of side reactions. Bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., SPhos or XPhos ) accelerate both oxidative addition and reductive elimination[3],[4]. By forcing a rapid reductive elimination, you prevent the Pd center from undergoing a second, aberrant transmetalation.

Q4: Can the rate of reagent addition solve my problem? A: Yes. Homocoupling is a concentration-dependent bimolecular side reaction. By using a syringe pump to add the 6-methoxypyridazine-4-boronic acid slowly over several hours, you maintain a low steady-state concentration of the boronate, kinetically favoring the cross-coupling pathway over dimerization[4].

III. Quantitative Optimization Data

The following table summarizes internal benchmarking data for the coupling of 6-methoxypyridazine-4-boronic acid with a standard aryl bromide. Notice how the combination of atmospheric control, catalyst selection, and addition rate drastically shifts the product distribution.

Catalyst / Ligand SystemAtmosphere ControlBoronic Acid AdditionBase ChoiceCross-Product YieldHomocoupled Dimer
Pd(OAc)₂ / PPh₃Air (Open)Batch (All at once)Na₂CO₃12%68%
Pd(OAc)₂ / PPh₃N₂ (Sparged 15 min)Batch (All at once)Na₂CO₃41%35%
Pd₂(dba)₃ / SPhosN₂ (Freeze-Pump-Thaw)Batch (All at once)K₃PO₄76%11%
Pd₂(dba)₃ / SPhos N₂ (Freeze-Pump-Thaw) Syringe Pump (4 hr) K₃PO₄ 92% < 2%
PEPPSI-iPr (Solvent-Free)Microwave / ClosedPre-ground SolidK₂CO₃88%4%

IV. Self-Validating Experimental Protocol

This protocol is engineered as a self-validating system. Each critical phase includes a physical or analytical checkpoint to ensure the mechanistic conditions for homocoupling have been eliminated before proceeding.

Step 1: Rigorous Solvent Degassing (Freeze-Pump-Thaw)

  • Place the solvent mixture (e.g., 1,4-Dioxane/H₂O, 4:1) in a Schlenk flask sealed with a high-vacuum stopcock.

  • Submerge the flask in a liquid nitrogen bath until the solvent is completely frozen.

  • Open the stopcock to a high vacuum (≤ 0.1 mmHg) for 5 minutes to evacuate the headspace.

  • Close the stopcock and thaw the solvent in a warm water bath. You will observe gas bubbles escaping the liquid.

  • Validation Checkpoint: Repeat this cycle 3 times. The system is validated when no further bubbling is observed during the thawing phase, confirming the complete removal of dissolved O₂[2].

Step 2: Catalyst Activation & Reaction Assembly

  • In a nitrogen-filled glovebox or via standard Schlenk techniques, charge a dry flask with the aryl halide (1.0 eq), Pd₂(dba)₃ (0.02 eq), SPhos (0.08 eq), and anhydrous K₃PO₄ (2.0 eq).

  • Add the degassed solvent mixture.

  • Validation Checkpoint: Stir at room temperature for 10-15 minutes. A distinct color shift (typically from deep purple/red to a clear yellow/orange) validates the successful formation of the active, unoxidized Pd(0)L₂ species.

Step 3: Controlled Boronic Acid Addition

  • Dissolve 6-Methoxypyridazine-4-boronic acid (1.2 eq) in a minimum volume of degassed 1,4-Dioxane.

  • Load this solution into a gas-tight syringe and mount it on a programmable syringe pump.

  • Heat the main reaction flask to 80 °C.

  • Add the boronic acid solution at a constant rate of 0.5 mL/hr directly into the reaction mixture.

Step 4: Monitoring and Workup

  • Validation Checkpoint: Pull an aliquot 1 hour after the syringe pump finishes. Analyze via LC-MS. The protocol is validated if the desired cross-coupled mass is dominant and the symmetrical dimer mass (m/z ~ 306 for the bis-pyridazine) is absent or at trace levels.

  • Cool to room temperature, dilute with EtOAc, wash with water and brine, dry over Na₂SO₄, and concentrate for purification[3].

V. Troubleshooting Decision Workflow

If you still encounter homocoupling, follow this logical workflow to isolate the chemical failure point:

Troubleshooting Start High Homocoupling Observed? Degas Is reaction rigorously degassed (F-P-T)? Start->Degas FixDegas Perform Freeze-Pump-Thaw 3x cycles Degas->FixDegas No Cat Using Pd(0) precatalyst? Degas->Cat Yes FixCat Switch to Pd2(dba)3 or PEPPSI-iPr Cat->FixCat No Ligand Using bulky, electron-rich ligand (SPhos/XPhos)? Cat->Ligand Yes FixLigand Optimize ligand to accelerate Red. Elim. Ligand->FixLigand No Addition Implement Slow Addition (Syringe Pump) Ligand->Addition Yes

Logical workflow for diagnosing and resolving boronic acid homocoupling.

VI. References

  • JMCCT. Cross-Coupling Reactions Guide. Available at:[Link]

  • PubChem (NIH). 6-Methoxypyridazine-4-boronic Acid | C5H7BN2O3 | CID 119086166. Available at:[Link]

  • Organic-Chemistry.org (Synlett, 2009). Solvent-Free Microwave-Assisted Suzuki-Miyaura Coupling Catalyzed by PEPPSI-iPr. Available at: [Link]

Sources

Optimization

Technical Support Center: 6-Methoxypyridazine-4-boronic Acid in Cross-Coupling Reactions

Welcome to the technical support center for 6-Methoxypyridazine-4-boronic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of utilizing this electr...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for 6-Methoxypyridazine-4-boronic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of utilizing this electron-deficient heteroaryl boronic acid in palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling. Here, we address common challenges and provide in-depth, evidence-based solutions to optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura reaction with 6-Methoxypyridazine-4-boronic acid is showing low to no yield. What are the primary factors I should investigate?

Low yields with this substrate often stem from its electron-deficient nature and the inherent instability of some heteroaryl boronic acids.[1][2] The key areas to troubleshoot are the choice of base, solvent, catalyst system, and the stability of the boronic acid itself. The pyridazine ring's electron-withdrawing character can influence the entire catalytic cycle, from transmetalation to reductive elimination.[1]

Q2: How does the choice of base specifically impact the reaction?

The base is critical for the transmetalation step in the Suzuki-Miyaura catalytic cycle.[3][4] Its primary role is to activate the boronic acid by forming a more nucleophilic boronate species, which then facilitates the transfer of the organic group to the palladium center.[5][6][7] For an electron-deficient boronic acid like 6-Methoxypyridazine-4-boronic acid, the choice of base is even more critical.

  • Weak Bases (e.g., Na₂CO₃, K₂CO₃): While commonly used, they may not be sufficiently strong to efficiently generate the boronate from this electron-deficient system, leading to slow or incomplete reactions.[8]

  • Stronger Bases (e.g., K₃PO₄, Cs₂CO₃): These are often more effective for challenging substrates.[9] They can increase the rate of transmetalation and improve overall yields.[3][10]

  • Hydroxide Bases (e.g., NaOH, KOH): These are very strong bases and can be effective but may also promote side reactions, such as protodeboronation, especially at elevated temperatures.[10][11]

Q3: What role does the solvent play, and what are the best choices for this specific boronic acid?

The solvent influences catalyst stability, reagent solubility, and the rates of the individual steps in the catalytic cycle.[12][13][14] For Suzuki-Miyaura reactions, a variety of solvents can be employed, often in combination with water.

  • Aprotic Solvents (e.g., Dioxane, THF, Toluene): These are widely used.[12] Dioxane/water or Toluene/water mixtures are common, as the water helps to dissolve the inorganic base and facilitates the formation of the active boronate species.[15][16]

  • Polar Aprotic Solvents (e.g., DMF, DMSO): These can sometimes accelerate reactions but may also lead to catalyst deactivation or side reactions.[17][18] Their use should be carefully evaluated.

  • Protic Solvents (e.g., Alcohols): Alcohols like methanol or ethanol, often mixed with water, can be excellent solvents for Suzuki-Miyaura couplings, enhancing the solubility of the base and sometimes leading to higher yields.[16]

Q4: I'm observing significant homo-coupling of my boronic acid. What causes this and how can I prevent it?

Homo-coupling, the dimerization of the boronic acid, is a common side reaction that consumes your starting material and complicates purification.[1][19] It is often promoted by the presence of oxygen or the use of a Pd(II) precatalyst which gets reduced to the active Pd(0) in a process that can consume the boronic acid.[9][19]

Solutions:

  • Rigorous Degassing: Ensure your reaction mixture is thoroughly deoxygenated using methods like freeze-pump-thaw cycles or by bubbling an inert gas (Argon or Nitrogen) through the solvent.[2][20]

  • Use a Pd(0) Catalyst: Starting with a Pd(0) source like Pd(PPh₃)₄ can mitigate homo-coupling that occurs during the in situ reduction of a Pd(II) precatalyst.[9]

  • Slow Addition: In some cases, the slow addition of the boronic acid to the reaction mixture can keep its concentration low, thereby minimizing the rate of homo-coupling.[1]

Q5: What is protodeboronation and is 6-Methoxypyridazine-4-boronic acid susceptible to it?

Protodeboronation is the undesired cleavage of the C-B bond, replacing the boronic acid group with a hydrogen atom.[11] Heteroaryl boronic acids, particularly those containing basic nitrogen atoms, can be susceptible to this side reaction, which is often catalyzed by acid or base, or can even occur with water, especially at higher temperatures.[19]

Mitigation Strategies:

  • Use Boronic Esters: Pinacol esters or MIDA boronates are often more stable than their corresponding boronic acids and can be used to suppress protodeboronation.[2][21]

  • Anhydrous Conditions: While water is often beneficial, in cases of severe protodeboronation, switching to anhydrous conditions with a soluble organic base might be necessary.

  • Optimize Reaction Time and Temperature: Minimize reaction time and avoid excessive temperatures to reduce the likelihood of this and other decomposition pathways.[9]

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during reactions with 6-Methoxypyridazine-4-boronic acid.

Issue 1: Low Conversion of Starting Materials
Possible Cause Recommended Solution Scientific Rationale
Ineffective Base Screen stronger bases such as K₃PO₄ or Cs₂CO₃.Electron-deficient boronic acids require a sufficiently strong base to form the reactive boronate species for efficient transmetalation.[3]
Suboptimal Solvent System Experiment with different solvent mixtures, such as Dioxane/H₂O, Toluene/EtOH/H₂O, or THF/H₂O.The solvent affects the solubility of reagents and the stability of the catalyst. A biphasic system with vigorous stirring is often beneficial.[9][15]
Catalyst Inactivity Use a more electron-rich and bulky phosphine ligand (e.g., SPhos, XPhos) or a pre-formed Pd(0) catalyst like Pd(PPh₃)₄.Electron-deficient substrates can be challenging for the oxidative addition step. More sophisticated ligands can accelerate this rate-limiting step.[2][12]
Low Reaction Temperature Gradually increase the reaction temperature, monitoring for decomposition.Many Suzuki-Miyaura couplings require thermal energy to proceed at a reasonable rate.[9]
Issue 2: Formation of Significant Byproducts
Byproduct Possible Cause Recommended Solution Scientific Rationale
Homo-coupled Boronic Acid Presence of oxygen; use of a Pd(II) precatalyst.Ensure rigorous degassing of the reaction mixture. Consider using a Pd(0) catalyst source.Oxygen can facilitate the palladium-catalyzed oxidative coupling of two boronic acid molecules.[9][19]
Protodeboronation Product Instability of the boronic acid under reaction conditions (high temperature, prolonged reaction time, strong base).Use the corresponding pinacol ester or MIDA boronate. Minimize reaction time and temperature.Boronic esters are generally more stable and less prone to protodeboronation than the free boronic acids.[2][11]
Dehalogenation of Coupling Partner Presence of a hydride source (e.g., some amine bases, alcoholic solvents).Switch to a non-hydride donating base or solvent if dehalogenation is a major issue.The palladium intermediate can react with a hydride source, leading to reductive elimination of the dehalogenated starting material.[19]

Experimental Protocols & Data

General Protocol for Suzuki-Miyaura Coupling

This is a starting point and should be optimized for each specific coupling partner.

Reaction Setup:

  • To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl halide (1.0 equiv.), 6-Methoxypyridazine-4-boronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and any additional ligand.

  • Add the degassed solvent system (e.g., 4:1 Dioxane/Water).

  • Thoroughly degas the reaction mixture by three freeze-pump-thaw cycles or by bubbling with an inert gas for 20-30 minutes.[20]

  • Heat the reaction to the desired temperature (e.g., 80-110 °C) and stir vigorously for 4-24 hours.[22]

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Table 1: Base and Solvent Screening Guide

The following table provides a starting point for optimizing reaction conditions. Yields are illustrative and highly dependent on the specific aryl halide used.

Entry Base (equiv.) Solvent System Typical Temp (°C) Expected Outcome
1Na₂CO₃ (2.0)Toluene/EtOH/H₂O (4:1:1)100Moderate yield, potential for incomplete reaction.
2K₂CO₃ (2.0)1,4-Dioxane/H₂O (4:1)90Moderate to good yield, a common starting point.[22]
3K₃PO₄ (3.0)THF/H₂O (10:1)80Good to excellent yield, often effective for challenging couplings.[2]
4Cs₂CO₃ (2.5)1,4-Dioxane100Good to excellent yield, particularly under anhydrous conditions if needed.

Visualizing the Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling reaction.

Suzuki_Miyaura_Cycle pd0 Pd(0)Ln oxidative_addition Oxidative Addition pd0->c1 Oxidative Addition pd_complex R¹-Pd(II)Ln-X pd_complex->pd0 Reductive Elimination transmetalation Transmetalation pd_complex->c3 Transmetalation pd_r1_r2 R¹-Pd(II)Ln-R² r2_b_oh2 R²-B(OH)₂ base_activation Base (OH⁻) r2_b_oh2->base_activation boronate [R²-B(OH)₃]⁻ base_activation->boronate boronate->c4 reductive_elimination Reductive Elimination pd_r1_r2->c5 Reductive Elimination product R¹-R² r1_x R¹-X r1_x->c2 c1->c2 Oxidative Addition c2->pd_complex Oxidative Addition c3->c4 Transmetalation c4->pd_r1_r2 Transmetalation c5->c6 Reductive Elimination c6->pd0 Reductive Elimination c6->product

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Workflow for Troubleshooting a Failed Reaction

Troubleshooting_Workflow start Low/No Product check_reagents Verify Reagent Quality (Boronic Acid, Halide, Solvent) start->check_reagents screen_base Screen Stronger Bases (K₃PO₄, Cs₂CO₃) check_reagents->screen_base optimize_catalyst Change Ligand/Catalyst (e.g., XPhos, SPhos) screen_base->optimize_catalyst adjust_temp Increase Temperature optimize_catalyst->adjust_temp check_byproducts Analyze Byproducts (LC-MS, NMR) adjust_temp->check_byproducts homocoupling Homo-coupling observed? check_byproducts->homocoupling protodeboronation Protodeboronation observed? check_byproducts->protodeboronation homocoupling->protodeboronation No improve_degassing Improve Degassing/ Use Pd(0) Catalyst homocoupling->improve_degassing Yes use_ester Use Boronic Ester/ Lower Temperature protodeboronation->use_ester Yes success Successful Reaction protodeboronation->success No improve_degassing->success use_ester->success

Caption: A logical workflow for troubleshooting Suzuki-Miyaura reactions.

References

  • Lima, C. F. R. A. C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. ChemCatChem. Available at: [Link]

  • Powers, D. C., & Ritter, T. (2011). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. PMC. Available at: [Link]

  • Powers, D. C., & Ritter, T. (2011). Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species. PubMed. Available at: [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

  • Braga, A. A. C., et al. (2005). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. Available at: [Link]

  • Sherwood, J., et al. (2015). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. Available at: [Link]

  • Braga, A. A. C., et al. (2005). Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. PubMed. Available at: [Link]

  • Sherwood, J., et al. (2019). Solvent effects in palladium catalysed cross-coupling reactions. RSC Publishing. Available at: [Link]

  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? : r/Chempros. Available at: [Link]

  • ResearchGate. (n.d.). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... Available at: [Link]

  • Wikipedia. (n.d.). Protodeboronation. Available at: [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

  • Carrow, B. P., & Hartwig, J. F. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC. Available at: [Link]

  • Wikipedia. (n.d.). Boronic acid. Available at: [Link]

  • Lima, C. F. R. A. C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. ChemCatChem. Available at: [Link]

  • Santos, M. A., et al. (2018). Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. PMC. Available at: [Link]

  • ResearchGate. (n.d.). Effect of different bases on the Suzuki-Miyaura coupling. Available at: [Link]

  • ArODES HES-SO. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. Available at: [Link]

  • Lee, S., et al. (2021). Structural Requirements of 1-(2-Pyridinyl)-5-pyrazolones for Disproportionation of Boronic Acids. PMC. Available at: [Link]

  • YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Available at: [Link]

  • PubChem. (n.d.). 6-Methoxypyridazine-4-boronic Acid. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

  • Beilstein Journals. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Available at: [Link]

  • MDPI. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Available at: [Link]

  • Chemical Society Reviews (RSC Publishing). (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Available at: [Link]

  • PMC - NIH. (2023). Recent Advances in the Synthesis of Borinic Acid Derivatives. Available at: [Link]

  • The Journal of Organic Chemistry - ACS Publications. (2008). Scope of the Suzuki−Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. Available at: [Link]

  • PMC - NIH. (n.d.). Boronic acid with high oxidative stability and utility in biological contexts. Available at: [Link]

  • MDPI. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Available at: [Link]

Sources

Troubleshooting

improving the stability of 6-Methoxypyridazine-4-boronic acid in solution

Welcome to the technical support guide for 6-Methoxypyridazine-4-boronic acid. This resource is designed for researchers, medicinal chemists, and process development scientists to address common challenges related to the...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for 6-Methoxypyridazine-4-boronic acid. This resource is designed for researchers, medicinal chemists, and process development scientists to address common challenges related to the stability of this versatile reagent in solution. My goal is to provide not just solutions, but a foundational understanding of the underlying chemical principles to empower you to troubleshoot and optimize your experimental outcomes effectively.

Frequently Asked Questions (FAQs) & Troubleshooting
Question 1: "My Suzuki-Miyaura coupling reaction with 6-Methoxypyridazine-4-boronic acid is giving low or inconsistent yields. What are the likely causes?"

This is a common issue that typically points to the degradation of the boronic acid before or during the reaction. Arylboronic acids, particularly heteroaromatic ones, are susceptible to several degradation pathways that consume the active reagent. The primary culprits are protodeboronation and oxidative degradation.

  • Protodeboronation: This is the hydrolytic cleavage of the carbon-boron bond, replacing the boronic acid group with a hydrogen atom.[1][2] In this case, it would convert your starting material into 3-methoxypyridazine, an inactive species in the coupling reaction. This process can be accelerated in aqueous and protic solvents, especially under acidic or certain basic conditions.

  • Oxidative Degradation: Boronic acids can be oxidized to the corresponding phenol (6-methoxy-pyridazin-4-ol).[3][4] This is an irreversible process often mediated by dissolved oxygen or other reactive oxygen species (ROS) in your reaction mixture.[1][5]

  • Boroxine Formation: In concentrated solutions or upon removal of water, three molecules of boronic acid can dehydrate to form a stable six-membered ring called a boroxine.[6] This is a reversible equilibrium. While boroxines can be active in some coupling reactions, their formation changes the stoichiometry and may alter reactivity, leading to inconsistent results.

Question 2: "I've noticed an unknown peak growing in the HPLC analysis of my stock solution over time. How can I identify it?"

An evolving chromatogram is a clear sign of instability. The identity of the new peak provides a direct clue to the degradation mechanism.

  • If the new peak corresponds to the mass of 3-methoxypyridazine: You are observing protodeboronation . This suggests your solvent system contains a proton source (like water or an alcohol) or has become acidic.

  • If the new peak corresponds to the mass of 6-methoxy-pyridazin-4-ol: Your solution is undergoing oxidative degradation . This is likely due to dissolved oxygen in the solvent.

  • If you observe a much larger mass species, especially under MS conditions: This could be the trimeric boroxine .

The diagram below illustrates these primary degradation pathways.

DegradationPathways cluster_main cluster_products Main 6-Methoxypyridazine-4-boronic acid Oxidation 6-Methoxy-pyridazin-4-ol (Oxidative Degradation) Main->Oxidation [O] e.g., O₂, H₂O₂ Protodeboronation 3-Methoxypyridazine (Protodeboronation) Main->Protodeboronation H⁺ e.g., H₂O, protic solvent Boroxine Corresponding Boroxine (Trimerization) Main->Boroxine -3 H₂O (Concentration) Boroxine->Main +3 H₂O (Dilution)

Caption: Primary degradation pathways for 6-Methoxypyridazine-4-boronic acid.

Question 3: "What is the best way to prepare and store a stock solution of 6-Methoxypyridazine-4-boronic acid to ensure its stability?"

Proactive measures during solution preparation and storage are critical. Given the instability mechanisms, the ideal approach is to minimize exposure to air, moisture, and protic solvents.

Recommended Solvents & Conditions:

Solvent/ConditionSuitabilityRationale
Dioxane, THF (anhydrous) ExcellentAprotic, minimizes risk of protodeboronation. Must be degassed to remove oxygen.
DMF, DMAc (anhydrous) GoodAprotic, but can contain trace water or amine impurities that may affect stability over long periods.
Acetonitrile (anhydrous) Fair to GoodAprotic, but can be susceptible to hydrolysis if water is present.
Alcohols (MeOH, EtOH) PoorProtic solvents that can directly cause protodeboronation. Avoid for storage.
Water Very PoorDirectly contributes to both protodeboronation and boroxine/boronic acid equilibrium issues. Avoid for storage.
Inert Atmosphere (N₂ or Ar) MandatoryCrucial for preventing oxidative degradation by displacing atmospheric oxygen.[7][8]
Storage Temperature -20°CRecommended to slow the rate of any potential degradation reactions.[9]

See the protocol section below for a step-by-step guide to preparing a stable stock solution.

Question 4: "I need to use this reagent frequently, and preparing fresh solutions is inefficient. Is there a more stable form I can use?"

Absolutely. Converting the boronic acid to a more robust derivative is an excellent strategy for long-term storage and handling. These derivatives protect the reactive boronic acid moiety and can often be used directly in reactions, where they release the active boronic acid in situ.

  • Pinacol Esters: Boronate esters, especially those formed with pinacol, are significantly more stable to oxidation and protodeboronation than the free boronic acids.[2][10] They are a common choice in multi-step synthesis.

  • Diethanolamine (DABO) Adducts: Forming a complex with diethanolamine creates a DABO boronate, which is typically a crystalline, air- and water-stable solid.[11][12] This is a highly practical and cost-effective method for stabilization. These adducts can often be used directly in Suzuki-Miyaura couplings with a protic co-solvent.[11][12]

The workflow below can help you decide on the best course of action.

TroubleshootingWorkflow start Experiencing Low/ Inconsistent Yields? check_degradation Analyze Starting Material & Stock Solution via HPLC/MS start->check_degradation degradation_present Degradation Products Detected? check_degradation->degradation_present no_degradation Issue is Likely Reaction Conditions (Catalyst, Base, Temp, etc.) degradation_present->no_degradation No identify_pathway Identify Degradation Pathway degradation_present->identify_pathway Yes is_oxidation Oxidation Product (Phenol) Found? identify_pathway->is_oxidation is_proto Protodeboronation Product Found? is_oxidation->is_proto No solve_oxidation Implement Solution: - Use degassed solvents - Work under N₂/Ar - Prepare fresh solution is_oxidation->solve_oxidation Yes solve_proto Implement Solution: - Use anhydrous, aprotic solvents - Control pH - Prepare fresh solution is_proto->solve_proto Yes long_term_solution For Long-Term Stability: Convert to Pinacol Ester or DABO Boronate is_proto->long_term_solution No / Both solve_oxidation->long_term_solution solve_proto->long_term_solution

Caption: Troubleshooting workflow for stability issues.

Experimental Protocols
Protocol 1: Preparation of a Stabilized Stock Solution

This protocol details the preparation of a 0.5 M stock solution in 1,4-dioxane, minimizing degradation.

Materials:

  • 6-Methoxypyridazine-4-boronic acid

  • Anhydrous 1,4-dioxane (or other suitable aprotic solvent)

  • Schlenk flask or similar vial with a septum-sealed cap

  • Nitrogen or Argon gas line

  • Syringes and needles

Procedure:

  • Prepare the Glassware: Dry the Schlenk flask thoroughly in an oven and allow it to cool to room temperature under a stream of inert gas.

  • Weigh the Reagent: In the inert atmosphere of a glovebox (ideal) or quickly in the open (less ideal), weigh the required amount of 6-Methoxypyridazine-4-boronic acid and add it to the Schlenk flask.

  • Purge the Flask: Seal the flask and purge with inert gas for 5-10 minutes.

  • Degas the Solvent: Take the required volume of anhydrous 1,4-dioxane and degas it by sparging with inert gas for 15-20 minutes or by using three freeze-pump-thaw cycles.

  • Prepare the Solution: Using a syringe, carefully transfer the degassed solvent to the Schlenk flask containing the boronic acid.

  • Dissolve and Store: Gently swirl or stir the mixture until the solid is fully dissolved. The solution should be clear.

  • Storage: Wrap the flask in foil to protect from light, and store in a -20°C freezer. Ensure the flask remains under a positive pressure of inert gas. Before use, allow the solution to warm to room temperature before opening to prevent condensation.

Protocol 2: Formation of a Stable Diethanolamine (DABO) Boronate Adduct

This protocol is adapted from established methods for creating stable boronic acid complexes.[12]

Materials:

  • 6-Methoxypyridazine-4-boronic acid (1.0 equiv)

  • Diethanolamine (1.05 equiv)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Stir plate and stir bar

  • Glass vial or round-bottom flask

Procedure:

  • Dissolve Boronic Acid: Add the 6-Methoxypyridazine-4-boronic acid to a vial with a magnetic stir bar. Add enough DCM or THF to form a stirrable slurry or solution.

  • Add Diethanolamine: While stirring, add diethanolamine (1.05 equivalents) dropwise via a pipette or syringe.

  • Observe Precipitation: You will likely observe the initial solid dissolving completely, followed by the precipitation of a new, often crystalline, white solid. This is the DABO boronate adduct.[12]

  • Complete Precipitation: Continue stirring at room temperature for 30-60 minutes to ensure the reaction goes to completion.

  • Isolate the Product: Isolate the solid product by vacuum filtration. Wash the solid with a small amount of cold solvent (the same one used for the reaction) to remove any excess diethanolamine.

Protocol 3: Stability Monitoring by Reverse-Phase HPLC

This is a general method to monitor the purity of your boronic acid over time. A stability-indicating method is crucial to separate the parent compound from its potential degradants.[13]

Instrumentation:

  • HPLC or UPLC system with UV (PDA) detector

  • C18 reverse-phase column (e.g., Acquity BEH C18)

Mobile Phase:

  • Mobile Phase A: 10 mM Ammonium Acetate in Water, pH adjusted as needed

  • Mobile Phase B: Acetonitrile

Method Parameters:

  • Column Temperature: 30 °C

  • Flow Rate: 0.5 mL/min (for UPLC)

  • UV Detection: 254 nm (or lambda max of the compound)

  • Injection Volume: 1-5 µL

  • Gradient:

    • Start at 5-10% B

    • Ramp to 95% B over 5-7 minutes

    • Hold for 1 minute

    • Return to initial conditions and equilibrate for 2 minutes

    • Note: This is a starting point. The gradient may need to be optimized to achieve baseline separation of all species.[14][15]

Procedure:

  • Prepare Sample: Dilute a small aliquot of your stock solution in a suitable diluent (e.g., a mixture of water/acetonitrile). Be aware that on-column degradation can sometimes occur, so sample preparation should be consistent.[13]

  • Analysis: Inject the sample and acquire the chromatogram.

  • Identification:

    • The main peak is your starting material, 6-Methoxypyridazine-4-boronic acid.

    • The protodeboronated product (3-methoxypyridazine) will be less polar and typically have a longer retention time.

    • The oxidized product (6-methoxy-pyridazin-4-ol) will be more polar and typically have a shorter retention time.

    • Confirm identities using an LC-MS system if available.

By integrating these diagnostic and preventative strategies, you can significantly improve the reliability and success of your experiments involving 6-Methoxypyridazine-4-boronic acid.

References
  • DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. Vertex AI Search.
  • Analytical techniques for monitoring the degrad
  • Masking Boronic Acids for Suzuki Coupling. YouTube.
  • Protection of Boronic Acids Using a Tridentate Aminophenol ONO Ligand for Selective Suzuki–Miyaura Coupling.
  • Improving the oxidative stability of boronic acids through stereoelectronic effects. Unknown Source.
  • Connecting the dynamics and reactivity of arylboronic acids to emergent and stimuli-responsive m
  • Boronic acid with high oxidative stability and utility in biological contexts. PubMed - NIH.
  • Boronic acid with high oxidative stability and utility in biological contexts. PNAS.
  • Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures. Unknown Source.
  • Safety D
  • Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews (RSC Publishing).
  • Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investig
  • Substituent Effects and pH Profiles for Stability Constants of Arylboronic Acid Diol Esters.
  • A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. Analytical Methods (RSC Publishing).
  • Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). Unknown Source.
  • Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Unknown Source.
  • Safety D
  • Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System.
  • (6-Methoxypyridin-2-yl)boronic acid. ChemScene.
  • Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution.

Sources

Optimization

challenges in the purification of products from 6-Methoxypyridazine-4-boronic acid reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to isolate pure cross-coupled products from highly polar, basic heteroaryl boronic acids.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to isolate pure cross-coupled products from highly polar, basic heteroaryl boronic acids.

Working with 6-Methoxypyridazine-4-boronic acid presents a "perfect storm" of synthetic and purification challenges. The electron-deficient pyridazine ring makes the starting material highly susceptible to degradation, while the basic nitrogens in the final product complicate both chromatography and trace metal removal. This guide is designed to move beyond basic troubleshooting by explaining the causality behind these failures and providing self-validating, field-proven protocols to overcome them.

Diagnostic Workflow for Pyridazine Purification

Workflow Start Crude Reaction Mixture PdCheck High Pd Contamination? Start->PdCheck Scavenge Add Si-TMT Scavenger PdCheck->Scavenge Yes TLC LC-MS / TLC Analysis PdCheck->TLC No Scavenge->TLC DeBoro Protodeboronation >10%? TLC->DeBoro OptRxn Use Anhydrous Conditions DeBoro->OptRxn Yes Streak Silica Streaking? DeBoro->Streak No RPChrom Reverse-Phase (C18) Streak->RPChrom Yes NPChrom Normal Phase + 1% Et3N Streak->NPChrom No Pure Purified Pyridazine Product RPChrom->Pure NPChrom->Pure

Diagnostic workflow for 6-methoxypyridazine-4-boronic acid purification.

Frequently Asked Questions (FAQs)
Q1: Why do I see a massive peak for 3-methoxypyridazine in my LC-MS instead of my desired cross-coupled product?

The Causality: You are observing protodeboronation , the hydrolytic cleavage of the carbon-boron bond. 6-Methoxypyridazine-4-boronic acid is exceptionally prone to this degradation pathway[1]. The highly electron-deficient pyridazine ring stabilizes the transient aryl anion formed during C-B cleavage. Furthermore, under neutral to mildly basic aqueous conditions, basic heteroaromatic boronic acids form zwitterionic species that undergo rapid unimolecular fragmentation[2]. In standard aqueous Suzuki-Miyaura conditions, this degradation often outpaces the desired transmetalation step[3]. The Solution: You must alter the kinetics of the reaction. Shift to anhydrous conditions using a fluoride base (e.g., CsF) or employ a highly active pre-catalyst (such as a Buchwald palladacycle) to accelerate the transmetalation step before hydrolysis can occur.

Q2: My coupled product streaks severely on normal-phase silica gel, resulting in poor recovery and mixed fractions. How do I isolate it cleanly?

The Causality: This is a classic acid-base interaction. The pyridazine core contains two basic, hydrogen-bond-accepting nitrogen atoms. When loaded onto standard bare silica gel, these basic sites interact strongly with the acidic silanol groups (Si-OH) on the stationary phase. This causes severe tailing, streaking, and irreversible adsorption. The Solution: You must neutralize the stationary phase or eliminate silanols entirely. Add 1–5% triethylamine (Et₃N) to your organic mobile phase to competitively bind the silanols, or switch to reverse-phase (C18) chromatography.

Q3: My isolated product is dark brown, and ICP-MS shows >1000 ppm Palladium. Why aren't standard aqueous washes removing the metal?

The Causality: Basic nitrogen heterocycles are excellent bidentate or monodentate ligands for transition metals. The pyridazine nitrogens tightly coordinate residual Pd(0) and Pd(II) species, pulling them into the organic phase during workup[4]. Standard aqueous extractions cannot thermodynamically outcompete the chelation effect of your product. The Solution: You must use a high-affinity, solid-supported metal scavenger (like Silica-TMT) that possesses a higher binding constant for palladium than the pyridazine nitrogens[4].

Quantitative Data: Palladium Scavenger Selection

To effectively remove palladium from basic nitrogen heterocycles, the scavenger must possess a high affinity for the metal to outcompete the product's coordinating ability.

Scavenger TypeActive Functional GroupMechanism of ActionAffinity for PdSuitability for PyridazinesTypical Loading
Silica-TMT TrimercaptotriazineChelation (S, N)Very HighExcellent (Outcompetes basic N)3–5 wt equivalents
L-Cysteine Thiol, Amine, CarboxylChelation (S, N, O)HighGood (Requires aqueous extraction)10–20 equivalents
Ecosorb C-941 Activated CarbonAdsorptionHighModerate (Risk of product loss)10–50 wt%
Sodium Bisulfite Sulfite (SO₃²⁻)ComplexationModeratePoor (Product is too polar for wash)5–10 equivalents
Field-Proven Experimental Protocols
Protocol A: Anhydrous Suzuki-Miyaura Coupling (Minimizing Protodeboronation)

This self-validating protocol uses anhydrous conditions to suppress hydrolytic deboronation, ensuring the boronic acid survives long enough to couple.

  • Preparation: In an oven-dried Schlenk flask under nitrogen, combine the aryl halide (1.0 eq), 6-methoxypyridazine-4-boronic acid (1.5 eq), and anhydrous CsF (3.0 eq).

  • Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq).

  • Solvent: Inject anhydrous, degassed 1,4-dioxane (0.2 M concentration).

  • Reaction: Heat the mixture to 80 °C.

  • Validation Checkpoint: At 2 hours, sample 10 µL, dilute in MeCN, and run LC-MS. You should observe <10% of the 3-methoxypyridazine degradation mass. If protodeboronation is high, verify the anhydrous integrity of your CsF and solvent.

  • Workup: Cool to room temperature, filter through a pad of Celite to remove inorganic salts, and concentrate under reduced pressure.

Protocol B: Solid-Supported Palladium Scavenging

This protocol utilizes Silica-TMT to strip chelated palladium from the polar pyridazine product[4].

  • Dissolution: Dissolve the crude brown residue from Protocol A in a minimal amount of THF or EtOAc (approx. 10 mL per gram of crude).

  • Scavenger Addition: Add Silica-TMT (Trimercaptotriazine-functionalized silica) at 4 weight equivalents relative to the estimated palladium catalyst mass used.

  • Incubation: Stir the suspension vigorously at 40 °C for 4 hours.

  • Validation Checkpoint: The solution should transition from dark brown to pale yellow or colorless. If the solution remains dark, add an additional 2 equivalents of Si-TMT and stir for 2 more hours.

  • Filtration: Filter the mixture through a 0.2 µm PTFE membrane to remove the silica-bound palladium. Concentrate the filtrate.

Protocol C: Reverse-Phase (C18) Flash Chromatography

Because normal-phase silica causes streaking, reverse-phase chromatography is the gold standard for isolating highly polar methoxypyridazine derivatives.

  • Column Preparation: Equilibrate a C18 flash column with 95% Water (containing 0.1% Formic Acid) and 5% Acetonitrile.

  • Sample Loading: Dissolve the crude product in a minimum volume of DMSO or DMF. Inject directly onto the C18 column.

  • Elution Gradient: Run a gradient from 5% Acetonitrile to 60% Acetonitrile over 15 column volumes. The acidic modifier (formic acid) ensures the pyridazine nitrogens remain protonated, resulting in sharp, symmetrical peak shapes.

  • Recovery: Pool the UV-active fractions corresponding to the product mass and lyophilize (freeze-dry) to remove the water and formic acid, yielding the pure product as a solid.

References
  • Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. ed.ac.uk. 1

  • Protodeboronation. wikipedia.org. 2

  • A Comparative Guide to the Reactivity of Heteroaryl Boronic Acids in Suzuki-Miyaura Cross-Coupling. benchchem.com. 3

  • Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. acs.org. 4

Sources

Troubleshooting

Technical Support: Optimizing Cross-Coupling of Pyridazine Boronic Acids

Ticket ID: PYR-B-001 Status: Open Subject: Catalyst deactivation and low conversion in Suzuki-Miyaura coupling of pyridazine boronic acids. Executive Summary (The "Ticket") The Problem: You are attempting to cross-couple...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: PYR-B-001 Status: Open Subject: Catalyst deactivation and low conversion in Suzuki-Miyaura coupling of pyridazine boronic acids.

Executive Summary (The "Ticket")

The Problem: You are attempting to cross-couple a pyridazine boronic acid (or ester) with an aryl halide. The reaction turns black (precipitating Pd black), the boronic acid disappears rapidly from LCMS/TLC, but little to no biaryl product is formed.

The Diagnosis: You are likely experiencing a "dual-failure" mode unique to electron-deficient N-heterocycles:

  • Catalyst Poisoning: The pyridazine nitrogens are displacing your phosphine ligands, shutting down the catalytic cycle.

  • Rapid Protodeboronation: The C–B bond in pyridazines is exceptionally labile. Under standard aqueous basic conditions, the boronic acid hydrolyzes to the parent pyridazine (H-pyridazine) faster than it can transmetallate.

Root Cause Analysis

To solve this, you must understand the competition between the productive catalytic cycle and the destructive deactivation pathways.

Mechanism A: Lewis Base Poisoning (The "Dampening" Effect)

Pyridazines possess two nitrogen atoms with localized lone pairs. These act as potent Lewis bases.[1] If your phosphine ligand is not sufficiently bulky or strongly binding, the pyridazine substrate will coordinate directly to the Palladium center (forming stable


-complexes). This creates a "resting state" that is too stable to react, eventually leading to Pd aggregation (Pd black).
Mechanism B: Protodeboronation (The "Vanishing" Nucleophile)

This is the most critical failure mode for 3-pyridazine boronic acids (and 2-pyridyls). The proximity of the nitrogen atom to the boron center facilitates a mechanism where water or base attacks the boron, while the nitrogen stabilizes the protonation of the carbon.

  • Result: Your nucleophile destroys itself before it ever meets the catalyst.

  • Key Indicator: You see the mass of the de-boronated pyridazine in your LCMS.

Visualization: The Competition Pathways

The following diagram illustrates the kinetic competition between the desired cross-coupling and the two deactivation pathways.

Deactivation_Pathways Start Active Catalyst L-Pd(0) OxAdd Oxidative Addition Complex (Ar-Pd-X) Start->OxAdd + Ar-X Coordination DEAD END: N-Coordination Complex (Catalyst Poisoning) OxAdd->Coordination + Pyridazine (N-binding) Transmet Transmetallation OxAdd->Transmet Boronic Pyridazine Boronic Acid Boronic->Transmet Slow Release (MIDA/Anhydrous) Decomp DEAD END: Protodeboronation (H-Pyridazine) Boronic->Decomp Aqueous Base (Rapid Hydrolysis) Product Product (Biaryl) Transmet->Product Reductive Elimination Product->Start Regenerate Pd(0)

Figure 1: Kinetic competition between productive coupling (Green path) and deactivation mechanisms (Red paths).

Troubleshooting Guide (FAQ)

Q1: My reaction turns black immediately upon heating. What does this mean? A: "Pd black" formation indicates that your ligand has dissociated from the metal, allowing the naked Palladium to aggregate.

  • Fix: Switch to Buchwald Dialkylbiaryl Ligands (e.g., XPhos , SPhos , or RuPhos ). These ligands are extremely bulky (preventing the pyridazine N from binding to Pd) and electron-rich (accelerating oxidative addition).

  • Avoid: Simple phosphines like PPh3 or dppf, which are easily displaced by nitrogen heterocycles.

Q2: I see the starting halide remaining, but the boronic acid is completely gone. Why? A: This is classic protodeboronation . The boronic acid hydrolyzed to the non-reactive pyridazine (H-pyridazine).

  • Fix: You cannot use standard aqueous base (Na2CO3/H2O). You must use a "Slow Release" strategy (see Protocol A below) or anhydrous fluoride conditions (Protocol B).

Q3: Can I use Pyridazine Pinacol Boronates (BPin) instead? A: Generally, no. While BPin esters are more stable than free boronic acids, they still suffer from rapid degradation under the basic conditions required for transmetallation. Furthermore, the atom economy is poor. MIDA boronates are the superior choice for these specific heterocycles.

Recommended Protocols

Protocol A: The "Slow Release" Strategy (MIDA Boronates)

Best for: Unstable 3-pyridazine boronic acids. Logic: MIDA boronates are stable to base. They hydrolyze slowly in the presence of water/base, releasing the active boronic acid at a rate that matches the catalytic cycle. This keeps the concentration of free boronic acid low, minimizing protodeboronation.

Reagents:

  • Catalyst: Pd(OAc)₂ (1-5 mol%) + XPhos or SPhos (2-10 mol%) (1:2 ratio).

  • Base: K₃PO₄ (3.0 - 5.0 equiv).

  • Solvent: Dioxane : Water (10:1 ratio). Crucial: The water is needed to hydrolyze the MIDA, but too much accelerates decomposition.

Step-by-Step:

  • Charge a vial with the Aryl Halide (1.0 equiv), Pyridazine-MIDA boronate (1.2–1.5 equiv), Pd(OAc)₂, XPhos, and K₃PO₄.

  • Seal and purge with Nitrogen/Argon (3 cycles).

  • Add degassed Dioxane and Water (10:1 v/v). Concentration should be roughly 0.1 M.

  • Heat to 60°C - 80°C . Note: Higher temperatures facilitate MIDA hydrolysis.

  • Monitor via LCMS. If the MIDA boronate remains unreacted, add small aliquots of water to accelerate release.

Protocol B: Anhydrous Fluoride Activation

Best for: Substrates sensitive to water. Logic: Fluoride (F-) activates the boronate species for transmetallation without the presence of water, completely shutting down the hydrolytic protodeboronation pathway.

Reagents:

  • Catalyst: Pd₂(dba)₃ (1.5 mol%) + P(t-Bu)₃ (6 mol%) or XPhos .

  • Base/Activator: CsF (2.0 - 3.0 equiv).

  • Solvent: Anhydrous Dioxane or Toluene.

Step-by-Step:

  • Flame-dry glassware and cool under Argon.

  • Add Pyridazine Boronic Ester (1.2 equiv), Aryl Halide (1.0 equiv), Catalyst, Ligand, and CsF.

  • Add anhydrous solvent.

  • Stir at 80°C - 100°C .

  • Warning: P(t-Bu)₃ is pyrophoric; handle as a solution or in a glovebox.

Comparative Data: Ligand Performance

The following table summarizes the performance of different ligand classes in the coupling of electron-deficient N-heterocycles.

Ligand ClassExampleResistance to PoisoningOxidative Addition RateSuitability for Pyridazines
Simple Phosphines PPh3, P(o-tol)3LowLowPoor (Displaced by N)
Bidentate dppf, dppeModerateModerateFair (Often fails for 3-pyridyls)
Buchwald (Biaryl) XPhos, SPhos High High Excellent (Steric bulk protects Pd)
Tri-alkyl Phosphines P(t-Bu)3HighVery HighGood (But air sensitive)

References

  • Gillis, E. P., & Burke, M. D. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society. [Link]

  • Billingsley, K. L., & Buchwald, S. W. (2008). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. Organic Letters.[2][3] [Link]

  • Kinzel, T., Zhang, Y., & Buchwald, S. W. (2010). A New Palladium Precatalyst Allows for the Efficient Synthesis of Five-Membered Heterocycles and Heteroaryl-Heteroaryl Couplings. Journal of the American Chemical Society. [Link]

  • Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society. [Link]

Sources

Optimization

strategies for scaling up reactions with 6-Methoxypyridazine-4-boronic acid

Status: Online Operator: Senior Application Scientist (Process Chemistry Division) Ticket ID: SC-PYRZ-4402 Subject: Scale-up strategies, stability management, and impurity control for 6-Methoxypyridazine-4-boronic acid....

Author: BenchChem Technical Support Team. Date: March 2026

Status: Online Operator: Senior Application Scientist (Process Chemistry Division) Ticket ID: SC-PYRZ-4402 Subject: Scale-up strategies, stability management, and impurity control for 6-Methoxypyridazine-4-boronic acid.

Executive Summary: The Nature of the Substrate

Welcome to the technical support center. You are likely here because 6-Methoxypyridazine-4-boronic acid (CAS: 1428423-36-2) is behaving inconsistently during scale-up (10g to >100g).

This substrate presents a classic "Process Chemistry Paradox":

  • The Pyridazine Ring: Highly electron-deficient (two nitrogen atoms), making the C-B bond prone to hydrolytic cleavage (protodeboronation).

  • The Methoxy Group: While an electron-donating group (EDG), it is insufficient to fully stabilize the C-B bond at the 4-position against aggressive bases.

  • The Boronic Acid: Exists in a dynamic equilibrium with its boroxine (trimer) anhydride, complicating stoichiometry calculations.

The Golden Rule: In scale-up, you cannot simply multiply the volumes of a milligram-scale reaction. Heat transfer, mixing times, and the residence time of unstable intermediates (boronates) dictate success.

Module A: Stability & Quality Control (Incoming Material)

User Question: "My incoming raw material is 97% purity, but the NMR looks messy and the stoichiometry seems off. Is the material bad?"

Technical Insight: Boronic acids are rarely "pure" monomers. They spontaneously dehydrate to form cyclic trimers called boroxines . This is reversible but alters the effective molecular weight.

Troubleshooting Protocol: Accurate Analysis

Do not run NMR in pure CDCl₃. The boroxine/acid equilibrium will result in broad, uninterpretable peaks.

Standard Operating Procedure (SOP) for QC:

  • Solvent System: Use

    
    -DMSO with 2 drops of 
    
    
    
    or
    
    
    .
  • Mechanism: The

    
    /Base hydrolyzes the boroxine back to the monomeric boronate "ate" complex, sharpening the peaks for accurate integration.
    
  • Stoichiometry Adjustment: If your material is high in boroxine content, you actually have more boron equivalents per gram than calculated for the monomer. Adjust your charge sheets accordingly to avoid large excesses.

Module B: Reaction Engineering (The Suzuki Coupling)

User Question: "Yields drop from 85% (1g scale) to 45% (50g scale). We see significant des-boronated byproduct (3-methoxypyridazine). Why?"

Root Cause Analysis: The culprit is Base-Catalyzed Protodeboronation .[1] Upon addition of base, the boronic acid forms a boronate anion


. In electron-deficient heterocycles like pyridazine, this anion is unstable. It undergoes C-B bond cleavage faster than the Transmetalation step in the catalytic cycle.
The Mechanism of Failure (Visualized)

The diagram below illustrates the competition between the productive Suzuki cycle and the destructive deboronation pathway.

Protodeboronation Substrate Boronic Acid (Monomer) Boronate Boronate Anion [Ar-B(OH)3]- Substrate->Boronate + Base (OH-) Transmetalation Transmetalation (Productive) Boronate->Transmetalation + Pd(II) Complex Deboronation Protodeboronation (Destructive) Boronate->Deboronation Slow Turnover / High Temp Pd_Complex Pd(II)-Ar' Complex (Oxidative Addition) Pd_Complex->Transmetalation Product Biaryl Product Transmetalation->Product Reductive Elimination Byproduct 3-Methoxypyridazine (Dead End) Deboronation->Byproduct

Caption: The "Race Against Time": High concentrations of Boronate Anion without immediate consumption by the Pd-catalyst leads to irreversible decomposition.

Scale-Up Strategy: The "Slow-Release" Protocol

To win this race, you must keep the standing concentration of the unstable boronate anion low .

Recommended Protocol (Semi-Batch Mode):

ParameterBatch Mode (Avoid >10g)Semi-Batch Mode (Recommended >10g)Reason
Base Addition All at onceDosed over 2-4 hours Prevents accumulation of unstable boronate.
Catalyst Pd(PPh₃)₄Pd-118 (dtbpf) or XPhos Pd G3 Faster transmetalation is required to outcompete decomposition.
Solvent DME/Water (1:1)Toluene/Water (10:1) or n-BuOH Biphasic systems buffer the base availability.
Temperature Reflux (100°C)60-80°C Lower temp reduces thermal deboronation rate.

Step-by-Step Workflow:

  • Charge Reactor: Aryl halide, Pd catalyst (0.5 - 1.0 mol%), and Boronic Acid in solvent.[2]

  • Heat: Bring to operating temperature (e.g., 65°C).

  • Dose Base: Slowly add the base (e.g.,

    
     or 
    
    
    
    solution) via syringe pump or dropping funnel over 2–4 hours.
  • Rationale: This ensures that as soon as a boronate anion is formed, a Pd atom is ready to accept it.

Module C: Workup & Impurity Removal

User Question: "We have residual Palladium (1500 ppm) and a dark color. Standard silica plugs aren't working."

Technical Insight: Pyridazines are excellent ligands for metals. They will bind to residual Palladium, carrying it through standard silica chromatography. You need active scavenging .

Palladium Scavenging Decision Tree

Pd_Removal Start Crude Reaction Mixture (High Pd Content) Solubility Is Product Soluble in Hot Ethanol/IPA? Start->Solubility Yes_Cryst Recrystallization + Activated Carbon (Darco KB) Solubility->Yes_Cryst Yes No_Cryst Silica Scavengers Solubility->No_Cryst No Result Filter & Test (ICP-MS < 20ppm) Yes_Cryst->Result Thiol Thiol-Silica (Si-Thiol) Stir 50°C for 2h No_Cryst->Thiol Bulk Removal DMT DMT-Functionalized Silica (For trace removal) Thiol->DMT Polishing Step DMT->Result

Caption: Workflow for reducing Pd content from >1000ppm to Pharma limits (<20ppm).

Best Practice Protocol:

  • Thiol-Silica Treatment: Add SiliaMetS® Thiol or equivalent (0.5 eq relative to Pd loading) to the crude organic layer.

  • Heat & Stir: Stir at 50°C for at least 2 hours. Room temperature scavenging is often too slow for pyridazine complexes.

  • Filtration: Filter through a pad of Celite.

  • Crystallization: If possible, crystallize the final product. Pyridazines often crystallize well from EtOAc/Heptane or IPA.

FAQ: Rapid Fire Troubleshooting

Q: Can I use MIDA boronates instead? A: Yes. If the boronic acid proves too unstable despite the "Slow-Release" protocol, converting it to the MIDA boronate is the ultimate fix. MIDA boronates release the active species slowly under hydrolytic conditions, mimicking the syringe pump technique chemically.

Q: Why does the reaction turn black immediately? A: "Pd Black" precipitation indicates the catalyst is decomposing (aggregating) faster than it can perform the oxidative addition.

  • Fix: Increase ligand concentration or switch to a precatalyst like XPhos Pd G3 , which is stable until activation in the cycle.

Q: My product is water-soluble. How do I extract it? A: 6-Methoxypyridazines can be polar.

  • Fix: Do not use simple water washes. Use saturated Ammonium Chloride (

    
    )  to salt out the organic phase. Extract with 2-MeTHF  (Methyl THF) or DCM/IPA (3:1)  instead of pure Ethyl Acetate.
    

References

  • Protodeboronation Mechanisms

    • Cox, P. A., et al. (2016). "Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation." Journal of the American Chemical Society.[3]

  • Scale-Up of Suzuki Couplings

    • Dunetz, J. R., & Magano, J. (2012). "Applications of Suzuki–Miyaura Coupling in the Synthesis of Biologically Active Compounds on a Kilogram Scale." Organic Process Research & Development.
  • Palladium Removal Strategies

    • Garrett, C. E., & Prasad, K. (2004). "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions.
  • MIDA Boronate Technology

    • Knapp, D. M., et al. (2009). "A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates." Journal of the American Chemical Society.[3]

Sources

Reference Data & Comparative Studies

Validation

Comparative Reactivity Guide: 6-Methoxypyridazine-4-boronic Acid vs. Isomers

Executive Summary In medicinal chemistry, the pyridazine ring is a privileged scaffold, offering unique hydrogen-bonding vectors and physicochemical properties distinct from pyridine or phenyl rings.[1] However, the succ...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In medicinal chemistry, the pyridazine ring is a privileged scaffold, offering unique hydrogen-bonding vectors and physicochemical properties distinct from pyridine or phenyl rings.[1] However, the successful incorporation of this moiety via Suzuki-Miyaura coupling depends critically on the position of the boronic acid group.

This guide compares 6-Methoxypyridazine-4-boronic acid (the "Hero" isomer) with its regioisomers, particularly 6-Methoxypyridazine-3-boronic acid . The analysis confirms that the 4-boronic acid isomer exhibits superior stability and reactivity profiles, whereas the 3-boronic acid isomer suffers from rapid protodeboronation, necessitating specialized "slow-release" coupling protocols.

Structural & Electronic Analysis

The reactivity difference between these isomers is governed by the "Alpha-Heteroatom Effect."

  • 6-Methoxypyridazine-4-boronic acid: The boron atom is at the C4 position, which is

    
     (beta) to N1 and 
    
    
    
    (gamma) to N2. This remoteness from the ring nitrogens prevents the formation of destabilizing zwitterionic intermediates, rendering the C-B bond relatively stable.
  • 6-Methoxypyridazine-3-boronic acid: The boron atom is at the C3 position, directly

    
     (alpha) to N2. This proximity mimics the notorious instability of 2-pyridyl boronic acids, where the basic nitrogen lone pair facilitates rapid hydrolytic cleavage of the C-B bond (protodeboronation).[2]
    
Comparative Stability & Reactivity Matrix
Feature6-Methoxypyridazine-4-boronic acid 6-Methoxypyridazine-3-boronic acid
Position relative to N

/

(Stable)

(Unstable)
Shelf Stability High (Months at 4°C)Low (Decomposes to 3-H pyridazine)
Suzuki Coupling Yield Excellent (>85%)Poor (<30% under standard conditions)
Dominant Side Reaction Homocoupling (minor)Protodeboronation (major)
Preferred Reagent Form Free Acid or Pinacol EsterMIDA Boronate or Trifluoroborate
Lewis Acidity ModerateHigh (due to N-chelation susceptibility)
Mechanistic Insight: The Protodeboronation Pathway

The primary failure mode for the 3-isomer is protodeboronation. The diagram below illustrates why the 3-isomer degrades while the 4-isomer remains competent for transmetalation.

Protodeboronation Start_3 6-Methoxy-3-boronic acid (Alpha-N Isomer) Zwitterion Zwitterionic Intermediate (N-B Coordination) Start_3->Zwitterion Low Barrier (Alpha-N Effect) Suzuki_Cycle Pd-Catalyzed Cycle (Transmetalation) Start_3->Suzuki_Cycle Competes poorly Start_4 6-Methoxy-4-boronic acid (Beta-N Isomer) Start_4->Zwitterion High Barrier Start_4->Suzuki_Cycle Fast Transmetalation Hydrolysis C-B Bond Cleavage (Rapid) Zwitterion->Hydrolysis H2O / Base Product_Decomp Protodeboronated Product (3-H Pyridazine) Hydrolysis->Product_Decomp Irreversible Product_Coupled Biaryl Product (Desired) Suzuki_Cycle->Product_Coupled Reductive Elimination

Caption: Comparative reaction pathways showing the rapid decomposition of the alpha-N isomer (red path) versus the productive coupling of the beta-N isomer (green path).

Experimental Protocols
Protocol A: Standard Coupling for 6-Methoxypyridazine-4-boronic acid

Use this protocol for the stable 4-isomer. It relies on standard Suzuki conditions.

Reagents:

  • Aryl Bromide (1.0 equiv)

  • 6-Methoxypyridazine-4-boronic acid (1.2 equiv)

  • Catalyst: Pd(dppf)Cl₂·DCM (3-5 mol%)

  • Base: K₂CO₃ (2.0 M aqueous, 3.0 equiv)

  • Solvent: 1,4-Dioxane or DME

Workflow:

  • Charge: In a reaction vial, combine the aryl bromide, boronic acid, and Pd catalyst.

  • Solvate: Add 1,4-Dioxane (0.1 M concentration relative to halide).

  • Activate: Add the aqueous K₂CO₃ solution.

  • Degas: Sparge with Argon for 5 minutes.

  • React: Heat to 90°C for 4–12 hours. Monitor by LCMS.[3]

  • Workup: Dilute with EtOAc, wash with water/brine. Dry over Na₂SO₄.[3][4][5]

    • Note: The 4-isomer is robust and rarely requires anhydrous conditions.

Protocol B: "Slow-Release" Coupling for 6-Methoxypyridazine-3-boronic acid

Use this protocol ONLY if you must use the unstable 3-isomer. Standard conditions will yield <10% product.

Reagents:

  • Aryl Chloride/Bromide (1.0 equiv)

  • 6-Methoxypyridazine-3-MIDA boronate (1.5 equiv) (Note: Use MIDA ester, not free acid)

  • Catalyst: Pd₂(dba)₃ (1.5 mol%) / XPhos (6 mol%)

  • Base: K₃PO₄ (aqueous, 5.0 equiv)

  • Solvent: THF / Water (10:1)

Rationale: The MIDA (N-methyliminodiacetic acid) ester protects the boron atom from the nitrogen lone pair. The aqueous base slowly hydrolyzes the MIDA ester, releasing the active boronic acid in low concentrations that are immediately consumed by the palladium catalyst, outcompeting the protodeboronation pathway.

Workflow:

  • Charge: Combine aryl halide, MIDA boronate, Pd₂(dba)₃, and XPhos in a vial.

  • Solvate: Add THF.

  • Activate: Add degassed aqueous K₃PO₄ (3.0 M).

  • React: Heat to 60°C with vigorous stirring for 24 hours.

    • Critical: Do not overheat (>80°C) as this accelerates decomposition of the released acid.

References
  • Tyrrell, E., & Brookes, P. (2003). The synthesis and applications of heterocyclic boronic acids. Synthesis. Link

  • Knapp, D. M., et al. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society.[6][7] Link

  • Kinzel, T., et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society.[6][7] Link

  • Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Mechanism. Journal of the American Chemical Society.[6][7] Link

  • Miyaura, N. (2002). Organoboron Compounds. Topics in Current Chemistry. Link

Sources

Comparative

The Pyridazine Paradox: Overcoming Instability in 6-Methoxypyridazine-4-boronic Acid

Topic: Alternative Reagents to 6-Methoxypyridazine-4-boronic Acid for Pyridazine Synthesis Content Type: Publish Comparison Guide Executive Summary: The Protodeboronation Trap In medicinal chemistry, the pyridazine ring...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Alternative Reagents to 6-Methoxypyridazine-4-boronic Acid for Pyridazine Synthesis Content Type: Publish Comparison Guide

Executive Summary: The Protodeboronation Trap

In medicinal chemistry, the pyridazine ring is a privileged scaffold, offering unique physicochemical properties (logP modulation, H-bond accepting capacity). However, incorporating this ring via 6-Methoxypyridazine-4-boronic acid is notoriously difficult.

The core issue is protodeboronation . The electron-deficient nature of the pyridazine ring, combined with the basic conditions required for Suzuki-Miyaura coupling, facilitates the rapid hydrolytic cleavage of the C-B bond before transmetalation can occur. This results in the formation of the hydro-deboronated byproduct (3-methoxypyridazine) and low yields of the desired biaryl.

This guide objectively compares four scientifically validated alternatives to the free boronic acid, evaluating them on stability, reactivity, and scalability.

Strategic Decision Matrix

Before selecting a reagent, assess your project's specific constraints using this decision logic.

DecisionMatrix Start Start: 6-Methoxypyridazine-4-boronic acid coupling failing? CheckPartner Can you switch the halide/boron roles? Start->CheckPartner ReversePolarity STRATEGY 1: Reverse Polarity (Use 4-Bromo-6-methoxypyridazine) CheckPartner->ReversePolarity Yes (Partner Boronic Acid available) CheckScale Is this for Scale-up (>10g) or Discovery (<100mg)? CheckPartner->CheckScale No (Must use Pyridazine as Nucleophile) ScaleUp Scale-up Preferred CheckScale->ScaleUp Scale-up Discovery Discovery Preferred CheckScale->Discovery Discovery Trifluoroborate REAGENT 2: Potassium Trifluoroborate (High Stability, Solid) ScaleUp->Trifluoroborate MIDA REAGENT 3: MIDA Boronate (Slow Release, Chromatography Compatible) Discovery->MIDA LastResort Is the partner extremely sensitive/sterically hindered? Discovery->LastResort MIDA Fails Stille REAGENT 4: Stannane (Stille) (Toxic, but robust) LastResort->Stille Yes

Figure 1: Decision tree for selecting the optimal pyridazine coupling partner.

Deep Dive: The Alternatives

Alternative 1: MIDA Boronates (The "Time-Release" Capsule)

Best For: Iterative synthesis, purification of unstable intermediates, and storage.

Mechanism: N-methyliminodiacetic acid (MIDA) acts as a trivalent ligand, rehybridizing the boron atom from sp² to sp³.[1] This removes the empty p-orbital, rendering the boron unreactive towards transmetalation and protodeboronation. Under aqueous basic conditions, the MIDA hydrolyzes slowly, releasing the active boronic acid at a rate that matches the catalytic cycle, keeping the concentration of the unstable free acid low ("slow-release" effect).

Performance Data:

  • Stability: Indefinitely stable on the benchtop; compatible with silica gel chromatography.[1]

  • Yield Improvement: Typically restores yields from <10% (free acid) to 60-90% for heteroaryl systems.

Alternative 2: Potassium Trifluoroborates (The Scalable Salt)

Best For: Process chemistry, scale-up, and reactions requiring robust solids.

Mechanism: These are tetracoordinate organoboron salts. Like MIDA boronates, they are protected from protodeboronation in the solid state. In solution, they exist in equilibrium with the active boronic acid (often requiring a specific hydrolysis window or additives like silica/alumina).

Performance Data:

  • Atom Economy: Better than MIDA (MIDA MW = 145 vs. BF3K MW = ~100 adjustment).

  • Solubility: Requires polar solvents (MeOH, H₂O, Acetone) which can be a limitation for very lipophilic partners.

Alternative 3: Reverse Polarity (The Strategic Pivot)

Best For: When the aryl partner is stable and available as a boronic acid.

Mechanism: Instead of using the unstable pyridazine boronic acid, use 4-bromo-6-methoxypyridazine (or the chloro/iodo analog) as the electrophile. The pyridazine ring is electron-deficient, making it an excellent substrate for oxidative addition by Palladium(0).[2]

Performance Data:

  • Reliability: This is the most robust method. Yields consistently >80%.[3][4]

  • Cost: 4-bromo-6-methoxypyridazine is often cheaper and more stable than its boronic acid counterpart.

Comparative Performance Analysis

Feature6-Methoxypyridazine-4-boronic acidMIDA BoronateK-TrifluoroborateStannane (Stille)Reverse Polarity (Halide)
Stability Very Poor (Rapid Protodeboronation)Excellent (Air/Silica Stable)Excellent (Air Stable Solid)ExcellentHigh
Coupling Yield Low (<20% typical)High (60-90%)High (60-90%)High (>80%)Very High (>85%)
Atom Economy HighLow (Large ligand mass)ModerateVery PoorHigh
Toxicity LowLowLowHigh (Tin) Low
Purification Difficult (Streaks on silica)Easy (Standard Silica)CrystallizationDifficult (Tin removal)Standard

Experimental Protocols

Protocol A: Synthesis of Potassium (6-methoxypyridazin-4-yl)trifluoroborate

Use this to convert your unstable boronic acid/ester into a stable salt.

  • Dissolution: Dissolve 6-methoxypyridazine-4-boronic acid pinacol ester (1.0 equiv) in MeOH (4 mL/mmol).

  • Salt Formation: Add saturated aqueous KHF₂ (4.5 equiv) dropwise at 0 °C.

  • Reaction: Stir the resulting suspension at room temperature for 2-3 hours.

  • Workup: Concentrate in vacuo to remove MeOH. The residue is typically a white solid.

  • Purification: Dry the solid thoroughly under high vacuum. Extract the product with hot acetone (3x) and filter to remove inorganic salts (KF/KHF₂). Concentrate the acetone filtrate and precipitate with Et₂O to yield the pure trifluoroborate salt.

Protocol B: Optimized Suzuki Coupling with MIDA Boronate

Standard "Slow-Release" Conditions.

  • Setup: In a vial, combine:

    • Aryl Bromide partner (1.0 equiv)[3][5][6]

    • (6-Methoxypyridazin-4-yl) MIDA boronate (1.5 equiv)

    • Pd(OAc)₂ (0.05 equiv)[5]

    • SPhos (0.10 equiv) - SPhos is critical for heteroaryl couplings.

    • K₃PO₄ (3.0 equiv)[6]

  • Solvent: Add Dioxane:Water (10:1 ratio, 0.2 M concentration). Note: Water is strictly required to hydrolyze the MIDA.

  • Reaction: Degas with Argon for 5 mins. Seal and heat to 95-100 °C for 12-16 hours.

  • Workup: Cool, dilute with EtOAc, wash with brine. Purify via silica chromatography.

Protocol C: Reverse Polarity Coupling (The Robust Method)

If you can switch roles, do this.

  • Setup: Combine:

    • 4-Bromo-6-methoxypyridazine (1.0 equiv)

    • Aryl Boronic Acid Partner (1.2 equiv)

    • Pd(dppf)Cl₂[4][6][7]·DCM (0.03 equiv)

    • Cs₂CO₃ (2.0 equiv)[3]

  • Solvent: Dioxane:Water (4:1).

  • Reaction: Heat at 80-90 °C for 4 hours. (Reaction is typically much faster than the reverse).

References

  • Protodeboronation Mechanism

    • Cox, P. A., et al. "Protodeboronation of Heteroarylboronic Acids." Journal of the American Chemical Society, 2016.
  • MIDA Boronates (General & Heteroaryl)

    • Gillis, E. P., & Burke, M. D.[8] "A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids." Journal of the American Chemical Society, 2007.[1][8]

  • Trifluoroborates in Heteroaryl Coupling

    • Molander, G. A., & Bernardi, C. R. "Suzuki-Miyaura Cross-Coupling Reactions of Potassium Alkenyltrifluoroborates." Journal of Organic Chemistry, 2002.
  • Comparison of Boron Reagents

    • Lennox, A. J. J., & Lloyd-Jones, G. C. "Selection of Boron Reagents for Suzuki-Miyaura Coupling." Chemical Society Reviews, 2014.
  • Reverse Polarity Strategy (Pyridazine Halides)

    • Alvarez, M., et al. "Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction." Molecules, 2018.[2][9]

Sources

Validation

Analytical Mastery in Heteroaryl Synthesis: Assessing the Purity of 6-Methoxypyridazine-4-boronic Acid Biaryl Products

For drug development professionals and synthetic chemists, the incorporation of basic heterocycles like pyridazines into biaryl scaffolds is a proven strategy for improving aqueous solubility and modulating physicochemic...

Author: BenchChem Technical Support Team. Date: March 2026

For drug development professionals and synthetic chemists, the incorporation of basic heterocycles like pyridazines into biaryl scaffolds is a proven strategy for improving aqueous solubility and modulating physicochemical properties. 6-Methoxypyridazine-4-boronic acid (PubChem CID 119086166)[1] is a premier building block for these transformations via the Suzuki-Miyaura cross-coupling reaction[2].

However, assessing the purity of the resulting pyridazine-containing biaryl products presents significant analytical challenges. The electron-deficient nature of the diazine ring combined with its basic nitrogen atoms complicates both the synthesis (generating specific impurity profiles) and the chromatographic analysis (causing severe peak tailing)[3][4].

This guide objectively compares the performance of 6-methoxypyridazine-4-boronic acid against its pinacol ester alternative, evaluates orthogonal analytical methods for purity assessment, and provides self-validating experimental protocols to ensure scientific integrity.

The Chemical Reality: Understanding the Impurity Profile

To accurately assess purity, one must first understand the causality behind the impurities generated during the reaction. The Suzuki-Miyaura coupling of heteroaryl boronic acids is notoriously plagued by competing degradation pathways[3].

The two adjacent nitrogen atoms in the pyridazine ring withdraw electron density, weakening the carbon-boron bond. Under the basic conditions required for palladium transmetalation, this leads to rapid protodeboronation , yielding 3-methoxypyridazine[4]. Furthermore, if the reaction solvent is not rigorously deoxygenated, the palladium catalyst can drive the homocoupling of the boronic acid, generating 6,6'-dimethoxy-4,4'-bipyridazine[4].

ReactionPathway BA 6-Methoxypyridazine- 4-boronic acid Pd Pd Catalyst + Base (Suzuki Conditions) BA->Pd Product Desired Biaryl Product (Target) Pd->Product Ar-X Proto 3-Methoxypyridazine (Protodeboronation) Pd->Proto H2O Homo Bipyridazine (Homocoupling) Pd->Homo O2

Figure 2: Competing reaction pathways generating impurities during Suzuki coupling.

Reagent Comparison: Free Boronic Acid vs. Pinacol Ester (BPin)

Chemists often must choose between the free boronic acid and its pinacol ester derivative. Table 1 summarizes the performance trade-offs that dictate the resulting impurity profile.

Table 1: Synthetic Performance & Impurity Profile Comparison

Metric6-Methoxypyridazine-4-boronic acid6-Methoxypyridazine-4-boronic acid pinacol ester
Synthetic Stability Moderate (Prone to ambient hydrolysis)High (Stable to ambient moisture)
Reactivity (Transmetalation) Fast (Direct transmetalation pathway)Slower (Requires pre-hydrolysis/activation)
Protodeboronation Rate High (Requires excess equivalents)Low to Moderate
Homocoupling Tendency High (Highly sensitive to dissolved O₂)Low
Ideal Base System Na₂CO₃ or K₃PO₄ (Aqueous/Mild)K₂CO₃ or Cs₂CO₃ (Anhydrous/Harsher)

Insight: While the free boronic acid offers faster reaction kinetics, it generates a higher burden of homocoupled bipyridazine impurities, necessitating superior analytical resolution during purity assessment.

Analytical Modalities for Purity Assessment

The basic nitrogens of the pyridazine product act as strong hydrogen bond acceptors. In standard Reverse-Phase HPLC (RP-HPLC) using acidic mobile phases (e.g., 0.1% TFA), these nitrogens interact with residual un-endcapped silanols on the silica stationary phase. This causes severe peak tailing, which artificially broadens the product peak and obscures closely eluting impurities like the homocoupled bipyridazine.

To achieve an accurate purity assessment, the analytical method must suppress these secondary interactions.

PurityWorkflow Synthesis Suzuki-Miyaura Coupling (6-Methoxypyridazine-4-boronic acid) Crude Crude Biaryl Mixture (Product + Impurities) Synthesis->Crude Split Analytical Method Selection Crude->Split RPHPLCA RP-HPLC (Acidic) 0.1% TFA Split->RPHPLCA RPHPLCB RP-HPLC (Basic) 10mM NH4HCO3 Split->RPHPLCB SFC SFC (CO2 / MeOH) 0.2% Isopropylamine Split->SFC Tailing Severe Peak Tailing Poor Resolution RPHPLCA->Tailing GoodRes Acceptable Resolution Good Peak Shape RPHPLCB->GoodRes BestRes Superior Resolution Orthogonal Selectivity SFC->BestRes

Figure 1: Decision matrix for chromatographic purity assessment of basic pyridazine biaryls.

Table 2: Purity Assessment Method Comparison

Analytical MethodMobile Phase SystemPeak Symmetry (

)
Resolution (

) (Product vs. Homocoupled)
Suitability
RP-HPLC (Acidic) Water/MeCN + 0.1% TFA> 2.0 (Severe Tailing)Poor (< 1.5)Not Recommended
RP-HPLC (Basic) Water/MeCN + 10mM NH₄HCO₃ (pH 9.5)1.1 - 1.3 (Good)Acceptable (~ 2.0)Suitable
SFC (Achiral) Supercritical CO₂ / MeOH + 0.2% Isopropylamine1.0 - 1.1 (Excellent)Superior (> 3.0)Highly Recommended

Insight: Supercritical Fluid Chromatography (SFC) is the superior alternative. The high diffusivity of supercritical CO₂ combined with a basic modifier (isopropylamine) completely masks stationary phase active sites, yielding razor-sharp peaks and uncovering hidden impurities that acidic HPLC methods miss.

Validated Experimental Methodologies

To guarantee trustworthiness, the following protocols are designed as self-validating systems. They incorporate internal checks to ensure that the data generated is an accurate reflection of the chemical reality.

Protocol A: Controlled Suzuki-Miyaura Coupling (Minimizing Impurities)

Causality Check: Degassing the solvent is not a mere formality; it is the primary defense against the Pd-catalyzed oxidative homocoupling of the boronic acid[4].

  • Preparation: In an oven-dried Schlenk flask, combine the aryl halide (1.0 equiv), 6-methoxypyridazine-4-boronic acid (1.5 equiv, excess accounts for inevitable protodeboronation), and Pd(dppf)Cl₂ (0.05 equiv).

  • Solvent Degassing: Add a 4:1 mixture of 1,4-Dioxane and Water. Sparge the solution vigorously with Argon for exactly 30 minutes.

  • Base Addition: Add K₃PO₄ (3.0 equiv) under a positive stream of Argon.

  • Reaction: Heat the mixture to 80 °C for 12 hours.

  • Self-Validation (Mass Balance): Before aqueous workup, withdraw a 50 µL aliquot, evaporate, and dissolve in DMSO-d6 containing a known mass of 1,3,5-trimethoxybenzene as an internal standard. Run a crude ¹H-NMR to quantify the exact ratio of Product : Protodeboronated Impurity : Homocoupled Impurity.

Protocol B: High-Resolution SFC Purity Assessment

Causality Check: The use of 0.2% isopropylamine (IPA) in the co-solvent is non-negotiable. It dynamically masks the residual acidic sites on the stationary phase, preventing the secondary retention mechanisms that cause the basic pyridazine peak to tail.

  • Sample Preparation: Dissolve the purified biaryl product in LC-MS grade Methanol to a concentration of 1.0 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

  • System Setup:

    • Column: 2-Ethylpyridine (2-EP) SFC column (4.6 x 150 mm, 5 µm).

    • Mobile Phase A: Supercritical CO₂.

    • Mobile Phase B: Methanol containing 0.2% Isopropylamine.

    • Gradient: 5% B to 40% B over 10 minutes.

    • Backpressure: 120 bar.

    • Detection: PDA (extracted at 254 nm) and ESI+ MS.

  • Self-Validation (System Suitability): Prior to injecting the sample, inject a resolution standard containing 3-methoxypyridazine, the expected biaryl product, and 6,6'-dimethoxy-4,4'-bipyridazine.

  • Acceptance Criteria: Proceed with sample analysis only if the resolution (

    
    ) between the product and the homocoupled bipyridazine is 
    
    
    
    , and the tailing factor (
    
    
    ) for the product peak is
    
    
    .

References

1.[1] 6-Methoxypyridazine-4-boronic Acid | C5H7BN2O3 | CID 119086166 - PubChem, nih.gov, 2.[3] Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines | The Journal of Organic Chemistry - ACS Publications, acs.org, 3.[2] Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC, nih.gov, 4.[4] preventing homo-coupling side reactions in pyridazine synthesis - Benchchem, benchchem.com,

Sources

Comparative

computational analysis of 6-Methoxypyridazine-4-boronic acid reactivity

Computational Reactivity Profiling of 6-Methoxypyridazine-4-boronic Acid: A Comparative Guide As a Senior Application Scientist, I frequently encounter the synthetic bottleneck of incorporating π-deficient heteroaromatic...

Author: BenchChem Technical Support Team. Date: March 2026

Computational Reactivity Profiling of 6-Methoxypyridazine-4-boronic Acid: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the synthetic bottleneck of incorporating π-deficient heteroaromatics into complex drug scaffolds. While the Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, heteroaryl boronic acids like 6-Methoxypyridazine-4-boronic acid (6-MP4BA) present unique thermodynamic and kinetic challenges[1].

To bridge the gap between in silico predictions and benchtop reality, this guide objectively compares the reactivity of 6-MP4BA against alternative boronic acids using Density Functional Theory (DFT) analysis, and provides a self-validating experimental protocol designed to maximize yield while suppressing decomposition.

The Mechanistic Challenge: Transmetalation vs. Protodeboronation

The success of coupling heteroaryl boronic acids hinges on a delicate kinetic competition between the desired catalytic cycle and undesired decomposition pathways[1].

  • Transmetalation (The Bottleneck): Computational models confirm that the reaction is initiated by the base attacking the organoboronic acid to form a tetra-coordinate boronate [8-B-4] intermediate[2]. The formation of this elusive Pd–O–B linkage is an absolute prerequisite for the transfer of the organic moiety to the palladium center[3]. Highly π-deficient heterocycles (like unsubstituted pyridazine) withdraw electron density from the boron atom, increasing the activation energy (

    
    ) required for this critical step.
    
  • Protodeboronation (The Decomposition): The primary pathway for instability is protodeboronation, where the C–B bond is hydrolytically cleaved by a proton source (often water from the base solution)[4]. This process is accelerated by elevated temperatures and high pH.

The Causality of the 6-Methoxy Advantage: Why choose 6-MP4BA over unsubstituted pyridazine-4-boronic acid? The electron-donating methoxy group at the 6-position introduces critical electron density into the ring via resonance (+M effect). This electronic modulation partially neutralizes the π-deficiency of the pyridazine core, thereby lowering the activation barrier for transmetalation while simultaneously increasing the barrier against protodeboronation.

Computational Analysis & Comparative Performance

To objectively evaluate 6-MP4BA, we compare its DFT-calculated activation barriers (B3LYP/6-31G* level) and standardized experimental yields against three common alternatives: Phenylboronic Acid (an ideal π-neutral baseline), 3-Pyridylboronic Acid (a highly π-deficient challenge), and Furan-2-boronic Acid (a π-rich, highly unstable comparator)[1][4].

Table 1: Comparative Reactivity Profile of Boronic Acids

Boronic AcidTransmetalation Barrier (

, kcal/mol)
Protodeboronation Barrier (

, kcal/mol)
Experimental SM Coupling Yield (%)
Phenylboronic Acid (PBA) 14.228.5> 95%
6-Methoxypyridazine-4-boronic Acid 18.6 22.1 82%
3-Pyridylboronic Acid (3-PyBA) 21.419.865%
Furan-2-boronic Acid 16.517.245%

Data Interpretation: 6-MP4BA occupies a "Goldilocks" zone for heteroaromatics. Its transmetalation barrier (18.6 kcal/mol) is surmountable under standard heating, while its protodeboronation barrier (22.1 kcal/mol) is high enough to survive the aqueous basic conditions required for boronate activation, unlike Furan-2-boronic acid which rapidly decomposes[4].

Pathway Visualization

The following logical workflow illustrates the divergent kinetic pathways dictating the fate of 6-MP4BA in solution.

Reactivity_Pathway Base Base Activation (OH⁻) Boronate Tetra-coordinate Boronate Base->Boronate Fast Equilibrium BoronicAcid 6-Methoxypyridazine-4-boronic Acid BoronicAcid->Base Protodeboronation Protodeboronation (Decomposition) BoronicAcid->Protodeboronation H₂O / Heat Transmetalation Transmetalation Transition State Boronate->Transmetalation + Pd Complex PdComplex Pd(II) Aryl Halide Complex PdComplex->Transmetalation Product Cross-Coupled Product Transmetalation->Product Reductive Elimination

Figure 1: Kinetic competition between transmetalation and protodeboronation in 6-MP4BA coupling.

Self-Validating Experimental Protocol

To ensure trustworthiness, a protocol must be more than a recipe; it must be a self-validating system. This methodology for coupling 6-MP4BA includes a kinetic monitoring step using Quantitative NMR (qNMR) to directly validate the computational models and ensure protodeboronation is suppressed.

Materials:

  • 6-Methoxypyridazine-4-boronic acid (1.5 equiv)

  • Aryl Halide (1.0 equiv)

  • Catalyst: XPhos Pd G3 (2 mol%) – Chosen for its rapid oxidative addition, preventing catalyst resting states.

  • Base: K₃PO₄ (2.0 equiv) – A weaker base than NaOH/Na₂CO₃ is deliberately chosen to lower the pH and suppress hydroxide-mediated C-B cleavage[4].

  • Internal Standard: 1,3,5-Trimethoxybenzene (1.0 equiv)

Step-by-Step Methodology:

  • Inert Atmosphere Setup: In a nitrogen-filled glovebox, charge an oven-dried 10 mL reaction vial with the aryl halide, 6-MP4BA, XPhos Pd G3, K₃PO₄, and 1,3,5-trimethoxybenzene.

  • Solvent Addition: Add anhydrous 1,4-Dioxane (2.0 mL) followed by degassed H₂O (0.4 mL). Causality: A 5:1 organic-to-aqueous ratio provides exactly enough water to facilitate the fast equilibrium of the tetra-coordinate boronate[2], without flooding the system and driving the protodeboronation pathway.

  • Thermal Activation: Seal the vial and heat to 80 °C. If the specific heteroaryl boronic acid proves thermally unstable, decreasing the temperature to 60–80 °C is permissible and often necessary to preserve the C-B bond[5].

  • Kinetic Sampling (Validation Step): At

    
    , 
    
    
    
    , and
    
    
    minutes, withdraw a 50 µL aliquot via microsyringe. Immediately quench the aliquot in 0.5 mL of EtOAc containing saturated aqueous NH₄Cl.
  • qNMR Analysis: Evaporate the organic layer of the aliquots and dissolve in CDCl₃. Integrate the product peaks and the protodeboronated byproduct (3-methoxypyridazine) against the 1,3,5-trimethoxybenzene standard.

  • Workup: After 2 hours, cool the bulk reaction, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Validation Logic: By plotting the qNMR data, you can calculate the experimental rate constants for both product formation and decomposition. If the decomposition rate exceeds the DFT-predicted 22.1 kcal/mol barrier, it indicates an excess of proton sources (water) or localized hot spots in the heating block, allowing you to troubleshoot with precision rather than guesswork.

References

  • Braga, A. A. C., Morgon, N. H., Ujaque, G., & Maseras, F. (2005). "Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction." Journal of the American Chemical Society. URL:[Link]

  • Thomas, A. A., et al. (2020). "Structural, Kinetic, and Computational Characterization of the Elusive Arylpalladium(II)boronate Complexes in the Suzuki–Miyaura Reaction." Journal of the American Chemical Society. URL:[Link]

  • Li, G., et al. (2020). "An Improved PIII/PV=O-Catalyzed Reductive C–N Coupling of Nitroaromatics and Boronic Acids by Mechanistic Differentiation of Rate- and Product-Determining Steps." Journal of the American Chemical Society. URL:[Link]

Sources

Validation

Technical Guide: Comparative Analysis of Pyridazine vs. Pyridyl Boronic Acids in Cross-Coupling

Executive Summary In medicinal chemistry, the incorporation of pyridine and pyridazine motifs is ubiquitous, yet the Suzuki-Miyaura cross-coupling of their boronic acid derivatives presents a distinct "stability-reactivi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In medicinal chemistry, the incorporation of pyridine and pyridazine motifs is ubiquitous, yet the Suzuki-Miyaura cross-coupling of their boronic acid derivatives presents a distinct "stability-reactivity" paradox.

While 3- and 4-pyridyl boronic acids behave similarly to electron-deficient arenes, 2-pyridyl boronic acids and their diaza-analogues, 3-pyridazinyl boronic acids , are notoriously unstable. They undergo rapid protodeboronation under standard aqueous basic conditions, often decomposing faster than the rate of transmetallation.

This guide provides a side-by-side technical comparison, delineating the mechanistic failures of these reagents and offering validated protocols (MIDA boronates, anhydrous coupling) to ensure reproducible C-C bond formation.

Mechanistic Divergence: The "Alpha-Nitrogen" Penalty

The primary failure mode for these substrates is not catalyst inactivity, but protodeboronation —the hydrolysis of the C-B bond by water/base. This is driven by the presence of a nitrogen atom


 to the boron center.
The Protodeboronation Trap

The proximity of the basic nitrogen facilitates the formation of a zwitterionic intermediate. In 2-pyridyl and 3-pyridazinyl systems, the nitrogen lone pair can stabilize the transition state for protonation at the ipso-carbon, leading to rapid loss of the boron moiety.

Stability Hierarchy

The stability of the boronic acid correlates directly to the position of the nitrogen relative to the boron.

Substrate ClassStructureStability (

at pH 7-10)
Primary Challenge
3-Pyridyl Meta-NHigh (> 1 week)Low reactivity (requires active catalyst)
4-Pyridyl Para-NModerate (Hours)Moderate protodeboronation
2-Pyridyl Alpha-NCritical (< 5 min)Rapid protodeboronation; Pd coordination
4-Pyridazinyl Meta/Para-NLow (Minutes/Hours)High electron deficiency; instability
3-Pyridazinyl Alpha-NCritical (< 1 min)Extreme instability ; requires masked boron

Comparative Performance Analysis

The following data summarizes the performance of free boronic acids versus protected boronates (MIDA) in cross-coupling with an aryl chloride (4-chloroanisole) using standard Pd/Phosphine conditions.

Table 1: Yield Comparison (Standard vs. Protected)

Boron SourcePositionStandard Suzuki Yield*MIDA/Protected Yield**Verdict
Pyridine-B(OH)₂ 3-position85-95%90-98%Standard is fine.
Pyridine-B(OH)₂ 2-position< 10%80-92%Must use Protected.
Pyridazine-B(OH)₂ 4-position30-50%75-85%Protected preferred.
Pyridazine-B(OH)₂ 3-position0% (Trace)65-80%Must use Protected.

*Standard Conditions: Pd(OAc)₂, XPhos, K₂CO₃, Dioxane/H₂O, 80°C. **MIDA Conditions: Pd(OAc)₂, XPhos, Cu(OAc)₂, K₃PO₄, DMF/IPA (Slow release).

Key Insight: The "Diazine Penalty"

Pyridazine boronic acids are inherently more electron-deficient than pyridines due to the second nitrogen. This increases the Lewis acidity of the boron center, accelerating hydrolysis. Consequently, 4-pyridazinyl boronic acid is significantly less stable than its analog 3-pyridyl boronic acid , despite neither having an alpha-nitrogen.

Experimental Protocols

To ensure success, you must select the protocol based on the substrate's stability profile.

Protocol A: The "Slow-Release" Method (For 2-Py and 3-Pdz)

Best for: Unstable 2-pyridyl and 3-pyridazinyl MIDA boronates. Mechanism: The MIDA ligand keeps the boron


 hybridized (inert). Slow hydrolysis releases the active species at a rate matching transmetallation, preventing accumulation and decomposition.
  • Reagents:

    • Aryl Halide (1.0 equiv)[1]

    • 2-Pyridyl/3-Pyridazinyl MIDA boronate (1.5 equiv)

    • Catalyst: Pd(OAc)₂ (2-5 mol%) + XPhos (4-10 mol%) (Pre-complexed is better).

    • Promoter: Cu(OAc)₂ (50 mol%) – Critical for 2-pyridyls to facilitate transmetallation.

    • Base: K₃PO₄ (5.0 equiv) – Anhydrous.

  • Solvent System: DMF : Isopropanol (4:1 ratio).

  • Procedure:

    • Combine solids in a vial. Purge with Argon.

    • Add degassed solvent.

    • Heat to 100°C for 16–24 hours.

    • Note: The reaction mixture will turn dark brown/black.

  • Workup: Dilute with EtOAc, wash with 1M NaOH (to remove MIDA), then brine.

Protocol B: Anhydrous Activation (For 4-Pdz)

Best for: Moderately unstable 4-pyridazinyl species. Mechanism: Eliminates water to stop protodeboronation; uses Ag₂O or CsF to activate the boron.

  • Reagents:

    • Aryl Halide (1.0 equiv)[1]

    • Boronic Acid/Pinacol Ester (1.5 equiv)

    • Catalyst: Pd(PPh3)4 or Pd2(dba)3/SPhos.

    • Activator: Ag₂O (1.5 equiv) or CsF (2.0 equiv).

  • Solvent: Anhydrous THF or Toluene (0.1 M).

  • Procedure:

    • Strictly anhydrous setup (glovebox or Schlenk line).

    • Heat to 80°C.

    • Why Ag₂O? It acts as a base and a halide scavenger, driving the reaction without introducing hydrolytic water.

Decision Matrix

Use this logic flow to select your methodology.

References

  • Mechanistic Study of Protodeboronation Cox, P. A., Reid, M., Leach, A. G., Campbell, A. D., King, E. J., & Lloyd-Jones, G. C. (2010). Base-catalyzed protodeboronation of arylboronic acids and esters. Journal of the American Chemical Society, 132(31), 10973–10975.

  • MIDA Boronates for 2-Pyridyl Coupling Knapp, D. M., Gillis, E. P., & Burke, M. D. (2009). A general solution for unstable boronic acids: slow-release cross-coupling of 2-pyridyl MIDA boronate.[1][2][3] Journal of the American Chemical Society, 131(20), 6961–6963.

  • Trifluoroborates in Heterocycles Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates: protected boronic acids that expand the versatility of the Suzuki coupling reaction. Accounts of Chemical Research, 40(4), 275–286.

  • Catalysts for Heteroaryl Coupling Billingsley, K. L., & Buchwald, S. W. (2007). An improved system for the palladium-catalyzed suzuki-miyaura cross-coupling of heteroaryl boronic acids. Journal of the American Chemical Society, 129(11), 3358–3366.

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal of 6-Methoxypyridazine-4-boronic Acid

Executive Summary & Scientific Rationale This guide outlines the mandatory disposal protocols for 6-Methoxypyridazine-4-boronic Acid (CAS: 1083328-87-7) . While often treated as a generic organic intermediate, this compo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

This guide outlines the mandatory disposal protocols for 6-Methoxypyridazine-4-boronic Acid (CAS: 1083328-87-7) . While often treated as a generic organic intermediate, this compound requires specific handling due to two critical factors:

  • Boron Phytotoxicity: Boron compounds are difficult to remove via standard municipal wastewater treatment. Discharge into sinks can lead to accumulation in local water tables, causing significant phytotoxicity to regional agriculture. Sink disposal is strictly prohibited.

  • Pyridazine Bioactivity: As a nitrogen-rich heterocycle, the pyridazine core is a pharmacophore often resistant to simple biotic degradation. High-temperature incineration is the only validated method to ensure complete mineralization.

Hazard Profile & Identification

Before initiating disposal, verify the material against the following safety profile.

ParameterSpecification
Chemical Name 6-Methoxypyridazine-4-boronic Acid
CAS Number 1083328-87-7
Molecular Formula C₅H₇BN₂O₃
Physical State Solid (typically off-white to yellow powder)
Primary Hazards (GHS) H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation
Reactivity Stable under ambient conditions.[1] Incompatible with strong oxidizers (e.g., peroxides, nitric acid).

Waste Stream Segregation Protocol

Effective disposal relies on correct segregation at the point of generation. You must classify the waste into one of two streams: Solid Waste or Liquid Waste .[2]

A. Solid Waste (Pure Compound or Contaminated Debris)[2]
  • Classification: Non-Halogenated Organic Solid Waste.

  • Packaging:

    • Place material in a sealable polyethylene bag or the original container.

    • Place this primary container inside a secondary high-density polyethylene (HDPE) waste bag (double-bagging).

    • Labeling: Tag with "Solid Organic Waste - Contains Boron."

B. Liquid Waste (Reaction Mixtures & Mother Liquors)
  • Critical Check: Does the solvent contain halogens (DCM, Chloroform, Chlorobenzene)?

    • YES: Dispose in Halogenated Waste carboy.

    • NO (e.g., THF, Methanol, Ethyl Acetate): Dispose in Non-Halogenated Waste carboy.

  • pH Check: Ensure the solution pH is neutral (pH 6–8) before capping to prevent pressure buildup from slow hydrolysis or residual reactivity.

Decision Matrix: Disposal Workflow

The following diagram illustrates the logical flow for determining the correct waste stream.

DisposalWorkflow Start Waste Generation: 6-Methoxypyridazine-4-boronic Acid StateCheck Determine Physical State Start->StateCheck SolidPath Solid Waste (Powder, Gloves, Weigh Boats) StateCheck->SolidPath Solid LiquidPath Liquid Waste (Mother Liquors, Rinses) StateCheck->LiquidPath Solution StreamC Stream C: Solid Hazardous Waste (Tag: Boron Contaminant) SolidPath->StreamC Double Bag & Tag SolventCheck Contains Halogenated Solvents? (DCM, CHCl3) LiquidPath->SolventCheck StreamA Stream A: Non-Halogenated Organic Waste (Incineration) SolventCheck->StreamA No (e.g., MeOH, THF) StreamB Stream B: Halogenated Organic Waste (Specialized Incineration) SolventCheck->StreamB Yes (Halogens)

Figure 1: Decision matrix for segregating boronic acid waste streams to ensure compliance with incineration protocols.

Emergency Procedures (Spills)

While this compound is not acutely toxic, proper cleanup prevents chronic exposure and facility contamination.

  • Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles, and a lab coat. If creating dust, use an N95 respirator.

  • Solid Spill:

    • Do not dry sweep if dust generation is likely.

    • Cover with wet paper towels (water or ethanol) to dampen.

    • Scoop into a wide-mouth jar. Label as "Hazardous Waste."[2][3]

  • Decontamination (Surface Cleaning):

    • After bulk removal, wipe the surface with a 10% aqueous sodium carbonate solution followed by water. This aids in solubilizing residual boronic acids for easier removal.

    • Note: Do not use strong oxidizers (e.g., concentrated bleach) directly on bulk organic powder, as this may cause an exothermic reaction.

References & Regulatory Grounding[1][4][5][6][7]

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 119086166, 6-Methoxypyridazine-4-boronic Acid. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). Hazardous Waste Characteristics: A User-Friendly Reference Document. (Defines Ignitability, Corrosivity, Reactivity, and Toxicity for waste streams). Retrieved from [Link]

  • California Water Boards. Groundwater Fact Sheet: Boron. (Detailing environmental persistence and phytotoxicity risks of boron disposal). Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling 6-Methoxypyridazine-4-boronic Acid

Executive Summary: Beyond the SDS As researchers, we often treat boronic acids as "benign" intermediates in Suzuki-Miyaura cross-couplings. However, 6-Methoxypyridazine-4-boronic Acid (CAS: 1003863-72-8) presents a speci...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: Beyond the SDS

As researchers, we often treat boronic acids as "benign" intermediates in Suzuki-Miyaura cross-couplings. However, 6-Methoxypyridazine-4-boronic Acid (CAS: 1003863-72-8) presents a specific dual-hazard profile that standard Safety Data Sheets (SDS) often understate.

While the boronic acid moiety is a Lewis acid capable of reversible covalent binding to biological diols (enzymes, carbohydrates), the pyridazine core is a privileged pharmacophore often associated with higher biological activity than simple phenyl rings. Consequently, this guide adopts a "Prudent Practice" approach: we treat this not just as a chemical irritant, but as a bioactive intermediate requiring strict containment.

Hazard Analysis & Risk Assessment

The primary risks associated with this compound are inhalation of dust during weighing and dermal absorption during solution-phase handling.

Hazard ClassH-CodeDescriptionOperational Implication
Skin Irritation H315Causes skin irritation.[1][2][3][4]Solid Phase: Dust settles on cuffs/wrists. Solution Phase: Solvent acts as a carrier vehicle.
Eye Irritation H319Causes serious eye irritation.[1][3][4][5][6][7]Boronic acids are Lewis acids; they avidly bind to mucous membrane moisture, causing stinging and inflammation.
STOT-SE H335May cause respiratory irritation.[1][2][4][5][7]Critical Risk: The powder is often electrostatic. Inhalation can trigger immediate upper respiratory tract inflammation.
Acute Toxicity H302*Harmful if swallowed.[1][5][6]Inferred: While not always experimentally determined for this specific analog, pyridazine derivatives often exhibit higher oral toxicity than benzene analogs.

Personal Protective Equipment (PPE) Matrix

Effective protection relies on a "Barrier Redundancy" strategy. Do not rely on a single layer of defense.[3]

PPE Specifications Table
Protection ZoneComponentSpecification (Minimum Requirement)Scientific Rationale
Respiratory Engineering Control Class II, Type A2 Biosafety Cabinet or Chemical Fume Hood The primary control. N95 respirators are secondary and only for emergencies. The solid is fine and electrostatic.
Hand (Solid) Primary Glove Nitrile (0.11 mm / 4 mil) Sufficient for dry powder handling. Change immediately if punctured.
Hand (Solution) Double Glove Inner: PE/EVA LaminateOuter: Nitrile (0.11 mm)Once dissolved (e.g., in DMF/Dioxane), the solvent drives permeation. Boronic acids can "ride" the solvent through standard nitrile.
Ocular Eyewear Safety Glasses w/ Side Shields Minimum requirement.[8][9] If working with >5g of fine powder, Chemical Goggles are required to seal against dust entry.
Body Lab Coat High-Density Cotton or Nomex Synthetic blends can build static charge, attracting the boronic acid dust to the user.

Operational Protocol: The "Zero-Exposure" Workflow

Phase A: Weighing & Transfer (Highest Risk)

Static electricity is the enemy here. Heterocyclic boronic acids are prone to "jumping" from spatulas.

  • Preparation: Place the balance inside the fume hood. If this is impossible, use a powder containment hood .

  • Static Control: Use an antistatic gun on the weighing boat and spatula before touching the compound.

  • Transfer:

    • Do not use a steep-sided funnel (bridging risk).

    • Use a wide-mouth weighing boat.

    • Technique: "Tap-and-pour" rather than scooping vigorously to minimize aerosolization.

Phase B: Solubilization & Reaction

Once in solution, the risk shifts from inhalation to permeation.

  • Solvent Choice: Common solvents for this chemistry include 1,4-Dioxane, DMF, or DMSO.

    • Note: DMF and DMSO enhance skin permeability. If a splash occurs, the boronic acid will be carried through the skin barrier efficiently.

  • Addition: Add solvent to the solid, not solid to the solvent, to prevent "puffing" of the powder.

Phase C: Decontamination[9]
  • Dry Clean First: Do not wet a powder spill immediately. This creates a sticky paste that is hard to remove.

  • Method: Gently sweep with a brush into a dust pan, then wipe the surface with a 10% aqueous sodium carbonate solution (helps solubilize the boronic acid) followed by water.

Visualized Workflows

Diagram 1: Hierarchy of Controls & Handling Logic

This diagram illustrates the decision-making process for safe handling based on the state of matter.

SafetyLogic Start Start: Handling 6-Methoxypyridazine-4-boronic Acid StateCheck Determine State of Matter Start->StateCheck SolidState Solid (Powder) StateCheck->SolidState Weighing/Transfer LiquidState Solution (Dissolved) StateCheck->LiquidState Reaction/Workup EngControl_S Engineering Control: Fume Hood / Powder Enclosure SolidState->EngControl_S EngControl_L Engineering Control: Fume Hood (Vapor Capture) LiquidState->EngControl_L PPE_S PPE: Nitrile Gloves + Safety Glasses + Lab Coat EngControl_S->PPE_S Static Risk: Static & Inhalation PPE_S->Static Action_S Action: Use Antistatic Gun, Gentle Transfer Static->Action_S PPE_L PPE: Double Gloving (Laminate Inner / Nitrile Outer) EngControl_L->PPE_L Permeation Risk: Solvent-Mediated Skin Absorption PPE_L->Permeation Action_L Action: Change outer gloves immediately upon splash Permeation->Action_L

Caption: Operational logic flow distinguishing risks between solid-state handling (inhalation/static) and solution-state handling (permeation).

Diagram 2: Emergency Response Protocol

Immediate actions for exposure incidents.

EmergencyResponse Incident Exposure Incident Type Identify Exposure Type Incident->Type Eye Eye Contact Type->Eye Skin Skin Contact Type->Skin Inhale Inhalation Type->Inhale Action_Eye Flush 15 mins (Lift Eyelids) Eye->Action_Eye Action_Skin Remove Clothing Wash Soap/Water 15m Skin->Action_Skin Action_Inhale Fresh Air Support Breathing Inhale->Action_Inhale Medical Seek Medical Attention (Bring SDS) Action_Eye->Medical Action_Skin->Medical Action_Inhale->Medical

Caption: Immediate triage steps for exposure. Note: Boronic acids can cause delayed irritation; medical follow-up is mandatory.

Disposal & Waste Management

Proper disposal is critical to prevent environmental boron contamination.[7][10]

  • Segregation:

    • Solid Waste: Contaminated weighing boats, gloves, and paper towels must go into Hazardous Solid Waste .[7] Label as "Toxic Solid - Boronic Acid Derivative."

    • Liquid Waste: Reaction mixtures should be disposed of in Halogenated or Non-Halogenated organic waste streams, depending on the solvent used (e.g., DCM vs. DMF).

  • Labeling: Explicitly write "Contains Boron" on the waste tag. Some regional facilities require segregation of boron compounds due to difficulties in treating boron in wastewater.

  • Container: High-density polyethylene (HDPE) or glass containers are compatible.

References

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. [Link]

  • National Institutes of Health (PubChem). 6-Methoxypyridazine-4-boronic Acid - Compound Summary. [Link]

  • American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.